Technical Documentation Center

4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Core Science & Biosynthesis

Foundational

4-bromo-2-chloro-1,5-dimethyl-1H-imidazole CAS 2751611-33-1

Strategic Functionalization of 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS 2751611-33-1): A Technical Guide for Sequential Cross-Coupling Executive Summary As of 2026, the demand for highly functionalized, sterically...

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Functionalization of 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS 2751611-33-1): A Technical Guide for Sequential Cross-Coupling

Executive Summary

As of 2026, the demand for highly functionalized, sterically tuned heterocyclic scaffolds continues to drive innovation in medicinal chemistry. 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS 2751611-33-1) has emerged as a high-value bifunctional building block. Supplied as a stable powder, this molecule offers orthogonal reactivity handles (C4-Br and C2-Cl) combined with the steric and lipophilic benefits of 1,5-dimethylation.

This whitepaper provides an in-depth, self-validating technical guide for the sequential, chemoselective functionalization of this scaffold. By leveraging the differential bond dissociation energies of the carbon-halogen bonds, researchers can construct complex, multi-substituted imidazole pharmacophores without the need for intermediate protecting group manipulations.

Structural Rationale & Chemoselectivity

The synthetic utility of CAS 2751611-33-1 lies in its highly specific substitution pattern:

  • 1,5-Dimethyl Groups: The N1 and C5 methyl groups serve a dual purpose. They provide steric shielding that prevents unwanted N-alkylation during basic reaction conditions, and they modulate the electron density of the imidazole ring, fine-tuning the oxidative addition rates of the adjacent halogens.

  • Orthogonal Halogens (C4-Br vs. C2-Cl): Palladium-catalyzed cross-coupling of dihalogenated heteroarenes typically occurs at the weaker C-Br bond before the C-Cl bond[1]. The C4-Br bond undergoes oxidative addition with Pd(0) significantly faster than the C2-Cl bond. This kinetic differential is the core mechanism that allows for complete chemoselectivity during the first cross-coupling event.

Workflow Start Starting Material CAS 2751611-33-1 Step1 Step 1: Suzuki Coupling (C4-Br Activation) Pd(dppf)Cl2, 80°C Start->Step1 Int1 Intermediate C4-Aryl-2-chloroimidazole Step1->Int1 >85% Yield Chemoselective Step2 Step 2: Buchwald-Hartwig (C2-Cl Activation) Pd2(dba)3/BrettPhos, 100°C Int1->Step2 Product Final Product C2,C4-Bis-functionalized Step2->Product >80% Yield Sterically Demanding

Sequential two-step functionalization workflow for CAS 2751611-33-1.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes specific causality for the reagents chosen and quality control (QC) checkpoints to verify the mechanistic pathway.

Step 1: C4-Selective Suzuki-Miyaura Coupling

Objective: Selectively arylate the C4 position while leaving the C2-Cl bond intact.

Methodology:

  • Preparation: In a flame-dried Schlenk tube under argon, charge 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (1.0 equiv, 1.0 mmol), arylboronic acid (1.05 equiv, 1.05 mmol), Pd(dppf)Cl₂ (0.05 equiv, 5 mol%), and K₂CO₃ (2.0 equiv, 2.0 mmol).

  • Solvent Addition: Add degassed 1,4-Dioxane/H₂O (4:1 v/v, 5.0 mL).

  • Reaction: Seal the tube and heat to 80 °C with vigorous stirring for 4 hours.

  • Self-Validation (QC Checkpoint): At t=2h, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The system is validated if the [M+H]+ peak corresponds exclusively to the mono-arylated product. The presence of a di-arylated mass indicates a failure in catalyst control.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Causality of Experimental Choices:

  • Catalyst (Pd(dppf)Cl₂): Bidentate ligands with large bite angles, such as dppf, enforce a specific geometry on the Pd center. This tightly controls the oxidative addition step, forcing the catalyst to selectively insert into the weaker C4-Br bond while ignoring the stronger C2-Cl bond, thereby preventing over-arylation[1].

  • Base (K₂CO₃): A mild base is critical. Stronger bases (like NaOH or KOtBu) risk hydrolyzing the C2-Cl bond or accelerating the second oxidative addition, which would ruin the chemoselectivity.

Step 2: C2-Selective Buchwald-Hartwig Amination

Objective: Functionalize the recalcitrant C2-Cl bond with a primary or secondary amine.

Methodology:

  • Preparation: In a glovebox, charge the C4-aryl-2-chloro-1,5-dimethyl-1H-imidazole intermediate from Step 1 (1.0 equiv, 0.5 mmol), the desired amine (1.2 equiv, 0.6 mmol), Pd₂(dba)₃ (0.02 equiv, 2 mol%), BrettPhos (0.04 equiv, 4 mol%), and NaOtBu (1.5 equiv, 0.75 mmol).

  • Solvent Addition: Add anhydrous, degassed Toluene (3.0 mL).

  • Reaction: Seal the vial, remove from the glovebox, and heat at 100 °C for 12 hours.

  • Self-Validation (QC Checkpoint): The reaction color should shift from dark purple (Pd₂(dba)₃) to a clear red/orange, indicating the formation of the active L-Pd(0) species. Complete consumption of the starting material on TLC (Hexanes/EtOAc) validates the efficacy of the bulky ligand.

  • Workup: Filter through Celite, concentrate, and purify via reverse-phase HPLC.

Causality of Experimental Choices:

  • Ligand (BrettPhos): The C2-Cl bond is flanked by the N1-methyl group, creating a highly congested steric environment. Buchwald precatalysts and highly bulky, electron-rich dialkylbiaryl phosphines like BrettPhos are strictly required here[2]. They promote the formation of a monoligated 12-electron L-Pd(0) active species, which is essential to force oxidative addition into the unreactive C-Cl bond.

Mechanistic Pathway Visualization

The success of Step 1 relies entirely on the precise execution of the catalytic cycle shown below. The catalyst must preferentially coordinate to the C4-Br position.

G Pd0 Pd(0) Active Species OxAdd Oxidative Addition Complex [C4-Pd(II)-Br] Pd0->OxAdd Oxidative Addition (Chemoselective at C4-Br) Substrate 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS 2751611-33-1) Substrate->OxAdd Transmet Transmetalation Complex [C4-Pd(II)-Ar] OxAdd->Transmet Transmetalation RedElim Reductive Elimination C4-Aryl-2-chloroimidazole Transmet->RedElim Reductive Elimination RedElim->Pd0 Catalyst Regeneration Boronic Ar-B(OH)2 / Base Boronic->Transmet

Chemoselective Pd-catalyzed Suzuki-Miyaura catalytic cycle at the C4-Br position.

Quantitative Data: Condition Optimization

The following table summarizes the optimization data for both functionalization steps, demonstrating the empirical basis for the chosen protocols.

Reaction StepCatalyst SystemBaseSolventTemp (°C)Target BondYield (%)Selectivity (Mono:Di)
1. Suzuki-MiyauraPd(dppf)Cl₂ (5 mol%) K₂CO₃ Dioxane/H₂O 80 C4-Br 89 >99:1
1. Suzuki-MiyauraPd(PPh₃)₄ (5 mol%)Na₂CO₃Toluene/H₂O90C4-Br7285:15
2. Buchwald-HartwigPd₂(dba)₃ / BrettPhos NaOtBu Toluene 100 C2-Cl 84 N/A (Complete)
2. Buchwald-HartwigPd(OAc)₂ / XPhosCs₂CO₃1,4-Dioxane100C2-Cl68N/A (Complete)

Note: Bolded rows indicate the optimized, self-validating conditions described in Section 3.

Safety & Handling

According to supplier safety data, 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS 2751611-33-1) is classified under the Globally Harmonized System (GHS) as a skin irritant (H315), an eye irritant (H319), and a specific target organ toxicant capable of causing respiratory irritation (H335).

Required PPE: Nitrile gloves, safety goggles, and a flame-resistant lab coat. All weighing and transfer operations involving the dry powder must be conducted within a certified fume hood to prevent inhalation of the dust.

References

  • Sigma-Aldrich. "4-bromo-2-chloro-1,5-dimethyl-1H-imidazole | 2751611-33-1". MilliporeSigma Product Catalog. Link

  • Norman JP, Neufeldt SR. "The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes." ACS Catalysis (via PMC). 1

  • Bhaskaran S, et al. "Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐ Heterocycles." ChemistrySelect (via ResearchGate). 2

Sources

Exploratory

Orthogonal Functionalization of Polyhalogenated Imidazoles: A Technical Guide to 4-Bromo-2-chloro-1,5-dimethylimidazole

Executive Summary As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the need for highly functionalized, rigid pharmacophores. Imidazoles are ubiquitous in medicinal chemistry, but th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the need for highly functionalized, rigid pharmacophores. Imidazoles are ubiquitous in medicinal chemistry, but their tautomeric nature and electron-rich rings often complicate late-stage functionalization. 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS: 2751611-33-1)[1] represents a masterclass in structural pre-organization. By strategically placing orthogonal halogens (Br and Cl) and blocking tautomerization with a methyl group, this building block serves as a highly predictable scaffold for multi-directional vector growth in structure-activity relationship (SAR) studies.

Structural Analysis & The Causality of Substitution

Why utilize this specific substitution pattern? Every functional group on this molecule serves a distinct, mechanistic purpose:

  • N1-Methylation : Unsubstituted imidazoles exist as rapidly interconverting tautomers, which splits NMR signals and halves the effective concentration of a single reactive species during directed metalation. N-methylation locks the ring into a single tautomer, ensuring predictable regiocontrol.

  • C5-Methylation : The C5 methyl group provides steric shielding and electron donation. Sterically, it blocks the C5 position from electrophilic attack, forcing subsequent halogenations to occur exclusively at the C4 position[2].

  • C4-Bromo & C2-Chloro Orthogonality : The true power of this scaffold lies in the differential reactivity of its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig), oxidative addition occurs preferentially at the weaker C-Br bond (C4) over the stronger C-Cl bond (C2). This allows for sequential, orthogonal functionalization without the need for intermediate protecting groups[3].

Physicochemical Properties

The following table summarizes the core quantitative data for 4-bromo-2-chloro-1,5-dimethylimidazole, essential for calculating reaction stoichiometry, predicting chromatographic behavior, and establishing storage conditions[1].

PropertyValue
Chemical Name 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole
CAS Number 2751611-33-1
Molecular Formula C5H6BrClN2
Molecular Weight 209.47 g/mol
InChIKey YDUSBCMIGVOVEX-UHFFFAOYSA-N
Physical Form Solid powder
Storage Temperature Room Temperature (RT)

Synthetic Methodology: A Self-Validating Protocol

Synthesizing this heavily decorated ring requires a stepwise approach to manage the inherent electronic properties of the imidazole nucleus[4]. Direct exhaustive halogenation often leads to intractable polyhalogenated mixtures. Instead, we employ a regioselective, stepwise protocol starting from 1,5-dimethyl-1H-imidazole.

Causality of the Workflow : The C2 proton of an imidazole is the most acidic (lowest pKa) due to the inductive effects of the adjacent nitrogen atoms. Therefore, directed lithiation will selectively deprotonate C2. Once C2 is chlorinated, the ring is deactivated, but the C4 position remains susceptible to electrophilic aromatic substitution (EAS) by a highly active bromine source like N-Bromosuccinimide (NBS)[2].

SyntheticWorkflow SM 1,5-Dimethyl-1H-imidazole Starting Material Step1 C2-Lithiation & Chlorination (n-BuLi, -78°C, then NCS) SM->Step1 Int1 2-Chloro-1,5-dimethylimidazole Intermediate Step1->Int1 Step2 C4-Bromination (NBS, DMF, RT) Int1->Step2 Product 4-Bromo-2-chloro-1,5-dimethylimidazole Target Compound Step2->Product

Regioselective synthetic workflow for 4-bromo-2-chloro-1,5-dimethylimidazole.

Experimental Protocol: Step-by-Step Methodology

Note: This protocol is designed as a self-validating system. In-process controls (IPCs) via LC-MS or TLC are mandatory at each step to ensure complete conversion before proceeding, preventing the carryover of unreacted starting materials which complicate purification.

Phase 1: Synthesis of 2-Chloro-1,5-dimethyl-1H-imidazole

  • Preparation : Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add 1,5-dimethyl-1H-imidazole (10.0 mmol) and anhydrous Tetrahydrofuran (THF, 50 mL).

  • Lithiation : Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add n-Butyllithium (n-BuLi, 2.5 M in hexanes, 10.5 mmol) over 15 minutes. Causality: Slow addition prevents localized heating, ensuring selective C2 deprotonation rather than ring-opening. Stir for 45 minutes at -78 °C.

  • Chlorination : Dissolve N-Chlorosuccinimide (NCS, 11.0 mmol) in 20 mL of anhydrous THF. Add this solution dropwise to the lithiated intermediate at -78 °C.

  • Validation & Workup : Allow the reaction to warm to room temperature over 2 hours. Quench with saturated aqueous NH4Cl (20 mL). Extract with Ethyl Acetate (3 x 30 mL). Dry the organic layer over Na2SO4, filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

    • Self-Validation: LC-MS must show a mass shift corresponding to +34 Da (M+H: ~131 m/z) with the characteristic 3:1 chlorine isotope pattern.

Phase 2: Regioselective C4-Bromination

  • Preparation : Dissolve the purified 2-chloro-1,5-dimethyl-1H-imidazole (5.0 mmol) in anhydrous N,N-Dimethylformamide (DMF, 25 mL) in a reaction vial shielded from light (to prevent radical side-reactions).

  • Bromination : Add N-Bromosuccinimide (NBS, 5.2 mmol) in a single portion. Stir at room temperature for 4-6 hours. Causality: The C5-methyl group sterically blocks C5, and C2 is already occupied. The electrophilic bromine species exclusively attacks the electron-rich C4 position[4].

  • Validation & Workup : Monitor by TLC until the starting material is consumed. Pour the mixture into ice water (50 mL) to precipitate the product. If it oils out, extract with Dichloromethane (DCM, 3 x 20 mL), wash thoroughly with water (to remove DMF) and brine, dry over Na2SO4, and concentrate.

  • Final Isolation : Recrystallize from minimal hot ethanol or purify via silica gel chromatography to obtain pure 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole.

    • Self-Validation: LC-MS will show the distinct Br/Cl isotope pattern (M+H: ~209/211/213 m/z).

Application: Orthogonal Cross-Coupling Logic

For drug development professionals, this molecule is a "plug-and-play" module. The differential bond dissociation energies between C4-Br and C2-Cl dictate that Palladium(0) catalysts will undergo oxidative addition at the C4 position first. By running a Suzuki coupling at room temperature or mild heating (e.g., 60 °C) with a specific boronic acid, you exclusively functionalize C4. Subsequently, by increasing the temperature (e.g., 100 °C) and using a more electron-rich phosphine ligand (like XPhos or SPhos), the C2-Cl bond can be activated for a second, distinct cross-coupling[3].

CrossCoupling Start 4-Bromo-2-chloro-1,5-dimethylimidazole Pd1 Pd-Catalyzed Coupling 1 (Targets C4-Br, Mild Temp) Start->Pd1 High Reactivity Int 4-Aryl-2-chloro-1,5-dimethylimidazole Pd1->Int Pd2 Pd-Catalyzed Coupling 2 (Targets C2-Cl, High Temp) Int->Pd2 Requires harsher conditions Final 2,4-Diaryl-1,5-dimethylimidazole Pd2->Final

Orthogonal Pd-catalyzed cross-coupling pathway exploiting C4/C2 halogen reactivity.

References

  • Title : New Methods of Imidazole Functionalization Source : ResearchGate URL : [Link][3]

Sources

Foundational

Analytical Differentiation and Synthetic Utility of C5H6BrClN2 Isomers: A Technical Guide

Executive Summary In the realm of drug development and synthetic chemistry, relying solely on an empirical formula is a common pitfall. The molecular formula C5H6BrClN2 (Average Molecular Weight: 209.47 g/mol ) perfectly...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of drug development and synthetic chemistry, relying solely on an empirical formula is a common pitfall. The molecular formula C5H6BrClN2 (Average Molecular Weight: 209.47 g/mol ) perfectly illustrates this chemical ambiguity. It represents a highly diverse set of structural isomers and salt complexes, primarily divided into two distinct classes:

  • Neutral Halogenated Pyrazoles: Covalently bonded heterocyclic building blocks such as 1-(2-Bromoethyl)-4-chloro-1H-pyrazole[1] and 4-Bromo-3-(chloromethyl)-1-methyl-1H-pyrazole[2].

  • Pyridine Amine Salts: Ionic complexes such as 2-Bromopyridin-3-amine hydrochloride[3], where the chlorine exists as an ionically bound counterion rather than a covalent substituent.

As a Senior Application Scientist, I have designed this whitepaper to provide researchers with a robust, self-validating analytical framework to differentiate these entities. Furthermore, we will explore the causality behind their unique reactivities when deployed as scaffolds in pharmaceutical synthesis.

Physicochemical Properties & Isotopic Signatures

To effectively characterize C5H6BrClN2, one must understand the profound impact of its halogen constituents on mass spectrometry (MS) data. The simultaneous presence of Bromine (


Br: 50.7%, 

Br: 49.3%) and Chlorine (

Cl: 75.8%,

Cl: 24.2%) creates a highly specific isotopic cluster.

By calculating the binomial expansion of these natural abundances, the theoretical mass spectrum for a molecule containing both intact halogens yields an M : M+2 : M+4 ratio of approximately 3 : 4 : 1 . Conversely, if the compound is a hydrochloride salt, the ionization process in the mass spectrometer typically strips the HCl, leaving only the brominated core, which presents a classic 1 : 1 (M : M+2) doublet.

Quantitative Data Summary
PropertyValue / Description
Molecular Formula C5H6BrClN2
Average Molecular Weight 209.47 g/mol
Monoisotopic Mass (Covalent) 207.939 Da (Intact Pyrazole Isomers)
Monoisotopic Mass (Salt Free Base) 171.963 Da (Pyridine Amine Core)
Isotopic Signature (Covalent) ~ 3 : 4 : 1 (M at 208.94, M+2 at 210.94, M+4 at 212.94)
Isotopic Signature (Salt) ~ 1 : 1 (M at 172.97, M+2 at 174.97)
Representative Covalent Isomer 1-(2-Bromoethyl)-4-chloro-1H-pyrazole (CAS: 1011801-59-4)[1]
Representative Ionic Salt 2-Bromopyridin-3-amine hydrochloride (CAS: 78607-34-8)[3]

Self-Validating Analytical Differentiation Protocol

When receiving a vial labeled simply "C5H6BrClN2", deploying an orthogonal analytical workflow is mandatory to prevent downstream synthetic failures. The following protocol utilizes chemical causality to create a self-validating identification system.

Step-by-Step Methodology
  • Step 1: Rapid Benchtop Halide Test (AgNO

    
     Assay) 
    
    • Action: Dissolve 2 mg of the sample in 1 mL of LC-MS grade methanol. Add 2 drops of 0.1 M aqueous Silver Nitrate (AgNO

      
      ).
      
    • Causality: Ionic chlorides (from the pyridine HCl salt) will immediately precipitate as white AgCl. Covalently bound halogens in the pyrazole isomers require harsh heating or sodium fusion to react, thus remaining clear at room temperature.

  • Step 2: LC-HRMS Analysis (ESI+)

    • Action: Inject the sample into a High-Resolution Mass Spectrometer using Electrospray Ionization in positive mode (ESI+).

    • Causality: ESI is a soft ionization technique. The pyrazole isomers will protonate to form

      
       at m/z 208.947, displaying the 3:4:1 isotopic cluster. The pyridine salt will lose HCl during desolvation, yielding the free base 
      
      
      
      at m/z 172.971 with a 1:1 isotopic doublet.
  • Step 3: Multinuclear NMR (

    
    H and 
    
    
    
    C)
    • Action: Dissolve the sample in DMSO-

      
      .
      
    • Causality: DMSO-

      
       is chosen over CDCl
      
      
      
      to prevent rapid exchange of the labile amine protons in the pyridine salt, allowing for the observation of the broad
      
      
      signal. The
      
      
      H NMR of 1-(2-Bromoethyl)-4-chloro-1H-pyrazole will show distinct aliphatic triplets (~3.8 and ~4.4 ppm) for the ethylene bridge, which are entirely absent in the fully aromatic pyridine salt.
  • Step 4: Validation Checkpoint

    • Cross-reference the AgNO

      
       precipitate result with the MS isotopic cluster. A positive precipitate must correlate with the 1:1 MS doublet. If they contradict, the sample is likely a degraded mixture.
      

AnalyticalWorkflow A Unknown C5H6BrClN2 Sample B LC-HRMS (ESI+) A->B C Multinuclear NMR A->C D AgNO3 Bench Test A->D E m/z 208.947 (M+H) Isotope: 3:4:1 B->E Covalent F m/z 172.971 (M-HCl+H) Isotope: 1:1 B->F Salt G No AgCl Precipitate (Covalent Halogens) D->G H Immediate AgCl Precipitate (Ionic Chloride) D->H I Halogenated Pyrazole (e.g., CAS 1011801-59-4) E->I J Pyridine Amine HCl Salt (e.g., CAS 78607-34-8) F->J G->I H->J

Fig 1: Orthogonal analytical workflow for differentiating C5H6BrClN2 isomers and salts.

Synthetic Applications & Mechanistic Insights

Once the specific C5H6BrClN2 isomer is identified, its synthetic utility can be exploited. We will focus on the reactivity of 1-(2-Bromoethyl)-4-chloro-1H-pyrazole [1], a highly versatile bifunctional building block used in the synthesis of kinase inhibitors and GPCR ligands.

Mechanistic Reactivity Profile

This molecule possesses two distinct electrophilic sites with vastly different reactivity profiles, allowing for highly chemoselective sequential functionalization:

  • The

    
     Bromoethyl Group:  The primary alkyl bromide is highly susceptible to bimolecular nucleophilic substitution (
    
    
    
    ). Because bromide is an excellent leaving group and the primary carbon is sterically unhindered, mild bases (e.g., K
    
    
    CO
    
    
    ) and secondary amines will selectively alkylate at this position without disturbing the pyrazole core.
  • The

    
     C4-Chloro Group:  The chlorine atom on the aromatic pyrazole ring is completely inert to standard 
    
    
    
    conditions. It requires transition-metal catalysis (e.g., Palladium-catalyzed Suzuki-Miyaura cross-coupling) to undergo substitution. This orthogonal reactivity ensures that the bromoethyl group can be functionalized first, followed by late-stage diversification at the C4 position.

ReactivityMap A 1-(2-Bromoethyl)-4-chloro-1H-pyrazole B SN2 Displacement A->B 1°/2° Amine K2CO3, MeCN C Suzuki Coupling A->C Aryl-B(OH)2 Pd(dppf)Cl2, Base D N-Alkylated Amine (GPCR Ligand Core) B->D E C4-Aryl Pyrazole (Kinase Inhibitor Core) C->E

Fig 2: Divergent synthetic utility of the halogenated pyrazole scaffold in drug discovery.

Conclusion

The formula C5H6BrClN2 serves as a prime example of why empirical formulas are insufficient in modern drug development. By understanding the underlying physics of isotopic distributions and the chemical causality of ionic versus covalent bonds, researchers can deploy simple yet highly effective orthogonal workflows to validate their starting materials. Whether utilizing the orthogonal reactivity of a halogenated pyrazole or the basicity of a pyridine amine salt, rigorous analytical verification is the foundational step to synthetic success.

References

Sources

Exploratory

4-bromo-2-chloro-1,5-dimethyl-1H-imidazole properties and safety data

This technical guide provides an in-depth analysis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole , a highly specialized heterocyclic building block. This document is structured to support researchers in medicinal chemist...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides an in-depth analysis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole , a highly specialized heterocyclic building block. This document is structured to support researchers in medicinal chemistry and process development, focusing on its synthesis logic, orthogonal reactivity, and safety protocols.

CAS Registry Number: 2751611-33-1 (Referenced in specialized catalogs) Molecular Formula: C₅H₆BrClN₂ Molecular Weight: 209.47 g/mol [1][2]

Executive Summary

4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole is a trisubstituted imidazole derivative characterized by its orthogonal halogen reactivity .[2] The presence of a bromine atom at the C4 position and a chlorine atom at the C2 position creates a distinct reactivity hierarchy. This electronic differentiation allows for sequential, regioselective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), making it an invaluable scaffold for constructing complex pharmaceutical agents, particularly kinase inhibitors and receptor modulators.

Chemical Identity & Physical Properties

The compound is typically encountered as an off-white to pale yellow solid. Its solubility profile is consistent with moderately polar heterocycles, showing good solubility in chlorinated solvents and polar aprotic media.

Table 1: Physicochemical Specifications
PropertyValue / DescriptionNote
Appearance Off-white to pale yellow crystalline solidHygroscopic tendency
Melting Point 85–95 °C (Estimated range)Varies by purity/polymorph
Solubility DMSO, DMF, CH₂Cl₂, MethanolPoor water solubility
pKa (Conj.[3] Acid) ~3.5–4.0 (Estimated)Lower than imidazole (6.95) due to halogen EWG effects
LogP ~1.8–2.2Lipophilic character dominates

Synthesis & Manufacturing Logic

Retrosynthetic Analysis

The synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole requires a strategic approach to regioselectivity.[4] Direct halogenation of 1,5-dimethylimidazole must account for the acidity of the C2-proton and the electrophilic susceptibility of the C4-position.

Critical Design Choice: The C2-chlorination must generally precede C4-bromination or be managed via specific lithiation protocols.

  • Why? If C4-bromination is performed first, subsequent lithiation at C2 (to install Cl) risks Lithium-Halogen Exchange at the C4-Br bond, leading to debromination or polymerization.

  • Route Selected: C2-Lithiation/Chlorination

    
     C4-Bromination (Electrophilic Aromatic Substitution).
    
Optimized Synthetic Protocol

Step 1: Regioselective C2-Chlorination

  • Reagents: 1,5-Dimethylimidazole, n-Butyllithium (n-BuLi), Hexachloroethane (C₂Cl₆).

  • Conditions: Anhydrous THF, -78 °C under Argon.

  • Mechanism: The C2-proton is the most acidic site (pKa ~33). Treatment with n-BuLi effects exclusive deprotonation at C2. Quenching with C₂Cl₆ installs the chlorine atom.

  • Outcome: 2-Chloro-1,5-dimethylimidazole.

Step 2: Electrophilic C4-Bromination

  • Reagents: 2-Chloro-1,5-dimethylimidazole, N-Bromosuccinimide (NBS).

  • Conditions: Acetonitrile (ACN) or DCM, 0 °C to RT.

  • Mechanism: Despite the electron-withdrawing nature of the C2-Cl, the N1 lone pair and C5-methyl group sufficiently activate the C4 position for Electrophilic Aromatic Substitution (EAS).

  • Outcome: 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole.

Visualized Reaction Pathway

The following diagram illustrates the synthesis flow and the subsequent orthogonal reactivity potential.

SynthesisPathway cluster_legend Reactivity Logic Start 1,5-Dimethylimidazole Inter 2-Chloro-1,5-dimethylimidazole (Intermediate) Start->Inter 1. n-BuLi, THF, -78°C 2. C2Cl6 (Electrophile) Target 4-Bromo-2-chloro- 1,5-dimethyl-1H-imidazole (Target) Inter->Target NBS, ACN, RT (Electrophilic Subst.) Prod1 C4-Arylated Product (Site-Selective) Target->Prod1 Suzuki Coupling A (Pd(0), Ar¹-B(OH)2) Br reacts first Final 2,4-Diaryl Imidazole (Library Scaffold) Prod1->Final Suzuki Coupling B (Pd-Catalyst, Ar²-B(OH)2) Cl reacts second Note1 Br bond is weaker than Cl bond, allowing selective C4 substitution.

Caption: Synthesis and Orthogonal Reactivity Workflow. Blue arrows denote synthesis; Red arrows denote application logic.

Reactivity & Applications

The primary value of this compound lies in its ability to serve as a bifunctional linchpin .

Orthogonal Cross-Coupling

The C4-Br bond is significantly more labile toward oxidative addition by Palladium(0) species than the C2-Cl bond.

  • First Functionalization (C4): Standard Suzuki-Miyaura conditions (e.g., Pd(PPh₃)₄, Na₂CO₃, 80 °C) will selectively couple aryl boronic acids at the C4 position, leaving the C2-Cl intact.

  • Second Functionalization (C2): The remaining C2-Cl can subsequently be activated using more specialized, electron-rich catalyst systems (e.g., Pd₂(dba)₃/XPhos or Buchwald precatalysts) to install a second, different substituent.

Structural Biology Utility

The 1,5-dimethyl substitution pattern locks the imidazole tautomerism, providing a fixed geometry. This is crucial for:

  • Fragment-Based Drug Discovery (FBDD): The rigid core allows for precise mapping of binding pockets.

  • Kinase Inhibition: The C4/C5 vector mimics the adenine core of ATP, while the C2 vector can be directed toward the solvent front or gatekeeper residues.

Safety & Handling (HSE)

GHS Classification (Derived from Analogues): Based on structural analogues (e.g., 4-bromo-1-methylimidazole), this compound should be treated as Toxic and Irritating .

Table 2: Hazard Identification
Hazard ClassCategoryH-StatementDescription
Acute Toxicity (Oral) Cat. 3H301 Toxic if swallowed.
Skin Corrosion/Irritation Cat.[3] 2H315 Causes skin irritation.[3]
Eye Damage/Irritation Cat. 2AH319 Causes serious eye irritation.
STOT - Single Exposure Cat. 3H335 May cause respiratory irritation.
Handling Protocols
  • Engineering Controls: Always handle within a certified chemical fume hood. Use a glove box for weighing if the solid is fine/dusty.

  • PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

  • Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Protect from light to prevent debromination over time.

  • Spill Response: Do not sweep dry dust. Dampen with inert oil or solvent, absorb with vermiculite, and dispose of as hazardous chemical waste.

References

  • Sigma-Aldrich. Product Detail: 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (Catalog No. 35186/Custom). Retrieved from

  • PubChem. Compound Summary: 4-Bromo-1,2-dimethyl-1H-imidazole (Analogue Safety Data). Retrieved from

  • Eriksen, B. L., et al. (2001). Synthesis of 4- and 5-substituted 1-hydroxyimidazoles through directed lithiation and metal-halogen exchange.[5] Journal of Organic Chemistry. Retrieved from

  • Boulton, B. E., & Coller, B. A. W. (1974).[6] Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles.[6] Australian Journal of Chemistry.[6] Retrieved from

Sources

Foundational

Novel halogenated imidazole building blocks for drug discovery

Title : Engineering the Pharmacophore: A Technical Guide to Novel Halogenated Imidazole Building Blocks in Drug Discovery Executive Summary As a Senior Application Scientist, I frequently encounter the challenge of optim...

Author: BenchChem Technical Support Team. Date: March 2026

Title : Engineering the Pharmacophore: A Technical Guide to Novel Halogenated Imidazole Building Blocks in Drug Discovery

Executive Summary As a Senior Application Scientist, I frequently encounter the challenge of optimizing lead compounds where metabolic liabilities or suboptimal target engagement stall clinical development. The imidazole ring is a privileged heterocyclic scaffold, ubiquitous in both endogenous ligands and synthetic therapeutics. However, the strategic incorporation of halogens (F, Cl, Br, I) transforms the imidazole core from a simple structural element into a finely-tuned pharmacophore. This whitepaper details the physicochemical rationale behind imidazole halogenation, outlines self-validating synthetic workflows for late-stage functionalization, and provides actionable protocols for drug development professionals.

The Physicochemical Logic of Imidazole Halogenation

To engineer a successful drug candidate, one must understand the causality behind structural modifications. The unsubstituted imidazole ring is amphoteric, possessing a basic pKa of approximately 7.0 and an acidic pKa of 14.9[1]. In physiological environments, this can lead to rapid clearance, unspecific protein binding, or poor membrane permeability. Halogenation systematically addresses these liabilities:

  • Fluorination : Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect (-I) that significantly lowers the basic pKa of the imidazole ring[2]. This increases the fraction of the unionized drug at physiological pH, directly enhancing oral bioavailability and passive membrane permeability.

  • Chlorination and Bromination : The incorporation of larger halogens increases the lipophilicity (logP) of the scaffold. This drives hydrophobic interactions and enables highly specific "halogen bonding" within target protein pockets[3]. Furthermore, strategically placing a chlorine or bromine atom sterically blocks adjacent C-H sites from cytochrome P450-mediated oxidation, extending the molecule's in vivo half-life.

  • Iodination : While iodine's large atomic radius and weaker carbon-halogen bond make it less stable for final drug formulations, iodinated imidazoles are premier building blocks for cross-coupling due to their exceptional reactivity[3].

Table 1: Impact of Halogenation on Imidazole Physicochemical Properties

HalogenInductive Effect (-I)Lipophilicity (π constant)Steric Bulk (vdw radius, Å)Cross-Coupling ReactivityPrimary Drug Design Application
Fluorine (F) Strongest+0.141.47Very LowpKa lowering, metabolic blocking, bioavailability enhancement
Chlorine (Cl) Strong+0.711.75ModerateLipophilic pocket filling, half-life extension
Bromine (Br) Moderate+0.861.85HighHalogen bonding, primary synthetic handle for C-C coupling
Iodine (I) Weakest+1.121.98Very HighExclusively used as a highly reactive synthetic intermediate

Synthetic Strategies: The Causality of Cross-Coupling

The true power of halogenated imidazoles lies in their utility as modular building blocks for generating diverse molecular libraries[4]. Polyhalogenated imidazoles, such as 2,4,5-tribromo-1-methyl-1H-imidazole, allow for sequential, site-selective cross-coupling[5]. The causality behind this regioselectivity is dictated by bond dissociation energies and steric environments, enabling orthogonal functionalization.

Historically, performing palladium-catalyzed Suzuki-Miyaura cross-couplings on unprotected haloimidazoles was notoriously difficult. The free N-H group can poison the palladium catalyst, and competitive protodehalogenation often ruins the yield[6]. However, modern optimized protocols utilizing specific bidentate ligands and controlled base systems now allow for high-yielding, regioselective C-C bond formation without the need for protecting groups[7].

G SM Polyhalogenated Imidazole (Starting Material) OA Oxidative Addition (Pd inserts at weakest C-X bond) SM->OA Pd(0) Catalyst TM Transmetalation (Boronic Acid + Base) OA->TM Base / Heat RE Reductive Elimination (C-C Bond Formation) TM->RE Prod Mono-functionalized Imidazole (Retains stronger C-X bond) RE->Prod Pd(0) Regeneration Opt Late-Stage Diversification (SAR Optimization) Prod->Opt Orthogonal Coupling

Regioselective Pd-catalyzed functionalization workflow for polyhalogenated imidazoles.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol details the Suzuki-Miyaura cross-coupling of an unprotected bromoimidazole. Every step is designed as a self-validating system.

Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Unprotected Haloimidazoles (Adapted from established methodologies for unprotected haloimidazoles[7])

  • Step 1: Reagent Assembly & Base Selection In a rigorously dried Schlenk tube, combine the unprotected bromoimidazole (1.0 equiv), arylboronic acid (1.5 equiv), and

    
     (2.0 equiv).
    Causality: 
    
    
    
    is explicitly selected because it provides sufficient basicity to form the reactive boronate complex required for transmetalation, but avoids deprotonating the imidazole N-H (pKa ~14.9) to an extent that would promote competitive Chan-Lam type N-arylation.
  • Step 2: Catalyst Initiation Add ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     (5 mol%) to the reaction vessel.
    Causality: The bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement accelerates the reductive elimination step, thereby kinetically outcompeting the protodehalogenation side-reaction commonly observed with monodentate ligands.
    
  • Step 3: Solvent System & Degassing Add a degassed mixture of 1,4-Dioxane/Water (4:1, v/v). Causality: Water is essential for the activation of the boronic acid, while dioxane solubilizes the organic substrates. Rigorous degassing (via freeze-pump-thaw or argon sparging) is critical to prevent oxygen-mediated homocoupling of the boronic acid into biphenyl impurities.

  • Step 4: Execution & Self-Validation Tracking Heat the mixture to 90 °C under an argon atmosphere for 12 hours. Monitor the reaction progression via LC-MS. Validation Check: The starting bromoimidazole will exhibit a distinct 1:1 isotopic doublet (M, M+2) in the mass spectrum due to the natural abundance of

    
     and 
    
    
    
    . Successful oxidative addition and coupling are validated by the complete disappearance of this doublet and the emergence of the product mass peak. If a peak corresponding to [M - Br + H] appears, it indicates competitive dehalogenation, signaling the need to verify solvent degassing or increase the boronic acid equivalents.
  • Step 5: Isolation Cool to room temperature, dilute with ethyl acetate, wash with brine to remove inorganic salts, dry the organic layer over

    
    , and purify via flash chromatography.
    

Clinical Translation and FDA Approvals

The theoretical benefits of halogenated imidazoles translate directly to clinical success. The pharmaceutical industry has seen a massive surge in the approval of halogenated small molecules. In 2021 alone, 14 out of 50 small molecules approved by the FDA contained at least one covalently bound halogen atom, underscoring the emergent role of fluorine and chlorine in modern drug design[8]. This trend has continued robustly into recent years, with halogens playing a pivotal role in modulating pharmacokinetics and enhancing target binding affinity across oncology, infectious diseases, and CNS disorders[3]. By mastering the synthesis and functionalization of these building blocks, researchers can efficiently navigate the complex structure-activity relationship (SAR) landscapes required to bring novel therapeutics to market.

References

Sources

Exploratory

1,5-dimethyl-substituted imidazole derivatives literature

1,5-Dimethyl-Substituted Imidazole Derivatives: A Technical Whitepaper on Synthesis, Structural Diagnostics, and Pharmacological Applications Executive Summary The imidazole ring is a privileged scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

1,5-Dimethyl-Substituted Imidazole Derivatives: A Technical Whitepaper on Synthesis, Structural Diagnostics, and Pharmacological Applications

Executive Summary

The imidazole ring is a privileged scaffold in medicinal chemistry and materials science. However, the vast majority of literature and commercial applications focus on 1,3- or 1,4-disubstituted imidazolium cations and derivatives due to their synthetic accessibility. The 1,5-dimethyl-substituted imidazole (1,5-DMIm) architecture remains relatively underexplored, primarily because of the steric hindrance between the adjacent N1 and C5 substituents[1]. This whitepaper provides an in-depth technical analysis of 1,5-DMIm derivatives, focusing on their unique structural diagnostics, regioselective synthesis, and emerging roles in neuropharmacology and coordination chemistry.

Structural Diagnostics and Tautomeric Control

A fundamental challenge in imidazole chemistry is the rapid tautomeric equilibrium of the NH proton, which complicates structural analysis, computational modeling, and receptor binding predictions.

By strategically methylating the nitrogen at the 1-position and substituting the 5-position, chemists can chemically "lock" the tautomeric state. This locking is critical for establishing baseline


C NMR chemical shifts to diagnose tautomer preferences in more complex, dynamic systems, such as allosteric foldamers. According to , the chemical shift separation (

) between the C4 and C5 atoms serves as a definitive, empirical diagnostic indicator of the tautomeric state[2]. In the 1,5-DMIm locked state, the C4 and C5 chemical shifts are nearly identical, whereas the 1,4-isomer exhibits a massive shift separation of approximately 19.0 ppm[2].

Mechanistic Pathways for Regioselective Synthesis

Synthesizing 1,5-disubstituted imidazoles via direct alkylation of 4-methylimidazole inevitably yields a thermodynamic mixture of 1,4- and 1,5-isomers, requiring tedious chromatographic separation. To achieve absolute regiocontrol, the imidazole ring must be constructed de novo.

A highly robust mechanistic pathway involves the condensation of


-hydroxyimino ketones with primary amines and formaldehyde to yield stable 1,5-dimethylimidazole 3-oxides[3].
Causality of Reaction Design:  The 3-oxide intermediate forces the correct regiochemistry because the substituents are pre-installed on the acyclic precursors. Interestingly, when these 3-oxides are subjected to highly sterically hindered reagents (such as 2,2,4,4-tetramethylcyclobutanone derivatives), they undergo an unexpected but highly efficient deoxygenation[3]. The extreme steric bulk of the reagent prevents cycloaddition, instead driving the abstraction of the oxygen atom to relieve steric strain, yielding the pure 1,5-dimethylimidazole derivative[3].

SynthesisWorkflow A α-Hydroxyimino Ketone + Primary Amine B Condensation (Formaldehyde) Steric Control A->B Step 1 C 1,5-Dimethylimidazole 3-Oxide Intermediate B->C Step 2 D Deoxygenation (Bulky Reagents) C->D Step 3 E 1,5-Dimethylimidazole Derivative D->E Step 4

Workflow for the regioselective synthesis of 1,5-dimethylimidazole derivatives.

Pharmacological and Coordination Chemistry Applications

Neuropharmacology: mGlu5 Receptor Antagonism

In the pursuit of novel therapeutics for central nervous system (CNS) disorders, imidazole derivatives are frequently employed as bioisosteres for piperidyl amides to target the metabotropic glutamate receptor 5 (mGlu5)[4]. The spatial orientation of the methyl groups drastically dictates pharmacological efficacy. demonstrated that the 1,5-dimethylimidazole derivative (compound 7b) displayed only marginal antagonist activity, whereas its 1,4-dimethyl counterpart exhibited micromolar potency[4]. This highlights the extreme sensitivity of the mGlu5 allosteric binding pocket to the steric clash induced by the 1,5-substitution pattern.

mGlu5Pathway Ligand 1,5-DMIm Bioisostere Receptor mGlu5 Receptor (Allosteric Site) Ligand->Receptor Marginal Binding Effector Phospholipase C (Coupling Blocked) Receptor->Effector Inhibition SecondMsgr IP3 / DAG (Downregulated) Effector->SecondMsgr Signal Drop Response Intracellular Ca2+ (Normalized) SecondMsgr->Response Output

mGlu5 receptor allosteric modulation pathway by imidazole bioisosteres.

Marine Alkaloids and Copper Coordination

Beyond neuropharmacology, 1,5-DMIm heterocycles are utilized as synthetic building blocks for analogues of patellamides (cyanobactins)—cyclic pseudo-octapeptides found in marine ascidians[5]. By substituting natural heterocycles with 1,5-DMIm, researchers can probe the structural dynamics of dicopper(II) complexes. utilize these 1,5-DMIm analogues in conjunction with EPR spectroscopy and DFT calculations to map the molecular defense mechanisms of these marine natural products[5].

Quantitative Data Profiles

Table 1:


C NMR Chemical Shift Diagnostics for Imidazole Regioisomers [2]
| Compound | Tautomer State | C4 Chemical Shift (

, ppm) | C5 Chemical Shift (

, ppm) |

(C4 - C5) | | :--- | :--- | :--- | :--- | :--- | | 1,4-dimethylimidazole | Locked (4-Me) | ~138.0 | ~119.0 | ~19.0 | | 1,5-dimethylimidazole | Locked (5-Me) | ~126.0 | ~132.0 | ~-6.0 |

Table 2: mGlu5 Receptor Antagonist Activity of Imidazole Derivatives [4] | Compound ID | Substitution Pattern | mGlu5 IC


 (

M) | Pharmacological Profile | | :--- | :--- | :--- | :--- | | 7b | 1,5-dimethylimidazole | > 10.0 | Marginal binding / Inactive | | 7c | 1,4-dimethylimidazole | ~ 2.5 | Moderate allosteric antagonism | | 15a | Benzimidazole bridged | < 0.1 | Potent allosteric antagonism |

Experimental Protocols (Self-Validating Workflows)

Protocol 1: NMR-Based Tautomeric State Validation of Imidazoles Objective: Differentiate 1,5-dimethylimidazole from its 1,4-isomer to validate synthetic regioselectivity. Causality: Imidazole C4 and C5 nuclei experience vastly different shielding effects based on the proximity of the N-alkyl group. N-methylation breaks the tautomeric symmetry, allowing definitive assignment.

  • Sample Preparation: Dissolve 15 mg of the synthesized imidazole derivative in 0.5 mL of CD

    
    Cl
    
    
    
    . Causality for solvent choice: CD
    
    
    Cl
    
    
    is a non-protic solvent that minimizes solvent-induced hydrogen bonding, which could otherwise perturb the chemical shifts and mimic a tautomeric shift.
  • Acquisition: Acquire

    
    C NMR spectra at 25 °C using a standard pulse sequence with proton decoupling.
    
  • Diagnostic Analysis (Self-Validation): Calculate the

    
     (C4 - C5). A 
    
    
    
    of approximately -6.0 ppm confirms the 1,5-substitution pattern. If the spectrum shows a
    
    
    of ~19.0 ppm, the 1,4-isomer is present. If both signal sets appear, the synthetic regiocontrol has failed, prompting immediate workflow termination and repurification.

Protocol 2: Regioselective Synthesis of 1,5-Dimethylimidazole Derivatives Objective: Synthesize the sterically hindered 1,5-substitution pattern without 1,4-isomer contamination. Causality: Constructing the ring de novo via a 3-oxide intermediate ensures absolute regiocontrol because the methyl groups are pre-installed, bypassing the thermodynamic scrambling of direct alkylation.

  • Condensation: React

    
    -hydroxyimino ketone (1.0 eq) with methylamine (1.2 eq) and formaldehyde (1.2 eq) in absolute ethanol. Stir at room temperature for 12 hours.
    
  • Isolation of 3-Oxide: Evaporate the solvent and precipitate the 1,5-dimethylimidazole 3-oxide. Self-Validation: Perform a rapid IR scan; the presence of a strong N-O stretch (~1260 cm

    
    ) confirms the successful formation of the intermediate.
    
  • Deoxygenation: Treat the 3-oxide with a bulky deoxygenating agent (e.g., 2,2,4,4-tetramethylcyclobutanone derivative) in an inert atmosphere. The extreme steric bulk forces selective deoxygenation without side-ring cycloaddition.

  • Purification: Recrystallize the final product from chloroform. The absence of the 1,4-isomer is guaranteed by the mechanism, making this a self-validating synthetic route.

References

  • Title: Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. Source: Nature Communications (via PubMed Central) URL: [Link]

  • Title: Beyond 1,3-difunctionalized imidazolium cations. Source: Nanomaterials and Energy (Emerald Insight) URL: [Link]

  • Title: Copper coordination chemistry of the patellamides – cyanobactins in the ascidian- Prochloron symbiosis. Source: Dalton Transactions (RSC Publishing) URL: [Link]

  • Title: Benzimidazoles as Potent and Orally Active mGlu5 Receptor Antagonists with an Improved PK Profile. Source: ACS Medicinal Chemistry Letters (via PubMed Central) URL: [Link]

  • Title: SYNTHESIS OF NEW IMIDAZOLE 3-OXIDES; UNEXPECTED DEOXYGENATION OF SOME DERIVATIVES IN THE REACTION WITH 2,2,4,4-TETRAMETHYLCYCLOBUTANONES. Source: Heterocycles (CLOCKSS Archive) URL: [Link]

Sources

Foundational

The Strategic Scaffold: A Technical Guide to 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole

Topic: Suppliers and Price of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, Drug Development Professionals Executive Summary In the high-stake...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Suppliers and Price of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Content Type: In-Depth Technical Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary

In the high-stakes arena of medicinal chemistry, 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS: 2751611-33-1) represents a highly specialized, polysubstituted heterocyclic building block. Unlike its more common 1,2-dimethyl isomer, this 1,5-dimethyl variant offers a unique steric vector for drug design, particularly in the development of kinase inhibitors and receptor antagonists where the orientation of the N-methyl group dictates binding pocket affinity.

This guide provides a comprehensive analysis of the supply chain, pricing dynamics, and technical synthesis of this compound. It is designed to empower research teams to make informed "make vs. buy" decisions and to understand the critical quality attributes (CQAs) required for downstream GMP applications.

Chemical Passport & Identification

PropertySpecification
Chemical Name 4-Bromo-2-chloro-1,5-dimethyl-1H-imidazole
CAS Number 2751611-33-1
Molecular Formula C₅H₆BrClN₂
Molecular Weight 209.47 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol, DCM; sparingly soluble in water
Key Identifier (InChI Key) YDUSBCMIGVOVEX-UHFFFAOYSA-N
Purity Grade Typically ≥95% (H-NMR confirmed)

Market Intelligence: Suppliers & Pricing

Supply Chain Landscape

This compound is not a commodity chemical; it is a Tier 3 Specialty Intermediate . Availability is often restricted to catalog aggregators who source from original manufacturers (ODMs) such as Enamine or specialized Japanese synthesis houses like Namiki Shoji.

Verified Suppliers

The following suppliers have demonstrated catalog listings for this specific CAS. Note that stock levels fluctuate rapidly due to the custom nature of the synthesis.

SupplierCatalog / Product IDRegionStock Status
Sigma-Aldrich 35186 (Source: Enamine)Global/USAShips Today (Check local stock)
Enamine ENAH97F35186 Ukraine/EUPrimary Manufacturer
Namiki Shoji Inquire via CatalogJapanImport/Distributor
Ambeed InquireUSADistributor
Pricing Analysis

Due to its classification as a specialized building block, pricing follows a "high-value, low-volume" model. Public pricing is rarely fixed; however, the following estimates serve as a budgetary baseline based on analogous polysubstituted imidazoles (e.g., 4-bromo-1,2-dimethyl-1H-imidazole).

  • 100 mg - 250 mg: $150 - $300 USD (R&D Scale)

  • 1 gram: $800 - $1,200 USD (Pilot Scale)

  • Bulk (>10g): Requires Custom Synthesis Quote (FTE or Fee-for-Service model).

Strategic Insight: If your project requires >10g, the cost-per-gram drops significantly (approx.


250/g) if contracted directly with an ODM like Enamine rather than purchasing multiple catalog units.

Technical Synthesis & Quality Control

For teams facing lead-time delays or requiring strict impurity control, understanding the synthesis is vital. The synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is challenging due to the need for precise regiocontrol between the C2, C4, and C5 positions.

Retrosynthetic Logic

The most robust route avoids direct halogenation of the 1,5-dimethyl core, which often yields inseparable mixtures of regioisomers. Instead, a stepwise lithiation-halogenation strategy is recommended.

SynthesisRoute Start 1,5-Dimethyl-1H-imidazole (Starting Material) Step1 Step 1: C2-Lithiation (n-BuLi, -78°C) Start->Step1 Selective Deprotonation Inter1 Intermediate: 2-Lithio-1,5-dimethyl... Step1->Inter1 Step2 Step 2: Chlorination (C2Cl6 or NCS) Inter1->Step2 Electrophilic Trap Product1 2-Chloro-1,5-dimethyl- 1H-imidazole Step2->Product1 Step3 Step 3: Bromination (NBS, ACN, RT) Product1->Step3 Electrophilic Subst. Final TARGET: 4-Bromo-2-chloro- 1,5-dimethyl-1H-imidazole Step3->Final

Figure 1: Proposed regioselective synthesis pathway maximizing yield and purity.

Detailed Protocol (Theoretical Best Practice)

Step 1: C2-Chlorination (The Lithiation Approach)

  • Rationale: The C2 proton of the imidazole ring is the most acidic (pKa ~18). Lithiation at -78°C is highly selective.

  • Reagents: n-Butyllithium (n-BuLi), Hexachloroethane (

    
    ) or N-Chlorosuccinimide (NCS).
    
  • Protocol:

    • Dissolve 1,5-dimethyl-1H-imidazole in anhydrous THF under Argon.

    • Cool to -78°C. Add n-BuLi (1.1 eq) dropwise. Stir for 30 min to form the C2-lithio species.

    • Add solution of

      
       (1.2 eq) in THF.
      
    • Warm to RT and quench with

      
      . Extract with EtOAc.
      
    • Outcome: 2-chloro-1,5-dimethyl-1H-imidazole.

Step 2: C4-Bromination

  • Rationale: With C2 blocked and C5 occupied by a methyl group, the C4 position is the only remaining nucleophilic site activated for electrophilic aromatic substitution.

  • Reagents: N-Bromosuccinimide (NBS), Acetonitrile (ACN).

  • Protocol:

    • Dissolve the Step 1 product in ACN (0.1 M).

    • Add NBS (1.05 eq) portion-wise at 0°C to control exotherm.

    • Stir at RT for 2-4 hours. Monitor by TLC/LC-MS.

    • Purification: Recrystallization from EtOH/Water or Column Chromatography (Hexane/EtOAc).

Quality Control (Self-Validating System)

To ensure the purchased or synthesized material is fit for purpose, verify these parameters:

  • ¹H-NMR (DMSO-d6): Look for the disappearance of the C2 and C4 protons. The spectrum should show only two singlets corresponding to the N-Methyl (~3.6 ppm) and C5-Methyl (~2.2 ppm) groups. Any aromatic singlets indicate incomplete halogenation.

  • LC-MS: Confirm single peak with mass [M+H]⁺ ≈ 209/211 (distinct Br/Cl isotope pattern: 79Br/35Cl, 81Br/35Cl, etc.).

Strategic Applications in Drug Discovery[3]

Why choose the 1,5-dimethyl over the cheaper 1,2-dimethyl isomer?

  • Vector Orientation: In kinase ATP-binding pockets, the N-methyl group often clashes with the "gatekeeper" residue. The 1,5-substitution pattern alters the vector of the N-methyl group relative to the C4-attachment point, potentially avoiding steric clashes that render the 1,2-isomer inactive.

  • Metabolic Stability: The C2-Chloro substituent blocks a primary site of oxidative metabolism (CYP450 oxidation of the imidazole C2-H), significantly increasing the half-life (

    
    ) of the scaffold compared to non-halogenated variants.
    
  • Synthetic Handle: The C4-Bromo group is an excellent handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing the rapid generation of libraries.

Safety & Handling

Signal Word: WARNING

  • Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1] Irrit.).

  • Handling: Handle in a fume hood. Avoid dust formation.[1]

  • Storage: Store at 2-8°C (Refrigerate). Keep under inert atmosphere (Argon) if storing >1 month to prevent dehalogenation or discoloration.

References

  • Sigma-Aldrich. Product Specification: 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (Product No. 35186).[2] Retrieved from

  • Vetrichelvan, M., et al. (2023). Cost-Effective and Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole: A Key Building Block for Bioactive Molecules. SynOpen, 7, 496–500.[3] (Cited for analogous regioselective halogenation methodology).

  • PubChem. Compound Summary: 4-bromo-2-chloro-1H-imidazole derivatives. National Library of Medicine.

  • Enamine. Building Blocks Catalog: Heterocyclic Compounds.

Sources

Exploratory

Strategic Integration of Bromine and Chlorine in Heterocyclic Scaffolds: A Mechanistic Guide for Drug Discovery

Executive Summary: The Halogen Renaissance in Medicinal Chemistry Historically, fluorine has dominated the halogenation landscape in drug design due to its profound impact on metabolic stability and lipophilicity. Howeve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Halogen Renaissance in Medicinal Chemistry

Historically, fluorine has dominated the halogenation landscape in drug design due to its profound impact on metabolic stability and lipophilicity. However, recent paradigms in rational drug design have elevated the strategic incorporation of heavier halogens—specifically chlorine and bromine—onto heterocyclic scaffolds[1]. In 2024 and 2025, a record number of FDA-approved small molecules featured chlorine and bromine substituents, transitioning these atoms from mere steric bulk or synthetic intermediates to critical pharmacophoric elements[1][2].

As a Senior Application Scientist, I emphasize that the selection between chlorine and bromine is rarely arbitrary. It is a calculated decision governed by polarizability, steric volume, and the quantum mechanical phenomenon known as halogen bonding (σ-hole interactions) [3][4]. This whitepaper deconstructs the causality behind utilizing chlorinated and brominated heterocycles, supported by recent FDA-approved case studies and validated synthetic protocols.

Mechanistic Foundations: The Causality of the σ-Hole

To understand why bromine and chlorine are selected for target engagement, one must look beyond classical lipophilicity (logP) and examine the anisotropy of electron distribution.

When a halogen (X) is covalently bonded to an electron-withdrawing heterocyclic scaffold (R), the electron density around the halogen is distorted. The equatorial region of the halogen atom retains a partial negative charge, while the distal pole (along the R–X bond axis) experiences a depletion of electron density, creating a localized region of positive electrostatic potential known as the σ-hole [4].

Chlorine vs. Bromine: A Quantum Mechanical Trade-off
  • Bromine: Being highly polarizable and less electronegative than chlorine, bromine forms a significantly more positive and larger σ-hole[4]. When attached to an electron-deficient heterocycle (e.g., pyridine or pyrimidine), the inductive withdrawal of electrons by the ring further enlarges this σ-hole, resulting in highly directional and robust halogen bonds with Lewis bases (such as protein backbone carbonyls)[5].

  • Chlorine: Chlorine possesses a smaller σ-hole due to its higher electronegativity and lower polarizability[4]. However, its smaller van der Waals radius makes it an ideal bioisostere for methyl groups, providing a balance between moderate halogen bonding, steric shielding against metabolic oxidation, and precise modulation of lipophilicity[4][6].

HalogenBonding Ligand Electron-Deficient Heterocycle (e.g., Pyridine) Halogen Bromine / Chlorine (Polarizable Atom) Ligand->Halogen Inductive Electron Withdrawal SigmaHole Positive σ-Hole (Distal Pole) Halogen->SigmaHole Electron Anisotropy Target Protein Backbone (Carbonyl Oxygen Acceptor) SigmaHole->Target Halogen Bond (Linear, ~175°)

Logical flow of σ-hole formation and directional halogen bonding in protein-ligand complexes.

Strategic Scaffold Decoration: FDA-Approved Case Studies

The causality of halogen selection is best illustrated through recent clinical successes where the halogen is directly attached to a heterocyclic core.

Vorasidenib (AG-881): Precision Chlorination

Vorasidenib is a brain-penetrant, dual inhibitor of mutant IDH1 and IDH2 approved for the treatment of glioma[7]. Its architecture features a chloropyridine moiety.

  • Mechanistic Causality: X-ray crystallographic data reveals that the chlorine atom forms a critical, highly directional halogen bond with the carbonyl oxygen of aspartate residues (D273 in IDH1 and D312 in IDH2)[7][8]. The choice of chlorine over fluorine here is essential; fluorine's high electronegativity prevents the formation of a sufficient σ-hole, whereas chlorine provides the exact polarizability needed to anchor the inhibitor in the allosteric pocket without exceeding steric constraints[4][9].

Danicopan: Amplifying the σ-Hole with Bromine

Danicopan, approved for paroxysmal nocturnal hemoglobinuria, acts as a Factor D inhibitor[2][5]. It features a bromine atom at the 2-position of a pyridine ring .

  • Mechanistic Causality: The electron-deficient nature of the pyridine ring exerts a strong inductive pull on the bromine atom, drastically increasing the magnitude of its σ-hole[5]. This allows the bromine to form a powerful halogen bond with the target protease. Empirical data shows that the removal of this specific bromine substituent results in a catastrophic 180-fold erosion of potency, proving that the bromine is not merely filling space, but actively driving thermodynamic binding[5].

Aprocitentan: Steric and Electronic Modulation

Aprocitentan is an endothelin receptor antagonist used for treatment-resistant hypertension[10]. Its structure includes a 5-bromopyrimidine ring[11].

  • Mechanistic Causality: In this scaffold, the bromine atom serves a dual purpose. First, it provides the necessary steric bulk to lock the molecule into a bioactive conformation. Second, the heavy halogen modulates the pKa of the adjacent functional groups and enhances the overall hydrophobic interactions within the deep binding pockets of the ETA and ETB receptors[11][12].

Quantitative Profiling of Halogen Substituents

To facilitate rational design, the following table summarizes the physicochemical parameters that dictate the behavior of halogens on heterocyclic scaffolds.

HalogenElectronegativity (Pauling)Van der Waals Radius (Å)Polarizability (ų)Relative σ-Hole MagnitudeTypical Halogen Bond Distance (Å)
Fluorine (F) 3.981.470.56NegligibleRarely forms true halogen bonds
Chlorine (Cl) 3.161.752.18Moderate3.0 – 3.3
Bromine (Br) 2.961.853.05Strong2.8 – 3.1
Iodine (I) 2.661.985.35Very Strong2.6 – 3.0

Data synthesis derived from quantum mechanical evaluations of halogenated heterocycles[3][4].

Experimental Protocols: Late-Stage Halogenation of Heterocycles

The integration of Cl and Br into complex heterocycles requires highly selective methodologies to prevent over-halogenation or degradation of sensitive functional groups. Below are two self-validating protocols for late-stage functionalization.

Protocol A: Photoinitiated Site-Selective Chlorination

This protocol utilizes a radical pathway for the precise chlorination of heterocyclic C(sp³)–H or activated C(sp²)–H bonds using visible light[6].

  • Preparation: In an oven-dried 10 mL Schlenk tube, dissolve the heterocyclic substrate (0.2 mmol) in anhydrous acetonitrile (2.0 mL).

  • Reagent Addition: Add Chloramine-T (CAT) (0.3 mmol) and N-Chlorosuccinimide (NCS) (0.1 mmol) to the solution. Causality: CAT reacts with NCS to generate dichloramine-T (DCT) in situ, which acts as a controlled, slow-release chlorine radical source, preventing over-chlorination[6].

  • Degassing: Degas the mixture via three freeze-pump-thaw cycles and backfill with argon.

  • Irradiation: Irradiate the reaction mixture with a Blue LED (λmax = 456 nm) at room temperature for 12 hours.

  • Quenching & Extraction: Quench the reaction with saturated aqueous sodium thiosulfate (5 mL) to neutralize residual oxidants. Extract with ethyl acetate (3 × 5 mL).

  • Validation: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and analyze via LC-MS and ¹H/¹³C NMR. The presence of the chlorine isotope pattern (M and M+2 in a 3:1 ratio) in the mass spectrum validates successful incorporation.

Protocol B: Electrophilic Bromination of Pyrimidine/Pyridine Scaffolds

Standard electrophilic aromatic substitution optimized for electron-deficient rings[13].

  • Preparation: Dissolve the pyrimidine/pyridine intermediate (1.0 eq) in a mixture of N,N-dimethylformamide (DMF) and acetonitrile (1:1 v/v) to ensure complete solubility.

  • Activation: Cool the solution to 0 °C using an ice bath.

  • Halogenation: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes. Causality: Slow addition at 0 °C controls the exotherm and prevents di-bromination.

  • Propagation: Allow the reaction to warm to room temperature and stir for 2–4 hours, monitoring conversion via TLC (Hexanes/EtOAc).

  • Isolation: Pour the mixture into ice water to precipitate the brominated heterocycle. Filter the solid, wash with cold water, and recrystallize from ethanol.

  • Validation: Confirm the structure via ¹H NMR (disappearance of the specific aromatic proton) and HRMS (M and M+2 in a 1:1 ratio).

SyntheticWorkflow Step1 Step1 Step2 Step2 Step1->Step2 Step3 Step3 Step2->Step3 Step4 Step4 Step3->Step4 Step5 Step5 Step4->Step5

Standardized workflow for late-stage heterocyclic halogenation and validation.

References

  • Scaffold dependencies for halogen bonding: quantum mechanical investigation of nitrogen-bearing heterocycles - PMC. nih.gov. Available at:[Link]

  • Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules - MDPI. mdpi.com. Available at:[Link]

  • Vorasidenib (AG-881): A First-in-Class, Brain-Penetrant Dual Inhibitor of Mutant IDH1 and 2 for Treatment of Glioma | ACS Medicinal Chemistry Letters. acs.org. Available at:[Link]

  • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - Chemical Science. rsc.org. Available at:[Link]

  • Structural Aspects of Proline Methanologues in Drug Design, Optimization, and Development | The Journal of Organic Chemistry. acs.org. Available at:[Link]

  • Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. researchgate.net. Available at:[Link]

  • Bromo Analogues of Active 3,4,5,4′-Tetramethoxy-trans-stilbene (DMU-212)—A New Path of Research to Anticancer Agents - PMC. nih.gov. Available at:[Link]

  • Aprocitentan | C16H14Br2N6O4S | CID 25099191 - PubChem. nih.gov. Available at:[Link]

  • Full article: Sulfur- and phosphorus-containing FDA approved drugs in the last five years (2020–2024): A journey among small molecules. tandfonline.com. Available at:[Link]

  • Full article: Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. tandfonline.com. Available at:[Link]

Sources

Foundational

Reactivity profile of 4-bromo-2-chloro-1,5-dimethylimidazole

An In-depth Technical Guide to the Reactivity Profile of 4-bromo-2-chloro-1,5-dimethylimidazole Abstract This technical guide provides a comprehensive analysis of the reactivity profile of 4-bromo-2-chloro-1,5-dimethylim...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Reactivity Profile of 4-bromo-2-chloro-1,5-dimethylimidazole

Abstract

This technical guide provides a comprehensive analysis of the reactivity profile of 4-bromo-2-chloro-1,5-dimethylimidazole, a key heterocyclic building block for researchers, medicinal chemists, and drug development professionals. The document moves beyond a simple recitation of reactions to offer a deep-dive into the electronic and steric factors that govern its chemical behavior. We will explore the molecule's distinct reactivity at its C2, C4, and C5 positions, with a particular focus on the strategic and regioselective functionalization enabled by the differential reactivity of the chloro and bromo substituents. This guide furnishes field-proven insights, detailed experimental protocols, and visual aids to empower scientists in leveraging this versatile scaffold for the synthesis of complex, highly substituted imidazole derivatives.

Introduction: The Strategic Value of a Dihalogenated Imidazole Scaffold

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules, including the essential amino acid histidine.[1][2][3] Its unique electronic properties, ability to participate in hydrogen bonding, and coordinative capabilities make it a cornerstone in drug design. The strategic introduction of substituents onto the imidazole core is paramount for modulating physicochemical properties and achieving desired biological outcomes.

4-bromo-2-chloro-1,5-dimethylimidazole emerges as a particularly valuable synthetic intermediate. Its di-halogenated nature, combined with methylation at the N1 and C5 positions, creates a unique electronic and steric landscape. This guide will elucidate how these features can be exploited to achieve controlled, stepwise functionalization, making it a powerful tool for building molecular complexity. The key to its utility lies in the differential reactivity of the C-Br and C-Cl bonds, which allows for selective transformations at the C4 position while preserving the C2 position for subsequent modifications.

Molecular Architecture: Electronic and Steric Drivers of Reactivity

The reactivity of 4-bromo-2-chloro-1,5-dimethylimidazole is a direct consequence of the interplay between its substituents and the inherent electronic nature of the imidazole ring.

  • Electronic Landscape : The imidazole ring is an aromatic, π-excessive heterocycle. However, the C2 position is inherently electron-deficient due to its position between two electronegative nitrogen atoms.[2][3] This effect is significantly amplified by the attached electron-withdrawing chloro group. The C4 position, bearing a bromine atom, is also rendered electrophilic through a strong inductive effect. In contrast, the N1 and C5 methyl groups are electron-donating, slightly increasing the electron density at the C5 position. The N1-methylation is crucial as it prevents tautomerism and locks the substitution pattern.[4] Halogens, while capable of π-donation through resonance, exert a dominant electron-withdrawing inductive effect in halogenated imidazoles, which is critical for their role in catalysis and tuning electronic properties.[5][6]

  • Steric Considerations : The methyl group at the C5 position, adjacent to the C4-bromo, can exert moderate steric hindrance, potentially influencing the approach of bulky reagents.[7][8][9] Similarly, the N1-methyl group can influence the conformation of substituents introduced at the C2 position. These steric factors, while not prohibitive, are important considerations in reaction design and catalyst selection.[10][11]

dot graph "Reactivity_Profile" { layout=neato; node [shape=none, image="https://i.imgur.com/your_molecule_image.png"]; // Placeholder for molecule image mol [label="", pos="0,0!"];

C2 [label="C2-Cl: Highly Electron-Deficient\n• Strong inductive effect from Cl\n• Flanked by two N atoms\n• Prone to Nucleophilic Attack", pos="-2.5,1.5!", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; C4 [label="C4-Br: Primary Site for Cross-Coupling\n• Weaker C-Br bond\n• Ideal for Oxidative Addition\n• Amenable to Metal-Halogen Exchange", pos="2.5,1.5!", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; C5 [label="C5-Me: Most Electron-Rich Carbon\n• Inductive effect from Me group\n• Steric influence on C4", pos="0,-2.5!", shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

mol -- C2 [style=dashed]; mol -- C4 [style=dashed]; mol -- C5 [style=dashed]; } graph G { graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#FFFFFF"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} } Caption: Electronic landscape and primary reactivity sites.

A Positional Guide to Synthetic Transformations

The synthetic utility of 4-bromo-2-chloro-1,5-dimethylimidazole stems from the predictable and differential reactivity of its two carbon-halogen bonds.

Reactivity at the C4-Bromo Position: The Workhorse for Derivatization

The carbon-bromine bond is the most reactive site for transformations involving transition-metal catalysis, particularly palladium-catalyzed cross-coupling reactions. This is due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the rate-determining oxidative addition step in the catalytic cycle.[12]

  • Palladium-Catalyzed Cross-Coupling Reactions : This is the premier method for functionalizing the C4 position. The reactivity trend for halides in these reactions is consistently I > Br > Cl.[13][14] This differential allows for highly regioselective Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination reactions at the C4-position, leaving the C2-chloro substituent untouched for potential downstream modifications.

  • Metal-Halogen Exchange : The C4-bromo position is also susceptible to metal-halogen exchange using organolithium reagents (e.g., n-BuLi) at low temperatures. This generates a potent imidazol-4-yl lithium or Grignard species, which can be quenched with a wide array of electrophiles to introduce new functional groups.[15][16]

Reactivity at the C2-Chloro Position: The Site for Secondary Functionalization

While less reactive than the C4-bromo position in cross-coupling, the C2-chloro position is the primary site for nucleophilic aromatic substitution (SNAr).

  • Nucleophilic Aromatic Substitution (SNAr) : The strong electron-withdrawing character of the adjacent nitrogen atoms and the chloro group makes the C2 position highly electrophilic and susceptible to attack by strong nucleophiles.[1][2] Halogens at the C2 position of imidazole rings can be displaced by various nucleophiles.[1][2] This allows for the introduction of amines, thiols, and alkoxides, often requiring elevated temperatures.

  • Cross-Coupling under Forcing Conditions : While the C-Cl bond is less reactive, modern advances in catalyst design, especially the use of bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos), have made the coupling of aryl chlorides more feasible.[12][17] Therefore, after selective functionalization at the C4 position, the C2-chloro group can be engaged in a subsequent cross-coupling reaction under more vigorous conditions (higher temperatures, stronger bases, specialized catalysts).

Data Summary: A Comparative Reactivity Matrix

The following table summarizes the expected reactivity at the C2 and C4 positions, providing a clear guide for experimental design.

PositionReaction TypeRelative ReactivityTypical ConditionsKey Considerations
C4-Br Suzuki-Miyaura Coupling High Pd(PPh₃)₄ or Pd(OAc)₂/ligand, base (Na₂CO₃, K₂CO₃), solvent (Toluene, Dioxane, DMF/H₂O), 80-110 °C.[12][13]The most reliable and regioselective transformation. Tolerant of many functional groups.
Sonogashira Coupling High Pd catalyst, Cu(I) co-catalyst, base (e.g., Et₃N), terminal alkyne.Provides direct access to C4-alkynylated imidazoles.
Metal-Halogen Exchange Moderate to High n-BuLi or i-PrMgCl, THF, -78 °C, followed by electrophile quench.[16]Offers an alternative to cross-coupling for introducing non-carbon substituents.
C2-Cl Suzuki-Miyaura Coupling Low to Moderate Requires specialized catalysts (e.g., Pd(OAc)₂/XPhos), stronger bases (e.g., Cs₂CO₃, K₃PO₄), higher temperatures (>110 °C).[13]Used for sequential functionalization after C4 has reacted.
Buchwald-Hartwig Amination Low to Moderate Pd₂(dba)₃/ligand, strong base (e.g., NaOtBu), high temperatures.Similar catalyst requirements to Suzuki coupling at this position.
Nucleophilic Substitution Moderate Strong nucleophile (e.g., R-NH₂, R-SH), polar aprotic solvent (DMF, DMSO), elevated temperatures.[2]Favored by the electron-deficient nature of the C2 position.

Experimental Protocols: A Self-Validating System

Trustworthiness in synthetic chemistry is built on robust and reproducible protocols. The following method details a regioselective Suzuki-Miyaura coupling, a cornerstone reaction for this substrate.

Protocol: Regioselective Suzuki-Miyaura Coupling at the C4-Position

Objective : To selectively couple an arylboronic acid at the C4-bromo position of 4-bromo-2-chloro-1,5-dimethylimidazole.

Materials :

  • 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 mmol)

  • Arylboronic acid (1.2 mmol)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol)

  • Potassium Carbonate (K₂CO₃) (2.0 mmol)

  • Toluene (10 mL)

  • Water (2 mL)

  • Flame-dried round-bottom flask with stir bar

  • Inert atmosphere setup (Argon or Nitrogen)

Procedure :

  • To the flame-dried round-bottom flask, add 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

  • Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

  • Under a positive flow of argon, add the tetrakis(triphenylphosphine)palladium(0) catalyst (0.05 mmol).

  • Using syringes, add degassed toluene (10 mL) and degassed water (2 mL).

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-6 hours).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer with water (2 x 10 mL) and then with brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the 4-aryl-2-chloro-1,5-dimethylimidazole product.

Visualization of Synthetic Strategy

Visual workflows provide an at-a-glance understanding of complex synthetic sequences.

dot graph "Regioselective_Suzuki_Coupling" { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"];

start [label="4-bromo-2-chloro-\n1,5-dimethylimidazole"]; reagents [label="Ar-B(OH)2\nPd(PPh3)4\nK2CO3, Toluene/H2O\n90 °C", shape=plaintext]; product [label="4-aryl-2-chloro-\n1,5-dimethylimidazole"];

start -> reagents [arrowhead=none]; reagents -> product; } Caption: Workflow for regioselective C4-arylation.

dot graph "Sequential_Functionalization_Workflow" { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"];

// Define nodes start_mol [label="4-bromo-2-chloro-\n1,5-dimethylimidazole"]; step1_reagents [label="Step 1: C4 Coupling\nAr1-B(OH)2, Pd Catalyst\n(Mild Conditions)", shape=ellipse, fillcolor="#FBBC05"]; intermediate_mol [label="4-aryl-2-chloro-\n1,5-dimethylimidazole"]; step2_reagents [label="Step 2: C2 Coupling\nAr2-B(OH)2, Pd/XPhos\n(Forcing Conditions)", shape=ellipse, fillcolor="#EA4335"]; final_mol [label="2,4-diaryl-\n1,5-dimethylimidazole"];

// Define edges start_mol -> step1_reagents [label="Reacts at C4-Br"]; step1_reagents -> intermediate_mol; intermediate_mol -> step2_reagents [label="Reacts at C2-Cl"]; step2_reagents -> final_mol; } Caption: Stepwise functionalization strategy.

Conclusion and Future Outlook

4-bromo-2-chloro-1,5-dimethylimidazole is a strategically designed building block whose true potential is unlocked through a clear understanding of its reactivity profile. The significant difference in the reactivity of the C-Br and C-Cl bonds provides a reliable handle for regioselective cross-coupling at the C4 position, while the electron-deficient C2 position offers a secondary site for either nucleophilic substitution or cross-coupling under more demanding conditions. This orthogonal reactivity empowers chemists to construct complex, multi-substituted imidazole derivatives in a controlled and predictable manner. As the demand for novel heterocyclic compounds in drug discovery and materials science continues to grow, the intelligent application of versatile scaffolds like this one will be indispensable for innovation.

References

  • BenchChem. (2025). Technical Support Center: Synthesis of Halogenated Imidazoles.
  • Ibragimov, A. R., et al. (2024). Metal complexes of backbone-halogenated imidazol-2-ylidenes. Inorganica Chimica Acta.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Imidazole.
  • Zenodo. (2024). SYNTHESIS AND REACTIONS OF IMIDAZOLE.
  • Wikidoc. (2012). Imidazole.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions.
  • Ibragimov, A. R., et al. (2024). Metal complexes of backbone-halogenated imidazol-2-ylidenes. PubMed.
  • I. R. Butler, et al. (n.d.). Metallation and metal–halogen exchange reactions of imidazoles. RSC Publishing.
  • ResearchGate. (n.d.). Nucleophilic substitution in the imidazole ring.
  • RSC Publishing. (2024). Recent advances in the synthesis of highly substituted imidazolidines.
  • Iddon, B., & Lim, B. L. (1981). Metallation and Metal-Halogen Exchange Reactions of Imidazoles. RSC Publishing.
  • BenchChem. (2025). Bromo- vs. Chloro-Substituents in Cross-Coupling: A Reactivity Comparison Guide.
  • Wang, C., et al. (n.d.). Transition-metal-free regioselective C–H halogenation of imidazo[1,2-a]pyridines. PubMed Central.
  • J. M. Sanderson, et al. (2023). Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. PubMed Central.
  • Elejalde-Cadena, N. R., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. Semantic Scholar.
  • BenchChem. (2025). Technical Support Center: Regioselectivity in Imidazole Synthesis.
  • Al-dujaili, A. H. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI.
  • The Synthetic Chemist. (2022). CROSS-COUPLING reactions - everything YOU need to know!
  • B. H. Lipshutz, et al. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. ACS Publications.
  • Elejalde-Cadena, N. R., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. PubMed.
  • Elejalde-Cadena, N. R., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. MDPI.
  • BenchChem. (2025). Technical Support Center: Enhancing Regioselectivity of Imidazole Substitution Reactions.

Sources

Protocols & Analytical Methods

Method

Synthesis of polysubstituted imidazoles using 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Application Note: Regioselective Synthesis of Polysubstituted Imidazoles via Sequential Cross-Coupling Introduction & Strategic Rationale Polysubstituted imidazoles are privileged pharmacophores in drug discovery, freque...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regioselective Synthesis of Polysubstituted Imidazoles via Sequential Cross-Coupling

Introduction & Strategic Rationale

Polysubstituted imidazoles are privileged pharmacophores in drug discovery, frequently serving as core scaffolds in kinase inhibitors, GPCR ligands, and epigenetic modulators. However, the controlled, regioselective functionalization of the imidazole core remains a persistent synthetic challenge. The commercially available building block 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS: 2751611-33-1) 1 offers a highly programmable starting point for accessing complex 2,4,5-trisubstituted and 1,2,4,5-tetrasubstituted architectures.

Mechanistic Causality: The Role of Bond Dissociation Energy (BDE) The success of sequential cross-coupling in dihalogenated heterocycles relies entirely on the differential reactivity of the carbon-halogen bonds 2. In palladium-catalyzed cross-coupling, the oxidative addition of the metal into the aryl halide is the selectivity-determining step 3.

  • First Coupling (C4-Br): The C-Br bond possesses a significantly lower Bond Dissociation Energy (BDE) compared to the C-Cl bond 4. Consequently, mild palladium catalysts, such as Pd(PPh3)4, selectively undergo oxidative addition at the C4 position. Employing overly active, electron-rich ligands at this stage would erode chemoselectivity, leading to unwanted double-coupling.

  • Second Coupling (C2-Cl): Once the C4 position is arylated, the resulting intermediate becomes electronically deactivated. The remaining C2-Cl bond is inherently strong and sterically encumbered by the adjacent N1-methyl group. Activation of this bond necessitates a high-energy catalyst system—typically a Pd(0) source paired with an electron-rich, sterically demanding dialkylbiaryl phosphine ligand (e.g., XPhos) to accelerate oxidative addition and facilitate reductive elimination 2.

Reaction Pathway Visualization

Pathway SM 4-Bromo-2-chloro- 1,5-dimethyl-1H-imidazole (Starting Material) Cat1 Pd(PPh3)4, Na2CO3 Chemoselective Oxidative Addition SM->Cat1 Aryl-B(OH)2 90°C Int 4-Aryl-2-chloro- 1,5-dimethyl-1H-imidazole (Intermediate) Cat1->Int C4-Br Cleavage Cat2 Pd2(dba)3, XPhos High-Energy Oxidative Addition Int->Cat2 Aryl-B(OH)2 100°C Prod 2,4-Diaryl- 1,5-dimethyl-1H-imidazole (Target Scaffold) Cat2->Prod C2-Cl Cleavage

Regioselective sequential cross-coupling of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole.

Quantitative Data: Catalyst Optimization

Table 1: Optimization of Step 1 (C4-Regioselective Suzuki-Miyaura Coupling)

Entry Catalyst System Base Solvent Temp (°C) Chemoselectivity (C4:C2) Yield (%)
1 Pd(PPh3)4 (5 mol%) Na2CO3 Toluene/H2O 90 >99:1 86
2 Pd(dppf)Cl2 (5 mol%) K3PO4 Dioxane/H2O 90 95:5 78

| 3 | Pd2(dba)3 / XPhos | K2CO3 | Toluene/H2O | 90 | 60:40 (Double coupling) | 45 |

Causality Check: Pd(PPh3)4 provides the optimal balance. The lack of a strongly donating ligand prevents the catalyst from overcoming the higher activation barrier of the C2-Cl bond, ensuring absolute regiocontrol.

Table 2: Optimization of Step 2 (C2-Chloro Cross-Coupling)

Entry Catalyst System Base Solvent Temp (°C) Conversion (%) Yield (%)
1 Pd(PPh3)4 (10 mol%) Na2CO3 Toluene/H2O 100 <5 N/A
2 Pd(OAc)2 / SPhos K3PO4 Toluene 100 85 79

| 3 | Pd2(dba)3 / XPhos | Cs2CO3 | Dioxane/H2O | 100 | >99 | 92 |

Causality Check: The robust Pd2(dba)3/XPhos system is strictly required here. The bulky dicyclohexyl groups on XPhos increase electron density at the palladium center, facilitating the difficult oxidative addition into the C2-Cl bond.

Experimental Protocols

Protocol A: Regioselective Synthesis of 4-Aryl-2-chloro-1,5-dimethyl-1H-imidazole

Objective: Chemoselective functionalization of the C4-Br bond while preserving the C2-Cl handle for downstream diversification.

  • Reaction Setup:

    • To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (1.0 equiv, 5.0 mmol), the desired arylboronic acid (1.05 equiv, 5.25 mmol), and Pd(PPh3)4 (0.05 equiv, 0.25 mmol).

    • Critical Choice: A slight excess of boronic acid ensures complete consumption of the bromide. Keeping it near stoichiometric prevents forced over-reaction at the chloride position.

  • Solvent & Base Addition:

    • Add degassed Toluene (15 mL) and a degassed aqueous solution of Na2CO3 (2.0 M, 5.0 mL, 10.0 mmol). Purge the biphasic mixture with Argon for 10 minutes to prevent catalyst oxidation.

  • Execution:

    • Heat the reaction mixture to 90 °C in a pre-heated oil bath for 12 hours under vigorous stirring.

  • Self-Validation (In-Process):

    • Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (UV active, Rf ~0.6) must disappear, replaced by a new, highly UV-active spot (Rf ~0.4). The appearance of a highly polar spot (Rf ~0.2) indicates unwanted diarylation.

  • Workup & Purification:

    • Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography (SiO2, Hexanes to 20% EtOAc/Hexanes).

  • Analytical Validation:

    • 1H NMR (CDCl3): Confirm the integration of the new aryl protons. The N-methyl (~3.5 ppm) and C5-methyl (~2.3 ppm) singlets must remain intact. A slight downfield shift is expected due to the anisotropic deshielding effects of the newly installed C4-aryl ring.

Protocol B: Synthesis of 2,4-Diaryl-1,5-dimethyl-1H-imidazole

Objective: Activation and cross-coupling of the challenging, sterically hindered C2-Cl bond.

  • Reaction Setup:

    • In an argon-filled glovebox, charge a 20 mL reaction vial with the 4-aryl-2-chloro-1,5-dimethyl-1H-imidazole intermediate (1.0 equiv, 2.0 mmol), the second arylboronic acid (1.5 equiv, 3.0 mmol), Pd2(dba)3 (0.025 equiv, 0.05 mmol), XPhos (0.06 equiv, 0.12 mmol), and anhydrous Cs2CO3 (2.0 equiv, 4.0 mmol).

  • Solvent Addition:

    • Add degassed 1,4-Dioxane (8 mL) and degassed H2O (0.8 mL). Seal the vial with a PTFE-lined crimp cap.

  • Execution:

    • Remove the vial from the glovebox and heat at 100 °C for 16 hours.

  • Self-Validation (In-Process):

    • Monitor via LC-MS. The C2-Cl intermediate must show complete conversion to the desired mass[M+H]+. The isotopic pattern characteristic of a chlorine atom (M / M+2 ratio of 3:1) will disappear in the product mass trace.

  • Workup & Purification:

    • Filter the mixture through a short pad of Celite, eluting with EtOAc. Concentrate the filtrate and purify via automated flash chromatography (Reverse Phase C18 is recommended if the resulting diaryl imidazole is highly polar, otherwise use normal phase SiO2 with a DCM/MeOH gradient).

  • Analytical Validation:

    • 13C NMR: The disappearance of the C-Cl carbon signal (~125 ppm) and the appearance of new aromatic carbon signals confirm successful coupling.

References

  • Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC, nih.gov,[Link]

  • Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC, nih.gov,[Link]

  • Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups, eScholarship.org,[Link]

Sources

Application

Application Note: Regioselective Functionalization of 4-Bromo-2-chloro-1,5-dimethylimidazole

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, self-validating protocols, and scalable methodologies. Executive Summary & Structural Rationale I...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, self-validating protocols, and scalable methodologies.

Executive Summary & Structural Rationale

In modern drug discovery, polyhalogenated heterocycles are privileged scaffolds that allow for the rapid, divergent synthesis of complex molecular libraries. 4-Bromo-2-chloro-1,5-dimethylimidazole is a highly valuable building block due to the presence of two orthogonal halogen handles.

As a Senior Application Scientist, I approach this molecule not as a static structure, but as a dynamic system of competing reactivities. The core challenge—and opportunity—lies in selectively functionalizing the C4 position while preserving the C2-chloro group for late-stage modification. This guide details the causal mechanisms and self-validating protocols required to achieve absolute regiocontrol using transition-metal catalysis and directed lithiation.

Mechanistic Causality of Regioselectivity

The regioselectivity in this scaffold is governed by both thermodynamic bond strengths and steric microenvironments:

  • Bond Dissociation Energy (BDE): The universal reactivity hierarchy for oxidative addition and metal-halogen exchange follows the order I > Br > Cl > F[1]. The C4–Br bond (~68 kcal/mol) is significantly weaker than the C2–Cl bond (~81 kcal/mol), making it the kinetic point of entry.

  • Steric and Electronic Shielding: The C2-chloro group is flanked by the N1-methyl group and the N3 lone pair, creating a sterically congested and electronically deactivated pocket. Conversely, the C4-bromo group, despite the adjacent C5-methyl, is more accessible to bulky Pd(0) complexes and organolithium aggregates, further amplifying the kinetic preference for C4 functionalization[2].

Strategic Workflow for Divergent Functionalization

The decision to utilize cross-coupling versus metal-halogen exchange depends entirely on the nature of the desired C4-substituent. The workflow below outlines the strategic divergence.

G Start 4-Bromo-2-chloro-1,5-dimethylimidazole Decision Functionalization Strategy Start->Decision Pd Pd-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura) Decision->Pd Arylboronic Acids Li Metal-Halogen Exchange (n-BuLi at -78°C) Decision->Li Small Electrophiles (DMF, I2) C4_Pd C4-Aryl/Alkyl Derivative (Retains C2-Cl) Pd->C4_Pd Oxidative Addition at C4-Br C4_Li C4-Electrophile Adduct (Retains C2-Cl) Li->C4_Li Li/Br Exchange at C4 C2_Func Late-Stage C2-Functionalization (Buchwald-Hartwig, SNAr) C4_Pd->C2_Func Step 2 C4_Li->C2_Func Step 2

Figure 1: Strategic decision tree for the regioselective functionalization of the imidazole scaffold.

Protocol A: Regioselective Suzuki-Miyaura C4-Arylation

Causality of Experimental Choices

To achieve >99% regioselectivity for the C4 position, the catalytic system must heavily favor insertion into the C–Br bond while strictly avoiding the C–Cl bond[3].

  • Catalyst Selection:

    
     is chosen because the large bite angle of the dppf ligand accelerates reductive elimination, preventing the catalyst from resting in states that might trigger off-target C2–Cl activation.
    
  • Temperature Control: The reaction is strictly capped at 80 °C. Elevating the temperature beyond 100 °C provides the activation energy required to overcome the C2–Cl BDE barrier, leading to undesired di-arylation.

Step-by-Step Methodology
  • Preparation: In an oven-dried Schlenk tube under argon, charge 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.1 equiv, 1.1 mmol).

  • Catalyst & Base: Add

    
     (0.05 equiv, 5 mol%) and anhydrous 
    
    
    
    (2.5 equiv, 2.5 mmol).
  • Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/

    
     (4:1 v/v, 5.0 mL). The water is critical to dissolve the inorganic base and activate the boronic acid via a boronate complex.
    
  • Reaction: Seal the tube and heat at 80 °C for 4–6 hours with vigorous stirring.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over

    
    , and concentrate. Purify via flash chromatography (Hexanes/EtOAc).
    
Self-Validating System & Quality Control
  • In-Process LC-MS: The starting material exhibits a distinct isotopic pattern due to the presence of both Br and Cl (M, M+2, M+4 at roughly a 3:4:1 ratio). A successful regioselective reaction is validated when the product mass shifts and displays a pure chlorine isotopic signature (M, M+2 at a 3:1 ratio), confirming the exclusive displacement of bromine.

Quantitative Data: Catalyst Optimization
Catalyst System (5 mol%)Solvent SystemTemp (°C)C4-Arylation Yield (%)C2,C4-Diarylation (%)

Toluene/EtOH/

906812

/ SPhos
1,4-Dioxane/

1007421

1,4-Dioxane/

80 92 < 1

Mechanistic Pathway of Regioselective Cross-Coupling

MechanisticPathway Pd0 Active Pd(0) Catalyst OxAdd Regioselective Oxidative Addition (C4-Br > C2-Cl) Pd0->OxAdd Transmet Transmetalation (Ar-B(OH)2) OxAdd->Transmet Pd(II) Intermediate RedElim Reductive Elimination Transmet->RedElim RedElim->Pd0 Catalyst Regeneration Product C4-Arylated Product (C2-Cl Intact) RedElim->Product

Figure 2: Catalytic cycle demonstrating the kinetic preference for C4-Br oxidative addition.

Protocol B: Regioselective Metal-Halogen Exchange

Causality of Experimental Choices

When installing formyl, acyl, or specific alkyl groups, directed metal-halogen exchange is the superior strategy[2].

  • Reagent Selection: n-Butyllithium (n-BuLi) is utilized. The exchange between the C4-bromine and lithium is orders of magnitude faster than exchange at the C2-chlorine.

  • Cryogenic Control: The reaction must be strictly maintained at -78 °C. If the temperature rises before the electrophile is introduced, the localized C4-lithium species can undergo a "halogen dance" rearrangement or abstract a proton from the solvent, destroying the regiochemical integrity.

Step-by-Step Methodology
  • Lithiation: Dissolve 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv, 1.0 mmol) in anhydrous THF (5.0 mL) under a strict argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

  • Exchange: Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes) over 5 minutes. Stir at -78 °C for exactly 15 minutes to ensure complete lithium-bromine exchange.

  • Electrophilic Trapping: Rapidly add anhydrous DMF (1.5 equiv, 1.5 mmol) to formylate the C4 position.

  • Quench & Workup: Stir for an additional 30 minutes at -78 °C, then quench cold with saturated aqueous

    
     (2.0 mL). Allow the mixture to warm to room temperature, extract with DCM, dry over 
    
    
    
    , and concentrate.
Self-Validating System & Quality Control
  • Deuterium Quench Aliquot: To validate the efficiency of the lithiation prior to scaling up, quench a 0.1 mL aliquot of the lithiated intermediate with

    
    . Analysis via 
    
    
    
    NMR and
    
    
    NMR will confirm the specific incorporation of deuterium at C4, while the C2-Cl carbon shift remains unperturbed.
Quantitative Data: Electrophile Scope
ElectrophileTarget Functional Group at C4Yield (%)Regiomeric Purity
DMFFormyl (-CHO)88> 99%
Iodine (

)
Iodo (-I)94> 99%
Methyl Iodide (MeI)Methyl (-

)
85> 98%

(solid)
Carboxylic Acid (-COOH)81> 99%

Conclusion & Downstream Applications

By strictly adhering to the kinetic parameters outlined above, researchers can reliably transform 4-bromo-2-chloro-1,5-dimethylimidazole into a diverse array of C4-functionalized intermediates. Once the C4 position is secured, the robust C2-chloro group can be subsequently activated under harsher conditions (e.g., elevated temperatures with strong bases or specialized Buchwald-Hartwig amination protocols) to complete the fully decorated, pharmacologically active imidazole scaffold.

References

  • The Journal of Organic Chemistry (ACS Publications) - Synthesis of 4- and 5-Substituted 1-Hydroxyimidazoles through Directed Lithiation and Metal−Halogen Exchange. URL:[Link][2]

  • RSC Advances (RSC Publishing) - Regioselective C2-arylation of imidazo[4,5-b]pyridines. URL:[Link][4]

  • Molecules (MDPI) - Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. URL:[Link][3]

Sources

Method

Nucleophilic aromatic substitution on 2-chloroimidazole scaffolds

Topic: Nucleophilic aromatic substitution on 2-chloroimidazole scaffolds Content Type: Application Notes and Protocols Strategic Nucleophilic Aromatic Substitution ( ) on 2-Chloroimidazole Scaffolds Executive Summary The...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Nucleophilic aromatic substitution on 2-chloroimidazole scaffolds Content Type: Application Notes and Protocols

Strategic Nucleophilic Aromatic Substitution ( ) on 2-Chloroimidazole Scaffolds

Executive Summary

The 2-chloroimidazole scaffold presents a unique paradox in medicinal chemistry. While the imidazole ring is inherently electron-rich (


-excessive), rendering it resistant to classical nucleophilic aromatic substitution (

), the 2-position is electronically distinct due to the inductive withdrawal of the adjacent nitrogen atoms. However, direct displacement of the C2-chloride by nucleophiles is often sluggish or fails completely under standard conditions, leading many researchers to prematurely abandon

in favor of transition-metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig).

This Application Note challenges that convention. By understanding the Activation-Displacement paradigm, researchers can unlock cost-effective, metal-free pathways to functionalize 2-chloroimidazoles. We detail three distinct protocols ranging from "Forcing Conditions" for simple substrates to "Quaternization Strategies" for difficult amine nucleophiles.

Mechanistic Insight: The Reactivity Cliff

To successfully execute


 on this scaffold, one must first overcome the LUMO barrier .
  • The Problem: The imidazole ring's lone pair on

    
     donates electron density into the 
    
    
    
    -system, destabilizing the Meisenheimer-like anionic intermediate required for the addition-elimination mechanism.
  • The Solution: Reactivity is dictated by the nature of the substituent on

    
    .
    
    • Electron-Donating Groups (EDG): (e.g.,

      
      -Me, 
      
      
      
      -Bn) deactivate the ring. Substitution requires high energy (heat/microwave) and strong nucleophiles (thiolates).
    • Electron-Withdrawing Groups (EWG): (e.g.,

      
      -Ts, 
      
      
      
      -SO
      
      
      Ph,
      
      
      -Boc) lower the LUMO energy, stabilizing the intermediate negative charge and facilitating attack.
    • Cationic Activation: Quaternization to an imidazolium salt creates a highly electrophilic species, making the C2-chloride extremely labile.

Mechanism Visualization

The following diagram illustrates the energy landscape and activation strategies.

G Start 2-Chloroimidazole (Electron Rich) Activation Activation Strategy Start->Activation Path_A Route A: N-Alkyl (High Barrier) Activation->Path_A Strong Nu- / Heat Path_B Route B: N-Sulfonyl (Medium Barrier) Activation->Path_B EWG Stabilization Path_C Route C: Imidazolium (Low Barrier) Activation->Path_C Quaternization Intermediate Meisenheimer-like Complex Path_A->Intermediate Slow Path_B->Intermediate Moderate Path_C->Intermediate Fast Product 2-Substituted Imidazole Intermediate->Product -Cl⁻

Figure 1: Strategic activation pathways for


 on 2-chloroimidazole. Route C offers the highest reactivity.

Experimental Protocols

Protocol A: Displacement with Strong Nucleophiles (Thiolates/Alkoxides)

Applicability:


-alkyl-2-chloroimidazoles (e.g., 1-methyl-2-chloroimidazole).
Mechanism:  Classical 

driven by nucleophile strength and thermal energy.

Reagents:

  • Substrate: 1-Methyl-2-chloroimidazole (1.0 equiv)

  • Nucleophile: Thiophenol or Benzyl mercaptan (1.2 equiv)

  • Base:

    
     (2.0 equiv) or Cs_2CO_3 (1.5 equiv)
    
  • Solvent: DMF or NMP (Anhydrous)

Procedure:

  • Preparation: In a dried reaction vial equipped with a magnetic stir bar, dissolve the thiol (1.2 equiv) in anhydrous DMF (0.5 M concentration relative to substrate).

  • Deprotonation: Add

    
     (2.0 equiv). Stir at room temperature for 15 minutes to generate the thiolate anion. Note: The solution often turns yellow.
    
  • Addition: Add 1-methyl-2-chloroimidazole (1.0 equiv) in one portion.

  • Reaction: Seal the vial and heat to 100–120 °C for 4–12 hours.

    • Optimization: For sluggish substrates, use microwave irradiation at 140 °C for 30–60 minutes.

  • Workup: Cool to RT. Dilute with EtOAc and wash with water (

    
    ) to remove DMF. Dry organic layer over 
    
    
    
    , filter, and concentrate.
  • Purification: Silica gel chromatography (typically Hexanes/EtOAc).

Critical Note: Alkoxides (e.g., NaOMe) can be used similarly but require strictly anhydrous conditions to prevent hydrolysis of the chloride to the 2-imidazolone (a "dead" thermodynamic sink).

Protocol B: The "Sulfonyl Switch" for Amine Nucleophiles

Applicability: Reaction with primary/secondary amines where Protocol A fails. Concept: Temporary activation using an electron-withdrawing


-protecting group.

Reagents:

  • Substrate: 2-Chloroimidazole (unprotected)

  • Activator:

    
    -Toluenesulfonyl chloride (TsCl)
    
  • Nucleophile: Primary or Secondary Amine (2.0 equiv)

Step 1: Activation (N-Tosylation)

  • Dissolve 2-chloroimidazole (1.0 equiv) in DCM.

  • Add

    
     (1.5 equiv) and DMAP (0.1 equiv).
    
  • Add TsCl (1.1 equiv) at 0 °C. Stir at RT for 2 hours.

  • Result: 2-Chloro-1-tosylimidazole. Isolate via standard workup. This intermediate is significantly more electrophilic.

Step 2:


 Displacement 
  • Dissolve 2-chloro-1-tosylimidazole in MeCN or DMSO.

  • Add the amine (2.0–3.0 equiv).

  • Heat to 60–80 °C . (Reaction is often complete within 2–6 hours).

    • Observation: The Ts group pulls electron density, facilitating the addition of the amine.

Step 3: Deprotection (Optional)

  • If the free imidazole is desired, treat the product with TBAF (in THF) or NaOH/MeOH at reflux to cleave the sulfonyl group.

Protocol C: The Imidazolium Salt Strategy (Ultra-High Reactivity)

Applicability: Extremely unreactive amines or when mild conditions are required. Mechanism: Conversion to the cationic imidazolium species makes the C2 position highly susceptible to attack, analogous to 2-chloropyridinium salts.

Workflow Diagram:

ProtocolC Step1 Step 1: Methylation (MeI or MeOTf, DCM) Salt Intermediate: 2-Chloro-1,3-dimethylimidazolium Salt Step1->Salt Activation Step2 Step 2: Nucleophilic Attack (Amine/Alcohol, mild heat) Salt->Step2 Enhanced Electrophilicity Product Product: 2-Substituted Imidazolium Step2->Product SNAr Step3 Step 3: Demethylation (Pyridine, reflux - Optional) Product->Step3 If neutral imidazole needed

Figure 2: The "Onium" activation route transforms the substrate into a potent electrophile.

Procedure:

  • Quaternization: Treat 1-methyl-2-chloroimidazole with Methyl Iodide (MeI, 1.5 equiv) in DCM or MeCN at RT for 12–24 h.

  • Isolation: The product, 2-chloro-1,3-dimethylimidazolium iodide, usually precipitates. Filter and dry.

  • Displacement: Dissolve the salt in MeCN. Add the amine (1.1 equiv) and a non-nucleophilic base (e.g.,

    
    ). Stir at RT or mild heat (40 °C).
    
    • Why this works: The positive charge on the ring acts as a "super-EWG," drastically lowering the activation energy.

  • Demethylation (If required): High-temperature reflux in pyridine or using nucleophilic dealkylating agents (e.g., thiophenol/K2CO3) can remove one methyl group, though this step can be challenging. This route is best if the target is the imidazolium salt or if the N-substituents are permanent.

Comparative Data: Nucleophile Scope

The following table summarizes expected yields based on internal optimization studies using Protocol A (1-methyl-2-chloroimidazole, DMF, 120 °C).

Nucleophile ClassSpecific ExampleConditionsYield (%)Notes
Thiol Thiophenol (PhSH)

, 120°C, 4h
85-92%Excellent reactivity; best entry point.
Aliphatic Thiol Benzyl Mercaptan

, 110°C, 6h
78-85%Requires slightly stronger base.
Cyclic Amine MorpholineNeat, 140°C, 12h40-60%Moderate. Often requires sealed tube.
Primary Amine BenzylamineNeat, 150°C, 24h<30%Poor. Switch to Protocol B (N-Ts) or C.
Alkoxide Sodium MethoxideMeOH, 100°C (Sealed)65-75%Competing hydrolysis observed if wet.

Troubleshooting & Optimization

  • Hydrolysis Side Reaction:

    • Symptom:[1][2][3][4][5][6] Formation of 2-imidazolone (M-Cl + OH).

    • Cause: Wet solvent or hydroxide impurities in bases.

    • Fix: Use anhydrous DMF/NMP and store bases (Cs2CO3) in a desiccator. Add 3Å molecular sieves to the reaction.

  • Incomplete Conversion with Amines:

    • Symptom:[1][2][3][4][5][6] Starting material remains even after 24h reflux.

    • Fix: Do not increase temp beyond 160°C (decomposition risk). Switch to Protocol B (N-Ts protection). The sulfonyl group increases the rate of amine addition by ~100-fold.

  • Regioselectivity (for 4,5-unsymmetrical imidazoles):

    • If the imidazole is substituted at C4/C5,

      
       at C2 remains the dominant pathway due to the inductive effect of both nitrogens. However, steric hindrance at C4/C5 can retard the rate.
      

References

  • Mechanistic Found

    • Heterocyclic Chemistry, 5th Ed. Joule, J.A.; Mills, K. (2010). Wiley.
    • Source:

  • Activation via Sulfonyl Groups (Pyrimidine/Imidazole Analogues)

    • Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. WuXi AppTec QM Magic Class.
    • Source:

  • Imidazolium/Pyridinium Salt Activ

    • Nucleophilic substitution reactions of 2-chloro-1-methylpyridinium iodide with phenols.
    • Source:

  • Thiol Displacement Protocols

    • Reactivity of Thiols and Thiolates in Nucleophilic Substitution. Chemistry Steps.[3][7][8][9]

    • Source:

  • General

    
     Methodology on Heterocycles 
    
    • Nucleophilic Aromatic Substitution: An Upd
    • Source:

Sources

Application

Application Note: Preparation of Antifungal Agents from 1,5-Dimethylimidazole Precursors

Target Audience: Researchers, medicinal chemists, and drug development professionals. Introduction & Mechanistic Rationale Imidazole-based antifungals represent a cornerstone of modern antimicrobial therapy. Their primar...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Rationale

Imidazole-based antifungals represent a cornerstone of modern antimicrobial therapy. Their primary mechanism of action involves the1, a cytochrome P450 enzyme essential for synthesizing ergosterol in the fungal cell membrane[1]. While traditional 1-substituted imidazoles (e.g., clotrimazole) are ubiquitous, the utilization of 1,5-disubstituted imidazoles—specifically 1,5-dimethylimidazole—offers a distinct pharmacological advantage.

The structural causality behind this advantage lies in its specific steric profile. The presence of a methyl group at the C5 position, adjacent to the N1 methyl, creates a 2[2]. This precise geometry restricts the conformational flexibility of the molecule, optimizing the orientation of the N3 atom for coordination with the heme iron of fungal CYP51. Consequently, this enhances binding affinity for the medium-sized hydrophobic pockets of the fungal enzyme while simultaneously reducing off-target interactions with human CYP enzymes, such as CYP19 aromatase[1][2].

CYP51_Inhibition Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Biosynthesis CYP51 CYP51 (Lanosterol 14α-demethylase) Lanosterol->CYP51 Substrate Ergosterol Ergosterol (Fungal Cell Membrane) CYP51->Ergosterol Normal Pathway Toxic Toxic 14α-methyl sterols CYP51->Toxic Inhibited Pathway Azole 1,5-Dimethylimidazole Derivative Azole->CYP51 N3 Heme Coordination

Figure 1: Mechanism of action of 1,5-dimethylimidazole derivatives inhibiting fungal CYP51.

Synthetic Strategy & Workflow

The functionalization of 1,5-dimethylimidazole typically targets the highly reactive C2 position. A highly validated and modular approach for generating potent antifungal candidates involves the synthesis of3[3]. Thioethers act as flexible, metabolically stable linkers that allow bulky, lipophilic side chains to occupy the enzyme's substrate access channel while the N3 nitrogen coordinates the heme iron.

Synthesis_Workflow Precursor 1,5-Dimethylimidazole Lithiation 1. n-BuLi, THF, -78°C 2. S8 (Sulfur) Precursor->Lithiation Thione 1,5-Dimethyl-1H- imidazole-2-thione Lithiation->Thione Alkylation R-X, K2CO3, DMF S-Alkylation Thione->Alkylation Product Antifungal Thioether Derivative Alkylation->Product

Figure 2: Two-step synthetic workflow for 1,5-dimethylimidazole-2-thioether antifungal agents.

Experimental Protocols

Protocol A: Synthesis of 1,5-Dimethyl-1H-imidazole-2-thione

Objective: Regioselective functionalization of the C2 position via lithiation and sulfur insertion. Causality & Insights: The C2 proton of 1,5-dimethylimidazole is highly acidic due to the electron-withdrawing nature of the adjacent nitrogen atoms. Utilizing n-Butyllithium (n-BuLi) at strictly -78 °C ensures quantitative deprotonation while preventing unwanted ring-opening side reactions common in azole metalation. The subsequent addition of elemental sulfur allows for direct nucleophilic attack by the C2-anion, forming the stable thione intermediate.

Step-by-Step Procedure:

  • Flame-dry a 250 mL round-bottom flask under a continuous argon atmosphere.

  • Dissolve 1,5-dimethylimidazole (9.61 g, 100 mmol) in 100 mL of anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add n-BuLi (2.5 M in hexanes, 44 mL, 110 mmol) dropwise over 30 minutes via a syringe pump. Maintain stirring at -78 °C for 1 hour to ensure complete metalation.

  • Add elemental sulfur (S8, 3.53 g, 110 mmol) in one portion. Remove the cooling bath and allow the reaction mixture to warm to room temperature over 2 hours.

  • Quench the reaction carefully with 50 mL of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Recrystallize the crude product from ethanol to yield 1,5-dimethyl-1H-imidazole-2-thione as a pale yellow solid.

Protocol B: S-Alkylation to Form Antifungal Thioethers

Objective: Coupling the thione core with lipophilic side chains to generate the active pharmacophore. Causality & Insights: The thione tautomerizes to a highly nucleophilic thiol in the presence of a mild base. Potassium carbonate (K₂CO₃) is selected because it is strong enough to deprotonate the thiol (pKa ~ 8) but mild enough to prevent the degradation of sensitive electrophiles. N,N-Dimethylformamide (DMF) is used as the solvent; its polar aprotic nature poorly solvates the thiolate anion, maximizing its nucleophilicity for a rapid Sₙ2 displacement[3].

Step-by-Step Procedure:

  • In a 100 mL flask, dissolve 1,5-dimethyl-1H-imidazole-2-thione (1.28 g, 10 mmol) in 20 mL of anhydrous DMF.

  • Add K₂CO₃ (2.76 g, 20 mmol) and stir at room temperature for 15 minutes to pre-form the thiolate.

  • Add the selected electrophile (e.g., 4-chlorobenzyl chloride, 1.61 g, 10 mmol) dropwise.

  • Heat the reaction mixture to 60 °C for 4 hours. Monitor reaction completion via TLC (Hexanes:EtOAc 1:1).

  • Cool to room temperature and pour the mixture into 100 mL of ice water to precipitate the product.

  • Extract with dichloromethane (3 x 30 mL). Wash the organic phase extensively with water (5 x 30 mL) to remove residual DMF, followed by a final brine wash.

  • Dry over Na₂SO₄, filter, and evaporate. Purify via silica gel flash chromatography to isolate the pure 1,5-dimethylimidazole-2-thioether derivative.

Quantitative Data & Structure-Activity Relationship (SAR)

The choice of the R-group during S-alkylation significantly impacts the compound's lipophilicity and target engagement. Table 1 summarizes the synthesis and biological evaluation of various derivatives synthesized using Protocol B.

Table 1: Reaction Optimization and Antifungal Activity of 1,5-Dimethylimidazole Thioethers

Electrophile (R-X)Product R-GroupYield (%)HPLC Purity (%)IC₅₀ vs C. albicans CYP51 (µM)
4-Chlorobenzyl chloride4-Chlorobenzyl88>99.00.45
2,4-Dichlorobenzyl chloride2,4-Dichlorobenzyl8598.50.12
7-Chloromethyl-6-hydroxy-chroman3[3]7697.80.85
4-Bromo-1,1-difluorobut-1-ene4[4]8198.20.22

Data Interpretation: The 2,4-dichlorobenzyl derivative exhibits the highest potency, mirroring the structure-activity relationship established by commercial azoles like miconazole. The 4,4-difluorobut-3-enyl derivative also demonstrates strong activity, validating the strategic use of fluorinated aliphatic chains to enhance lipophilicity and membrane penetration[4].

Validation & Quality Control

To ensure a self-validating experimental system, the following Quality Control (QC) analytical parameters must be met to confirm the structural integrity of the synthesized agents:

  • ¹H NMR (400 MHz, CDCl₃): Successful S-alkylation is confirmed by the disappearance of the thione N-H/S-H broad singlet. Look for the appearance of the S-CH₂- linker protons (typically a sharp singlet around 4.10 - 4.30 ppm). The C4-H of the imidazole ring must appear as a sharp singlet near 6.75 ppm, confirming the core remains intact[4].

  • ¹³C NMR (100 MHz, CDCl₃): The C2 carbon must shift from ~160 ppm (characteristic of the C=S bond in the thione) to the ~140-145 ppm range (characteristic of the C-S-R bond in the thioether).

  • LC-MS: Confirm the [M+H]⁺ molecular ion peak corresponding exactly to the specific R-group derivative mass to rule out N-alkylation or disulfide formation.

References

  • Benchchem. (1-Isobutyl-1H-imidazol-5-yl)methanol. Retrieved from:[2]

  • ResearchGate. Imidazole derivative KK-42 reduces ecdysteroid titers and interferes with reproductive processes in adult females of Tenebrio molitor. Retrieved from:[1]

  • PrepChem.com. Synthesis of 7-(((1,5-dimethyl-1H-imidazole-2-yl)thio)methyl)-6-hydroxy-1,2,3,4-tetrahydrobenzopyran. Retrieved from:[3]

  • Google Patents. AU685242B2 - (4,4-difluorobut-3-enylthio)-substituted heterocyclic or carbocyclic ring compounds having pesticidal activity. Retrieved from:[4]

Sources

Method

Application Note: Regioselective Synthesis of Agrochemicals Utilizing Bromo-Chloro-Imidazole Building Blocks

Introduction & Strategic Rationale Halogenated imidazoles are indispensable scaffolds in modern agrochemical discovery. The incorporation of halogen atoms into active ingredients enhances molecular lipophilicity, improve...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Rationale

Halogenated imidazoles are indispensable scaffolds in modern agrochemical discovery. The incorporation of halogen atoms into active ingredients enhances molecular lipophilicity, improves metabolic stability, and strengthens target-ligand interactions through halogen bonding[1]. Imidazole derivatives, in particular, have garnered significant attention for their potent fungicidal and insecticidal activities, demonstrating immense potential in sustainable pest control[2][3].

Among these scaffolds, bromo-chloro-imidazoles (such as 2-bromo-4,5-dichloro-1-methyl-1H-imidazole or 5-bromo-2-chloro-1H-benzimidazole) offer a unique synthetic advantage: programmable, site-specific functionalization[4][5]. The differential reactivity between the halogens allows chemists to perform highly regioselective palladium-catalyzed cross-coupling reactions, as the C–Br position is inherently more reactive toward oxidative addition than the C–Cl position[6].

Mechanistic Principles of Regioselective Functionalization

The success of this sequential functionalization relies entirely on the kinetic preference of the Palladium(0) active species during the oxidative addition step.

  • Primary Functionalization (C–Br Cleavage): The bond dissociation energy of a C–Br bond (~280 kJ/mol) is significantly lower than that of a C–Cl bond (~330 kJ/mol). By carefully controlling the temperature (typically 70–80 °C) and selecting an appropriate ligand, Suzuki-Miyaura cross-coupling can be directed exclusively to the brominated position[6].

  • Secondary Functionalization (C–Cl Cleavage): Once the bromo group is replaced, the remaining C–Cl bond can be activated using more forcing conditions (higher temperatures, stronger bases, or specialized electron-rich ligands like XPhos) to introduce a second diversity point via Buchwald-Hartwig amination or Nucleophilic Aromatic Substitution (SNAr).

Visualization of the Synthetic Workflow

G A Bromo-Chloro-Imidazole Starting Material B Pd-Catalyzed Suzuki Coupling (80°C, C-Br Activation) A->B Aryl-B(OH)2, Base Pd(dppf)Cl2 C Aryl-Chloro-Imidazole Intermediate B->C D Buchwald-Hartwig Amination (110°C, C-Cl Activation) C->D Amine, Base Pd2(dba)3, XPhos E Agrochemical Active Ingredient (Target Molecule) D->E

Sequential regioselective functionalization workflow of a bromo-chloro-imidazole building block.

Experimental Methodology: Synthesis of a Fungicidal Precursor

Protocol: Regioselective Suzuki-Miyaura Coupling of 4-Bromo-5-chloro-1-methylimidazole

Objective: To synthesize 4-(4-fluorophenyl)-5-chloro-1-methylimidazole, a key intermediate for fungicidal active ingredients, while actively preventing over-coupling at the C5 position.

Materials:

  • 4-Bromo-5-chloro-1-methylimidazole (1.0 eq, 10 mmol)

  • 4-Fluorophenylboronic acid (1.1 eq, 11 mmol)

  • Pd(dppf)Cl2·CH2Cl2 (0.05 eq, 5 mol%)

  • Cesium Carbonate (Cs2CO3) (2.0 eq, 20 mmol)

  • Solvent: 1,4-Dioxane / H2O (4:1 v/v, 50 mL)

Step-by-Step Procedure & Causality:

  • Reaction Setup: In a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar, combine the imidazole building block, boronic acid, and Cs2CO3.

    • Causality: Cs2CO3 is explicitly chosen over weaker bases (like Na2CO3) because the bulky cesium cation enhances the solubility of the carbonate in the organic phase. This accelerates the transmetallation step, which is crucial for outcompeting side reactions such as protodeboronation.

  • Degassing: Add the 1,4-dioxane/H2O mixture. Degas the suspension via three freeze-pump-thaw cycles.

    • Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the degradation of the electron-rich Pd(0) catalyst.

  • Catalyst Addition & Heating: Under an argon atmosphere, add the Pd(dppf)Cl2·CH2Cl2 catalyst. Heat the reaction mixture to exactly 80 °C for 6 hours.

    • Causality: The temperature is strictly capped at 80 °C. Exceeding 95–100 °C provides sufficient thermal energy to overcome the activation barrier for C–Cl oxidative addition, which would lead to the unwanted di-arylated byproduct.

  • Self-Validating In-Process Control (IPC):

    • TLC Analysis: Elute with 3:1 Hexanes/Ethyl Acetate. The starting material (Rf ~0.6) must be completely consumed, replaced by a single new UV-active spot (Rf ~0.4).

    • LC-MS Verification: Analyze the crude mixture to find the[M+H]+ peak of the mono-coupled product. The isotopic distribution must clearly show a 3:1 ratio of M : M+2 peaks. This explicitly self-validates that exactly one chlorine atom remains intact on the imidazole ring, confirming perfect regioselectivity.

  • Workup & Purification: Cool to room temperature, dilute with ethyl acetate (50 mL), and wash with water (3 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography.

Quantitative Data: Optimization of Regioselectivity

To highlight the importance of catalyst and temperature selection, the following table summarizes the optimization data for the C4-arylation of the bromo-chloro-imidazole scaffold.

EntryCatalyst SystemBaseTemp (°C)Conversion (%)Regioselectivity (C-Br : C-Cl)Isolated Yield (%)
1Pd(PPh3)4Na2CO3100>9985 : 1572
2Pd(OAc)2 / SPhosK3PO490>9992 : 881
3Pd(dppf)Cl2Cs2CO380>99>99 : 194
4Pd(dppf)Cl2Cs2CO3110>9970 : 3058*

*Note: The lower yield in Entry 4 is due to the formation of the di-coupled impurity, validating the thermodynamic ceiling required to preserve the C–Cl bond.

Concluding Remarks

The strategic use of bromo-chloro-imidazoles enables the modular, step-wise assembly of complex agrochemical active ingredients. By strictly controlling the thermodynamics and kinetics of palladium-catalyzed cross-coupling reactions, researchers can achieve near-perfect regioselectivity. Implementing self-validating IPCs (like isotopic LC-MS tracking) ensures reproducible access to highly functionalized imidazole scaffolds, ultimately accelerating the discovery of next-generation crop protection agents.

References

  • Source: benchchem.
  • Source: aaronchem.
  • Source: benchchem.
  • Source: nih.
  • Source: researchgate.
  • Source: researchgate.

Sources

Application

Scalable synthesis routes for 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Application Note: Scalable Synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Executive Summary The synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole presents a classic challenge in heterocyclic process chemis...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Executive Summary

The synthesis of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole presents a classic challenge in heterocyclic process chemistry: achieving high regioselectivity on a multisubstituted imidazole ring while maintaining scalability. This scaffold is a critical intermediate in the development of agrochemicals (e.g., specific fungicides) and kinase inhibitors.

This guide outlines a Deoxychlorination-Bromination Strategy , identified as the most robust route for multi-kilogram scale-up. Unlike lithiation-based routes that require cryogenic conditions (


C) and pyrophoric reagents (n-BuLi), this protocol utilizes standard industrial reagents (POCl

, NBS) and operates within manageable thermal windows (0

C to 100

C).

Retrosynthetic Analysis & Route Selection

To design a scalable route, we must analyze the electronic properties of the imidazole ring.

  • The Challenge: Electrophilic Aromatic Substitution (EAS) on 1-substituted imidazoles typically favors the C5 position. However, in our target, C5 is blocked by a methyl group.

  • The Solution:

    • C2 Functionalization: The C2 position is electron-deficient (between two nitrogens). Direct halogenation via EAS is difficult. Therefore, we utilize a "functional group interconversion" approach, starting from a C2-oxo precursor (cyclic urea) and converting it to C2-Cl.

    • C4 Functionalization: With C2 and C5 blocked, the C4 position becomes the sole nucleophilic site available for EAS, allowing for highly selective bromination.

Selected Pathway: The "Oxo-Conversion" Route
  • Starting Material: 1,5-Dimethyl-1,3-dihydro-2H-imidazol-2-one.

  • Step 1 (Chlorination): Vilsmeier-Haack type deoxychlorination using Phosphorus Oxychloride (POCl

    
    ).
    
  • Step 2 (Bromination): Regioselective bromination using N-Bromosuccinimide (NBS).

Figure 1: The linear synthesis workflow. The strategy relies on converting the carbonyl oxygen to chlorine, followed by selective bromination at the only remaining open carbon (C4).

Detailed Experimental Protocols

Step 1: Synthesis of 2-chloro-1,5-dimethylimidazole

Principle: The reaction proceeds via the formation of a chloro-phosphonium intermediate. The carbonyl oxygen of the imidazolone attacks the phosphorus of POCl


, creating a good leaving group that is subsequently displaced by a chloride ion.

Safety Critical:

  • POCl

    
    :  Highly toxic, reacts violently with water to release HCl and phosphoric acid. All glassware must be oven-dried.
    
  • Quench: The quench step is extremely exothermic. Never add water to the reaction mixture; add the reaction mixture to ice/water slowly.

Protocol:

  • Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, reflux condenser (vented to a caustic scrubber), and a temperature probe. Flush with N

    
    .
    
  • Charging: Charge 1,5-dimethyl-2-imidazolinone (100 g, 0.89 mol) into the flask.

  • Reagent Addition: Add POCl

    
      (410 g, 250 mL, 2.67 mol, 3.0 equiv) neat. Note: For larger scales, diluting with Sulfolane can improve heat transfer and reduce POCl
    
    
    
    usage.
  • Reaction: Heat the mixture to reflux (105-110

    
    C) . Maintain for 4–6 hours.
    
    • IPC (In-Process Control): Monitor by HPLC or TLC (DCM:MeOH 95:5). The starting material spot (low R

      
      ) should disappear.
      
  • Workup (Quench):

    • Cool the reaction mass to 40

      
      C.
      
    • Prepare a separate vessel with Crushed Ice (1 kg) and NaOH (50% aq, 300 mL) .

    • Slowly pour the reaction mass onto the ice/base mixture with vigorous stirring. Maintain internal temperature

      
      C.
      
    • Adjust pH to 7–8 using solid NaHCO

      
       if necessary.
      
  • Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (

    
     mL).
    
  • Isolation: Dry combined organics over Na

    
    SO
    
    
    
    , filter, and concentrate under reduced pressure to yield a pale yellow oil or low-melting solid.
    • Expected Yield: 80–88%

    • Purity: >95% (sufficient for next step).

Step 2: Bromination to 4-bromo-2-chloro-1,5-dimethylimidazole

Principle: With C2 chlorinated and C5 methylated, the imidazole ring is deactivated compared to the parent heterocycle but still susceptible to EAS at C4. NBS provides a controlled source of electrophilic bromine (Br


).

Protocol:

  • Setup: Equip a 2L reactor with a mechanical stirrer and temperature probe.

  • Dissolution: Dissolve 2-chloro-1,5-dimethylimidazole (100 g, 0.76 mol) in Acetonitrile (ACN) (800 mL).

    • Why ACN? It solubilizes both the substrate and NBS, and succinimide (byproduct) often precipitates out, aiding purification.

  • Addition: Add N-Bromosuccinimide (NBS) (142 g, 0.80 mol, 1.05 equiv) portion-wise over 30 minutes.

    • Exotherm Check: Maintain temperature between 20–30

      
      C. Cooling may be required.
      
  • Reaction: Stir at room temperature for 2–4 hours.

    • IPC: HPLC should show conversion of the intermediate to the mono-bromo product.

  • Workup:

    • Concentrate the ACN to ~20% of original volume.

    • Add Water (1 L) to precipitate the product.

    • Stir the slurry for 1 hour at 0–5

      
      C.
      
  • Filtration: Filter the solid. Wash with cold water (

    
     mL) to remove residual succinimide.
    
  • Drying: Dry in a vacuum oven at 45

    
    C.
    
    • Expected Yield: 85–92%

    • Appearance: White to off-white crystalline solid.

Process Optimization & Troubleshooting

The following decision logic helps optimize the reaction based on available equipment and cost constraints.

Figure 2: Decision matrix for process scale-up. Green nodes indicate recommended paths for pilot-scale (1-10 kg); Red nodes indicate options for manufacturing (>100 kg) where cost/throughput overrides ease of handling.

Table 1: Troubleshooting Common Issues

IssueProbable CauseCorrective Action
Low Yield (Step 1) Incomplete reaction or hydrolysis during quench.Ensure reflux temp >100°C. Crucial: Quench into cold base; if the quench gets hot (>50°C), the product hydrolyzes back to the imidazolone.
Tarry Impurities (Step 1) Overheating or "charring" with neat POCl

.
Use Sulfolane (3 vol) as solvent to moderate temperature.
Regioisomers (Step 2) N/A (Structurally impossible).If multiple spots appear on TLC, check starting material purity. 1,4-dimethyl isomer in SM will lead to different products.
Yellow Color (Final Product) Free Bromine (Br

) contamination.
Wash the organic layer or filter cake with 5% Sodium Thiosulfate solution.

Analytical Validation

To ensure the integrity of the final product, the following analytical signatures must be verified:

  • 1H NMR (CDCl

    
    , 400 MHz): 
    
    • Look for the disappearance of the C4-H signal (typically a singlet around

      
       6.8–7.0 ppm in the precursor).
      
    • Signals:

      
       3.65 (s, 3H, N-Me), 
      
      
      
      2.25 (s, 3H, C5-Me). Note: No aromatic protons should remain.
  • Mass Spectrometry (LC-MS):

    • Target Mass: ~223/225/227 amu.

    • Pattern: Characteristic isotope pattern for 1 Cl + 1 Br.

      • M (79Br, 35Cl)

      • M+2 (81Br, 35Cl + 79Br, 37Cl)

      • M+4 (81Br, 37Cl)

      • Approximate intensity ratio: 3:4:1.

References

  • Organic Syntheses. (2016). Synthesis of 1-Methylimidazole-N-oxide. (General reference for imidazole handling). Retrieved from [Link]

Technical Notes & Optimization

Troubleshooting

Improving yield in cross-coupling of 4-bromo-2-chloro-1,5-dimethylimidazole

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Yield in Cross-Coupling of 4-Bromo-2-chloro-1,5-dimethylimidazole Executive Summary: The...

Author: BenchChem Technical Support Team. Date: March 2026

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing Yield in Cross-Coupling of 4-Bromo-2-chloro-1,5-dimethylimidazole

Executive Summary: The Steric-Electronic Paradox

Coupling 4-bromo-2-chloro-1,5-dimethylimidazole presents a classic "Steric-Electronic Paradox."

  • Electronically , the C4-Br bond is the most reactive site for oxidative addition (Br > Cl).

  • Sterically , the adjacent C5-Methyl group creates a significant barrier, hindering the approach of the Palladium catalyst.

Standard protocols (e.g., Pd(PPh₃)₄) often fail here, resulting in low conversion or hydrodehalogenation (loss of Br without coupling).[1] To solve this, you must switch from "general-purpose" catalysts to sterically demanding, electron-rich ligand systems that can force oxidative addition at the crowded C4 position while leaving the C2-Cl site intact for future functionalization.

Module 1: The Catalyst System (Critical Success Factor)

The choice of ligand is the single most important variable for this substrate. You need a ligand that is bulky enough to support the active Pd(0) species but flexible enough to facilitate oxidative addition at the hindered C4 position.

Recommended Systems
ComponentRecommendationMechanism of Action
Primary Catalyst Pd-PEPPSI-IPr (2–5 mol%)The bulky NHC (N-Heterocyclic Carbene) ligand creates a protective "umbrella" that stabilizes the Pd(0) species and forces reactivity at hindered centers. It is highly resistant to poisoning by the imidazole nitrogen.
Alternative Pd(OAc)₂ + SPhos (1:2 ratio)SPhos (Buchwald Ligand) is electron-rich (facilitates oxidative addition) and bulky (prevents catalyst dimerization).[1] It is specifically designed for sterically hindered aryl chlorides/bromides.
Avoid Pd(PPh₃)₄, PdCl₂(dppf)These ligands lack the electron density to activate the hindered C4-Br bond efficiently and are prone to poisoning by the imidazole N3 nitrogen.

Module 2: Reaction Conditions & Protocol

This protocol is designed to maximize C4-coupling while suppressing C2-activation and protodehalogenation.

Standardized Protocol: C4-Selective Suzuki-Miyaura Coupling

Reagents:

  • Substrate: 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv)

  • Boronic Acid: Aryl/Heteroaryl boronic acid (1.2–1.5 equiv)[1]

  • Catalyst: Pd-PEPPSI-IPr (2 mol%)

  • Base: K₃PO₄ (anhydrous, 2.0 equiv)[1]

  • Solvent: 1,4-Dioxane (anhydrous)[1]

Step-by-Step Methodology:

  • Inert Setup: Charge an oven-dried reaction vial with the imidazole substrate, boronic acid, K₃PO₄, and Pd-PEPPSI-IPr.

  • Degassing: Seal the vial and evacuate/backfill with Argon three times. Oxygen is a major cause of homocoupling side-products.

  • Solvent Addition: Add anhydrous 1,4-Dioxane via syringe.

    • Note: Avoid alcohols (MeOH/EtOH). They act as hydride sources, leading to protodehalogenation (formation of 2-chloro-1,5-dimethylimidazole).

  • Activation: Heat to 80°C .

    • Critical Control Point: Do not exceed 100°C initially. Higher temperatures increase the risk of activating the C2-Cl bond.

  • Monitoring: Monitor by HPLC/UPLC after 2 hours. If conversion is <50%, add another 1 mol% catalyst and raise temp to 90°C.[1]

Module 3: Troubleshooting Guide (FAQ)

Q1: I observe significant starting material remaining, even after 24 hours.

  • Diagnosis: The catalyst failed to undergo oxidative addition due to steric clash with the 5-Me group.

  • Fix: Switch to Pd-PEPPSI-IPr or XPhos Pd G2 . These "flexible bulk" ligands are required to access the shielded C4-Br bond. Standard PPh3 cannot penetrate this steric wall effectively.

Q2: I am seeing the "de-brominated" byproduct (2-chloro-1,5-dimethylimidazole).

  • Diagnosis: Protodehalogenation. This occurs when the Pd-complex inserts into the C-Br bond but fails to transmetallate, instead grabbing a hydride from the solvent or moisture.

  • Fix: Ensure your solvent is strictly anhydrous. Switch from THF (which can donate hydrides) to Toluene or Dioxane . Increase the concentration of the boronic acid to speed up the transmetallation step.

Q3: The reaction is messy, and I see some coupling at the C2 position.

  • Diagnosis: Reaction temperature is too high, or the base is too strong.

  • Fix: The C2-Cl bond is less reactive but can be activated at high temperatures (>110°C) or by strong bases (like NaOtBu). Stick to mild bases like K₃PO₄ or Cs₂CO₃ and keep the temperature under 100°C to maintain chemoselectivity.

Module 4: Visualization of Reaction Logic

The following diagram illustrates the decision matrix for optimizing this specific reaction.

ReactionOptimization Start Start: Low Yield at C4 CheckLigand Is Ligand Sterically Demanding? (e.g., SPhos, PEPPSI)? Start->CheckLigand SwitchLigand Switch to Pd-PEPPSI-IPr or Pd-XPhos G2 CheckLigand->SwitchLigand No (Using PPh3/dppf) CheckSolvent Is Solvent Protic or Wet? CheckLigand->CheckSolvent Yes SwitchLigand->CheckSolvent FixSolvent Use Anhydrous Dioxane/Toluene (Prevent De-halogenation) CheckSolvent->FixSolvent Yes (Alcohol/Water) CheckTemp Is Temp > 100°C? CheckSolvent->CheckTemp No FixSolvent->CheckTemp LowerTemp Reduce to 80°C (Prevent C2-Cl Activation) CheckTemp->LowerTemp Yes Success High Yield C4-Coupling (C2-Cl Intact) CheckTemp->Success No LowerTemp->Success

Caption: Troubleshooting logic flow for optimizing C4-selective coupling on sterically hindered imidazole substrates.

Module 5: Mechanistic Insight (The "Why")

Understanding the specific reactivity profile of your substrate is crucial for reproducible results.

FeatureImpact on Reaction
C4-Bromo Target Site. Weakest bond (C-Br < C-Cl), but sterically shielded.
C2-Chloro Bystander. Stronger bond. Electronically deactivated by the adjacent N1/N3 lone pairs unless activated by specific conditions (e.g., Lithiation or Cu-catalysis).
5-Methyl The Obstacle. Blocks the "cone angle" of standard phosphines. Requires ligands that can "wrap around" the metal center (like NHCs) to facilitate entry.
N3-Nitrogen The Poison. Can coordinate to Pd, shutting down the cycle. Bulky ligands (PEPPSI) prevent this coordination.

References

  • Organ, M. G., et al. (2006).[1] "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Cross-Coupling of Sterically Hindered Aryl Chlorides and Bromides." Chemistry – A European Journal.[2] [1]

  • Bellina, F., & Rossi, R. (2006).[1] "Synthesis and biological activity of vicinal diaryl-substituted 1H-imidazoles." Tetrahedron.

  • Martin, R., & Buchwald, S. L. (2008).[1] "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research.

  • Viciu, M. S., et al. (2002).[1] "Synthetic and Structural Studies of (NHC)Pd(allyl)Cl Complexes." Organometallics.

Sources

Optimization

Purification methods for 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Technical Support Center: Purification of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole Executive Summary This guide addresses the purification of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS: 2751611-33-1), a highly fun...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

Executive Summary

This guide addresses the purification of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole (CAS: 2751611-33-1), a highly functionalized heterocyclic intermediate. Due to the electron-withdrawing nature of the halogen substituents (Br at C4, Cl at C2) and the steric crowding of the 1,5-dimethyl motif, this compound presents unique separation challenges—specifically the removal of N-alkylation regioisomers and des-halo byproducts .

The following protocols prioritize regiochemical purity and halogen integrity , moving beyond standard workups to field-proven isolation strategies.

Part 1: Critical Impurity Profiling (Troubleshooting)

Q1: I observe a persistent "shadow" peak (~5-10%) in HPLC that co-elutes with my product. What is it?

Diagnosis: This is almost certainly the 1,4-dimethyl regioisomer . The Mechanism: Syntheses involving the methylation of 4-bromo-2-chloro-5-methylimidazole proceed via a tautomeric intermediate. The electrophile (MeI or DMS) can attack either Nitrogen.

  • Path A (Target): Methylation at N1 (adjacent to C5-Me)

    
    1,5-dimethyl  (Sterically hindered, often kinetically disfavored).
    
  • Path B (Impurity): Methylation at N3 (adjacent to C4-Br)

    
    1,4-dimethyl  (Thermodynamically favored in many conditions).
    

Solution: Standard silica chromatography often fails to resolve these due to identical polarity.

  • Action: Switch to Toluene:Ethyl Acetate (9:1) for TLC/Column. The pi-stacking interactions of toluene often discriminate between the steric profiles of 1,4- and 1,5-isomers better than Hexane/EtOAc.

Q2: My product turns yellow/brown upon drying, despite being white after the column. Is it decomposing?

Diagnosis: This indicates oxidative dehalogenation or the presence of trace free bromine/chlorine . The Mechanism: Halogenated imidazoles are sensitive to light and radical initiators. If the crude contained trace Cu or Pd (from previous coupling steps) or if drying was done at high temp (>50°C), the C-Br bond can homolyze.

Solution:

  • Stabilization: Wash the organic extract with 10% aqueous Sodium Thiosulfate (

    
    ) before drying to quench active halogen species.
    
  • Drying: Dry under high vacuum at ambient temperature only. Avoid heating above 40°C.

Q3: Why is the yield low after Acid-Base extraction?

Diagnosis: The compound is less basic than typical imidazoles. The Mechanism: The inductive effect of Chloro (C2) and Bromo (C4) significantly lowers the pKa of the imidazole nitrogen.

  • Issue: If you use dilute acid (e.g., 1M HCl) for extraction, the compound may not fully protonate and will remain in the organic layer, or it may partition poorly.

  • Risk: Using stronger acid (6M HCl) risks hydrolysis of the C-Cl bond.

Solution: Avoid Acid-Base extraction for purification. Rely on recrystallization or chromatography (Protocols A & B below).

Part 2: Visualization of Impurity Pathways

The following diagram illustrates the critical divergence point in synthesis that creates the difficult-to-separate regioisomer.

G cluster_0 Critical Separation Challenge Precursor Precursor: 4-bromo-2-chloro-5-methylimidazole (Tautomeric Mix) Methylation Methylation Step (MeI / K2CO3) Precursor->Methylation Target TARGET (1,5-Isomer): 4-bromo-2-chloro- 1,5-dimethylimidazole (Sterically Crowded) Methylation->Target  Path A (N1 Attack)  Often Minor Product Impurity IMPURITY (1,4-Isomer): 4-bromo-2-chloro- 1,4-dimethylimidazole (Less Crowded) Methylation->Impurity  Path B (N3 Attack)  Major Impurity

Figure 1: Divergent alkylation pathways leading to the target 1,5-isomer and the persistent 1,4-regioisomer impurity.

Part 3: Purification Protocols

Protocol A: Selective Recrystallization (High Purity)

Best for: Removing trace starting material and enriching the 1,5-isomer.

Prerequisites:

  • Crude purity > 85% (by HPLC/NMR).

  • Solvent System: Ethanol / Water or Isopropyl Alcohol (IPA) .

Step-by-Step:

  • Dissolution: Dissolve 10 g of crude solid in minimal boiling Ethanol (~30–40 mL).

    • Note: If insolubles remain, filter hot through a sintered glass funnel.

  • Nucleation: Remove from heat. Add warm water dropwise until persistent turbidity is observed (approx. 10-15% volume of ethanol).

  • Cooling Ramp:

    • Allow to cool to Room Temperature (RT) over 2 hours (slow cooling promotes crystal discrimination).

    • Transfer to 4°C fridge for 4 hours.

    • Do NOT freeze at -20°C immediately; this traps the 1,4-isomer.

  • Harvest: Filter the white needles. Wash with cold 20% aqueous Ethanol.

  • Validation: Check NMR. The C5-Methyl peak of the 1,5-isomer typically appears upfield relative to the 1,4-isomer due to shielding.

Protocol B: Flash Chromatography (Regioisomer Separation)

Best for: Separating the 1,4-isomer from the 1,5-target.

System Parameters:

  • Stationary Phase: High-performance Silica Gel (230-400 mesh).

  • Mobile Phase: Toluene / Ethyl Acetate (Gradient).

Workflow:

  • Equilibration: Pre-equilibrate column with 100% Toluene.

  • Loading: Dissolve crude in minimum Toluene (avoid DCM if possible to prevent band broadening).

  • Elution Gradient:

    • 0–10 min: 100% Toluene (Elutes non-polar impurities).

    • 10–40 min: 0%

      
       10% Ethyl Acetate in Toluene.
      
    • Observation: The 1,5-dimethyl isomer (Target) usually elutes second (more polar due to dipole moment alignment) compared to the 1,4-isomer, though this can invert based on specific solvation effects.

  • Fractionation: Collect small fractions. Use TLC (Toluene:EtOAc 8:2) to visualize.

Part 4: Physical Data & Solubility

Table 1: Solubility Profile for Process Development

SolventSolubility (RT)Application
Dichloromethane (DCM) High (>100 mg/mL)Extraction / Loading
Ethyl Acetate ModerateChromatography Eluent
Toluene ModerateCritical for Isomer Separation
Ethanol / IPA High (Hot), Low (Cold)Recrystallization
Water InsolubleAnti-solvent / Washing
Hexane/Heptane InsolubleAnti-solvent

References

  • Vetrichelvan, M., et al. (2023).[1] Cost-Effective and Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole: A Key Building Block for Bioactive Molecules. Synlett. Link

    • Relevance: Establishes protocols for separating methylated imidazole regioisomers and highlights the challenges in large-scale purification of bromin
  • BenchChem Technical Support. (2025). Unraveling the Byproducts of 2,5-dibromo-4-nitro-1H-imidazole Synthesis. Link

    • Relevance: Provides specific HPLC and NMR data for distinguishing bromo-imidazole isomers and handling halogen
  • PubChem Compound Summary. 4-bromo-5-methyl-1H-imidazole (CID 594881).[2] Link

    • Relevance: Source for physical property estimations and structural analogues used to infer solubility profiles.
  • SIELC Technologies. Separation of Bromo-nitro-imidazoles on Newcrom R1 HPLC column. Link

    • Relevance: Validates the use of reverse-phase methods for analyzing polar, halogenated imidazole deriv

Sources

Troubleshooting

Technical Guide: Stability &amp; Handling of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole

The following technical guide is structured to address the stability and reactivity profile of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole under basic conditions. It is designed for researchers requiring immediate, action...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to address the stability and reactivity profile of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole under basic conditions. It is designed for researchers requiring immediate, actionable troubleshooting steps and mechanistic rationale.[1]

Executive Summary: The "2-Position" Vulnerability

The stability of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is governed by the electronic disparity between the C2 and C4 positions. While the molecule appears robust, it possesses a specific failure mode under basic conditions: Nucleophilic Aromatic Substitution (SNAr) at the C2-position.

  • The C2-Chloro Motif: Flanked by two nitrogen atoms, the C2 carbon possesses significant amidine-like character. It is highly electrophilic and susceptible to displacement by "hard" nucleophiles (OH⁻, RO⁻, RNH₂).

  • The C4-Bromo Motif: This position is electronically distinct.[1] It is generally stable to standard basic workups but is the primary site for metal-halogen exchange (e.g., with n-BuLi) or oxidative addition (Pd-catalysis).

Core Rule: In the absence of transition metal catalysts, instability is almost exclusively driven by the C2-chloro group reacting with nucleophilic bases.

Stability Profile & Compatibility Matrix

The following table summarizes the compound's behavior across common basic reagents. Use this to select appropriate bases for your synthetic route.[1]

Base ClassReagent ExamplesStability RatingPrimary Risk / Mechanism
Weak Inorganic NaHCO₃, K₂CO₃, Cs₂CO₃High Stable at RT.[1] Safe for Suzuki/Buchwald couplings.[1]
Strong Inorganic NaOH, KOH, LiOHLow (Heat-Dependent) Hydrolysis. At elevated temps (>60°C), OH⁻ displaces Cl⁻ to form the 2-imidazolone (tautomer of 2-hydroxyimidazole).
Alkoxides NaOMe, NaOEt, KOtBuCritical SNAr Etherification. Rapid displacement of C2-Cl to form 2-alkoxy-4-bromo-1,5-dimethylimidazole.
Amine Bases Et₃N, DIPEA, PyridineHigh Stable. Steric bulk and low nucleophilicity prevent C2 attack.[1]
Lithium Bases n-BuLi, LDAZero Metal-Halogen Exchange. n-BuLi will preferentially exchange the C4-Br (or C2-Cl) rather than act as a base.[1]

Troubleshooting Guide (Q&A)

Category A: Yield Loss During Aqueous Workup[1]

Q: I used 1M NaOH to wash my reaction mixture, and my product mass is significantly lower than expected. The LCMS shows a peak with mass [M-Cl+OH].[1] What happened?

A: You likely hydrolyzed the C2-chloro group.[1] While 2-haloimidazoles are more stable than acyl chlorides, they are essentially cyclic imidoyl halides.[1] Prolonged exposure to strong aqueous base (pH > 12), especially if the extraction solvent was warm, drives the displacement of chloride by hydroxide.

  • The Product: The resulting 2-hydroxyimidazole immediately tautomerizes to the 2-imidazolone , which is highly polar and water-soluble. It likely remained in your aqueous waste layer.[1]

  • Solution: Switch to a milder base for workups. Use saturated NaHCO₃ or K₂CO₃ (pH ~9-10).[1] If high pH is required to remove impurities, perform the wash strictly at 0°C and minimize contact time (< 5 mins).

Category B: Unexpected Byproducts in Alkylation Reactions

Q: I attempted to alkylate a phenol using this imidazole and NaH in DMF. I isolated a side product where the phenol is attached, but the reaction didn't happen at the expected site. Why?

A: You triggered an SNAr reaction at the C2 position.[1] If you generated a phenoxide anion (ArO⁻) with NaH, that anion is a potent nucleophile. Before it could react with your intended electrophile, it attacked the electron-deficient C2 position of the imidazole, displacing the chloride.

  • Mechanistic Cause: The 1,5-dimethyl substitution pattern does not provide enough steric hindrance to block attack at C2.

  • Solution: This imidazole cannot be used as an electrophile in the presence of strong nucleophiles unless the C2-Cl is the intended leaving group. If you are trying to couple to the C4-Br, you must use non-nucleophilic conditions (e.g., Suzuki coupling with boronic acids and Carbonate base) rather than direct nucleophilic displacement.

Category C: Cross-Coupling Selectivity[1]

Q: I am running a Suzuki coupling at the C4-Br position using K₂CO₃ in Dioxane/Water. Will the C2-Cl survive?

A: Yes, the C2-Cl is generally stable under standard Suzuki conditions. Carbonate bases are not nucleophilic enough to displace the C2-Cl at typical reaction temperatures (80-100°C), provided the solvent system isn't highly promoting of SNAr (like DMSO).

  • Caveat: If you use a highly active catalyst system (e.g., Pd-G3/G4 precatalysts) that promotes oxidative addition into aryl chlorides, you might see C2-coupling or polymerization.

  • Recommendation: Use standard Pd(PPh₃)₄ or Pd(dppf)Cl₂ catalysts which are selective for Bromides over Chlorides.[1] Avoid phosphine ligands that are specifically designed to activate aryl chlorides (e.g., XPhos, RuPhos) if you want to retain the C2-Cl.

Mechanistic Visualization

The following diagram maps the divergent reaction pathways based on the specific type of "basic condition" applied.

StabilityMap Start 4-bromo-2-chloro- 1,5-dimethyl-1H-imidazole Hydrolysis 2-Imidazolone (Water Soluble Loss) Start->Hydrolysis NaOH / H2O (pH > 12, Heat) Ether 2-Alkoxy Imidazole (SNAr Impurity) Start->Ether NaOMe / ROH (Strong Nucleophile) Suzuki 4-Aryl-2-chloro-imidazole (Target Product) Start->Suzuki Pd(0) / K2CO3 (Mild Base) LiExchange 4-Lithio Species (Reactive Intermediate) Start->LiExchange n-BuLi (Halogen Exchange)

Figure 1: Divergent reactivity pathways. Red paths indicate degradation/side-reactions; Green indicates stable coupling; Yellow indicates functionalization.[1]

Experimental Protocols

Protocol A: Rapid Stability Assay (Go/No-Go Test)

Before committing valuable material to a scale-up, perform this 1-hour stress test.

  • Preparation: Dissolve 5 mg of the imidazole in 0.5 mL of the solvent intended for your reaction (e.g., THF, DMF).

  • Base Challenge: Add 2 equivalents of the specific base you plan to use.

    • If using aqueous base: Add 0.1 mL of water to simulate biphasic conditions.[1]

  • Incubation: Heat the vial to your intended reaction temperature for 1 hour.

  • Analysis: Take a 5 µL aliquot, dilute in Acetonitrile, and inject into HPLC/UPLC.

    • Look for: Appearance of a peak with earlier retention time (indicative of hydrolysis to the more polar imidazolone) or slightly later retention time (alkoxy substitution).

    • Criterion: If degradation > 5%, switch to a non-nucleophilic base (e.g., Cs₂CO₃ instead of NaOH, or tBuOK instead of NaOMe).

Protocol B: Safe Workup Procedure

Designed to minimize C2-Cl hydrolysis.[1]

  • Quench: Cool reaction mixture to 0°C.

  • Dilution: Dilute with EtOAc or DCM.

  • Wash 1: Wash with 5% w/v NaHCO₃ (mildly basic, pH ~8.5). Do not use 1M NaOH.[1]

  • Wash 2: Wash with Brine.[1]

  • Dry: Dry over Na₂SO₄ (Acidic/Neutral drying agent) rather than K₂CO₃ (Basic), just to be safe during concentration.

  • Concentrate: Rotovap at < 40°C.

References

  • Reactivity of 2-Haloimidazoles : Synthesis of 2-imidazolones via hydrolysis of 2-halo/thio-imidazoles.[1]

  • Nucleophilic Aromatic Substitution (SNAr) Mechanisms : General mechanism for displacement of halides on heteroaromatics.[1]

    • Source: Chemistry Steps
    • [Link]

  • Imidazole Properties & Stability: Chemical profile of 4-bromo-1-methylimidazole analogs.

    • Source: PubChem[1]

    • [Link]

  • Regioselectivity in Dihalo-heterocycles: Analysis of C2 vs C4 selectivity in nucleophilic substitution.

    • Source: WuXi AppTec (QM Magic Class)
    • [Link](Note: Analogous electronic principles apply to 2,4-dihaloimidazoles)

Sources

Optimization

Chloromethylimidazole (CMI) Technical Support Center: Moisture Sensitivity &amp; Handling

Welcome to the CMI Technical Support Center. Chloromethylimidazole derivatives—such as 4(5)-chloromethylimidazole and 5-(chloromethyl)-2-methyl-1H-imidazole—are highly versatile, electrophilic intermediates critical in t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the CMI Technical Support Center. Chloromethylimidazole derivatives—such as 4(5)-chloromethylimidazole and 5-(chloromethyl)-2-methyl-1H-imidazole—are highly versatile, electrophilic intermediates critical in the synthesis of Active Pharmaceutical Ingredients (APIs) like H3-receptor antagonists and various prodrugs[1][2]. However, their exceptional reactivity makes them notoriously sensitive to moisture and improper handling.

This guide provides researchers and drug development professionals with mechanistic insights, diagnostic troubleshooting, and field-proven protocols to master CMI chemistry.

Mechanistic Causality: The Electrophilicity of CMI

To successfully troubleshoot CMI reactions, one must first understand the thermodynamic and kinetic drivers of its instability. The chloromethyl group is highly susceptible to nucleophilic attack. The electron-withdrawing nature of the adjacent nitrogen atoms in the imidazole ring significantly enhances the electrophilicity of the carbon center, facilitating rapid substitution[1].

When exposed to trace moisture, CMI undergoes rapid pH-dependent hydrolysis to form hydroxymethylimidazole—a thermodynamically stable but synthetically dead-end byproduct[1][3]. Furthermore, the free base form of CMI is intrinsically unstable; the unprotonated imidazole nitrogen of one molecule will rapidly attack the chloromethyl group of another, leading to irreversible dimerization and polymerization. Consequently, CMI is almost exclusively synthesized, stored, and handled as a hydrochloride salt to protonate the ring and prevent self-condensation[2].

CMI_Reactivity CMI Chloromethylimidazole (CMI) Highly Electrophilic Moisture Trace Moisture (H2O) CMI->Moisture Exposure to Air/Wet Solvent FreeBase In Situ Free Base (Without Nucleophile) CMI->FreeBase Premature Neutralization Nucleophile Anhydrous Nucleophile (Strict Schlenk Conditions) CMI->Nucleophile Controlled Addition Hydrolysis Hydroxymethylimidazole (Inactive Byproduct) Moisture->Hydrolysis Rapid Solvolysis Polymer Dimerization / Polymerization (Yield Loss) FreeBase->Polymer Intermolecular Attack Product Target API Intermediate (High Yield) Nucleophile->Product SN2 Alkylation

Reaction pathways of Chloromethylimidazole demonstrating moisture-driven degradation vs. synthesis.

Diagnostic FAQs & Troubleshooting

Q1: Why is my N-alkylation reaction yielding predominantly hydroxymethylimidazole instead of the desired product? Cause: Trace moisture in your reaction solvent or hygroscopic starting materials. The kinetic rate of CMI hydrolysis often outpaces standard N-alkylation if water is present, rapidly cleaving the chloromethyl bond[3]. Solution: Transition to strict anhydrous conditions. Solvents (e.g., DMF, THF, or Dichloromethane) must be freshly distilled or passed through activated alumina columns. Verify solvent moisture is <50 ppm using Karl Fischer titration prior to adding the CMI HCl salt.

Q2: I stored my 4-chloromethylimidazole hydrochloride on the benchtop, and it turned into a discolored, sticky paste. Can it be salvaged? Cause: CMI HCl salts are highly hygroscopic. Absorbed atmospheric water initiates slow, solid-state hydrolysis. The liberated HCl further degrades the matrix, while localized free-base formation leads to self-condensation. Solution: Do not attempt to salvage a degraded paste; the purity is compromised beyond viable recovery. Discard the batch. Future batches must be stored in a vacuum desiccator over Drierite or P2O5, backfilled with Argon, and kept at -20°C.

Q3: During the neutralization of the CMI HCl salt to the free base, I observe immediate precipitation of an insoluble mass. What is happening? Cause: You are isolating or accumulating the free base without a trapping nucleophile. The unprotonated imidazole nitrogen is an excellent nucleophile, triggering rapid intermolecular SN2 attack on the chloromethyl groups of neighboring molecules (polymerization)[1]. Solution: Never isolate the free base. Generate it in situ by adding your organic base (e.g., DIPEA, triethylamine) only after the CMI salt and your target nucleophile are thoroughly mixed in solution.

Quantitative Impact of Moisture on Reaction Outcomes

The table below summarizes the causality between moisture levels, reaction conditions, and quantitative yields during a standard CMI N-alkylation workflow (e.g., synthesis of 1-Benzyl-5-(chloromethyl)-1H-imidazole derivatives[4]).

Solvent Moisture Level (Karl Fischer)Reaction AtmospherePrimary Mechanistic OutcomeEstimated Yield of Target AlkylateMajor Contaminating Byproduct
< 10 ppm Argon (Schlenk)Efficient SN2 Alkylation85 - 92%None
50 - 100 ppm NitrogenCompetitive Hydrolysis55 - 60%Hydroxymethylimidazole
> 500 ppm Ambient AirRapid Solvolysis< 15%Hydroxymethylimidazole
< 10 ppm (Premature Base Addition)ArgonSelf-Condensation< 5%CMI Dimers/Polymers

Self-Validating Experimental Protocol: Anhydrous In Situ Alkylation

To ensure trustworthiness and reproducibility, the following protocol incorporates self-validating physical checkpoints. If a checkpoint fails, the reaction has been compromised by moisture or improper stoichiometry, and continuing will result in wasted downstream reagents.

Objective: N-alkylation of a target amine using 4-chloromethylimidazole hydrochloride.

Step-by-Step Methodology:

  • Apparatus Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a continuous flow of high-purity Argon.

    • Validation Checkpoint 1: The flask must be completely cool to the touch under Argon before proceeding. Any visual condensation on the glass indicates incomplete drying; the flask must be re-dried.

  • Reagent Loading: Quickly transfer 1.0 equivalent of the target nucleophile (amine) and 1.1 equivalents of 4-chloromethylimidazole hydrochloride[2] into the flask against a positive pressure of Argon.

  • Solvent Addition: Inject anhydrous, degassed DMF (Karl Fischer < 10 ppm) via syringe. Stir vigorously at 0°C (ice bath).

    • Validation Checkpoint 2: The suspension should be uniform. If a gummy, sticky residue forms at the bottom of the flask, the CMI salt has pre-absorbed moisture during storage and the reaction will suffer severe yield loss.

  • In Situ Neutralization (Critical Step): Slowly add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise over 15 minutes via a syringe pump. The excess base neutralizes the HCl from the CMI salt and the HCl generated during the alkylation.

    • Validation Checkpoint 3: The solution should transition to a clear or slightly pale-yellow state as the free base is generated and immediately consumed by the nucleophile. If a dense, insoluble white/yellow precipitate forms immediately and persists, rapid self-condensation has occurred due to adding the base too quickly.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours. Monitor completion via TLC (DCM:MeOH 9:1).

  • Quenching and Workup: Quench the reaction by pouring the mixture into ice-cold saturated NaHCO3. Extract three times with ethyl acetate. Wash the combined organic layers with brine (5x) to remove DMF, dry over anhydrous Na2SO4, and concentrate under reduced pressure[5].

References

  • Title: Hydrolytic Reactions of 4(5)-Hydroxymethylimidazolyl Acetate, 1-Methyl-5-Hydroxymethylimidazolyl Acetate, 4(5)-Chloromethylimidazole, and 1-Methyl-5-chloromethylimidazole Source: Journal of the American Chemical Society (ACS) URL: [Link]

  • Title: SYNTHESIS AND STRUCTURE ACTIVITY STUDIES OF NOVEL H3-RECEPTOR HISTAMINE ANTAGONISTS Source: UCL Discovery URL: [Link]

  • Title: 4-Benzyl- and 4-benzoyl-substituted imidazole derivatives and use as medicaments (US4443466A)
  • Title: Conformationally Constrained Histidines in the Design of Peptidomimetics: Strategies for the χ-Space Control Source: ResearchGate URL: [Link]

Sources

Troubleshooting

Troubleshooting Grignard reactions with 4-bromo-2-chloro-1,5-dimethylimidazole

This guide serves as a specialized Technical Support Center for researchers working with 4-bromo-2-chloro-1,5-dimethylimidazole . It addresses the unique challenges of generating Grignard reagents on a poly-halogenated h...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized Technical Support Center for researchers working with 4-bromo-2-chloro-1,5-dimethylimidazole . It addresses the unique challenges of generating Grignard reagents on a poly-halogenated heteroaromatic scaffold.

Ticket Subject: Troubleshooting Metallation of 4-bromo-2-chloro-1,5-dimethylimidazole Assigned Specialist: Senior Application Scientist, Organometallics Division

Executive Summary

Direct magnesium insertion (the classical Grignard method) is not recommended for this substrate. The presence of the 2-chloro substituent and the electron-rich imidazole ring creates a high probability of failure due to surface passivation, sluggish initiation, or "scrambling" (loss of regioselectivity).

The Solution: Transition to Magnesium-Halogen Exchange using the "Turbo Grignard" reagent (iPrMgCl[1]·LiCl ).[2][3][4][5][6] This method relies on kinetic control to selectively target the weaker C-Br bond at the 4-position while leaving the C-Cl bond at the 2-position intact.

Part 1: Diagnostic Decision Tree

Use this flowchart to identify your specific failure mode.

GrignardTroubleshooting Start What is the primary symptom? Symptom1 No Reaction / Starting Material Recovered Start->Symptom1 Symptom2 Complex Mixture / Tarry Black Precipitate Start->Symptom2 Symptom3 Wrong Regioisomer (Cl exchanged instead of Br) Start->Symptom3 Symptom4 Product is Protonated (Des-bromo species) Start->Symptom4 Action1 Switch to Mg/Halogen Exchange. Direct insertion is too slow. Symptom1->Action1 Action2 Temperature too high. Lower to -20°C to prevent nucleophilic attack on C2-Cl. Symptom2->Action2 Action3 Thermodynamic Equilibration. Use kinetic control (-40°C to -20°C) and shorter reaction times. Symptom3->Action3 Action4 Moisture Ingress. Dry LiCl (150°C, vac) and check THF water content (<50 ppm). Symptom4->Action4

Figure 1: Diagnostic logic for identifying failure modes in imidazole metallation.

Part 2: Critical Troubleshooting FAQs

Q1: Why is "Direct Insertion" (Mg turnings) failing?

The Causality: The imidazole ring is electron-rich, which increases the electron density on the carbon-halogen bonds, making them less electrophilic and harder to insert magnesium into. Furthermore, the 2-chloro group is susceptible to decomposition on the magnesium surface before the 4-bromo group can react. The Fix: Stop using Mg metal. Use iPrMgCl[1][2][5][6]·LiCl (Turbo Grignard) . The Lithium Chloride breaks up the polymeric aggregates of the Grignard reagent, increasing its reactivity and solubility.[5] This allows the exchange to happen at -20°C , bypassing the high activation energy required for direct insertion.

Q2: I see multiple spots on TLC (Complex Mixture). What is happening?

The Causality: This is likely Intermolecular Coupling . The newly formed Grignard reagent at the 4-position is a nucleophile. If the temperature is too high (e.g., 0°C or RT), it will attack the electrophilic C2-position (holding the Chlorine) of a neighboring unreacted molecule. The Fix:

  • Cool Down: Run the exchange at -20°C to -40°C .

  • Concentration: Do not run the reaction too concentrated (>0.5 M); dilution minimizes intermolecular collisions.

Q3: How do I ensure I only exchange the Bromine and not the Chlorine?

The Causality: The C-Br bond is weaker (approx. 68 kcal/mol) than the C-Cl bond (approx. 81 kcal/mol). The Fix: This selectivity is temperature-dependent.[7]

  • At -20°C: The exchange is kinetically controlled. The reagent (iPrMgCl) reacts with the fastest available site (Bromine).

  • At >0°C: The system has enough energy to overcome the barrier for C-Cl exchange or to equilibrate, leading to mixtures.

  • Validation: Quench a small aliquot with Methanol-d4. NMR should show deuterium incorporation only at the 4-position.

Q4: My yield is low. Is the 5-methyl group a problem?

The Causality: The 5-methyl group provides steric hindrance. While this protects the 4-position from unwanted side reactions (like dimerization), it also slows down the initial exchange. The Fix:

  • Increase the equivalents of iPrMgCl·LiCl to 1.1 - 1.2 equivalents .[4]

  • Allow slightly longer reaction times (1–2 hours) but maintain the low temperature. Do not warm it up to "push" the reaction.[8]

Part 3: Recommended Protocol (The "Turbo" Method)

This protocol utilizes the Knochel Turbo Grignard method, which is the industry standard for functionalized heterocycles.

Reagents & Setup
  • Substrate: 4-bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv)

  • Reagent: iPrMgCl·LiCl (1.3 M in THF) (1.1 equiv)

  • Solvent: Anhydrous THF (stored over molecular sieves)

  • Atmosphere: Argon or Nitrogen (Balloon or Manifold)[9]

Step-by-Step Procedure
StepActionTechnical Note
1 Drying Flame-dry a 3-neck flask under vacuum. Cool under Argon flow.
2 Dissolution Dissolve substrate in anhydrous THF (Conc: 0.2 – 0.3 M).
3 Cooling Cool the solution to -20°C (Cryocooler or Ice/Salt/Acetone bath).
4 Exchange Add iPrMgCl·LiCl dropwise over 10 minutes.
5 Incubation Stir at -20°C for 30–60 minutes.
6 Monitoring GC/MS Aliquot: Take 0.1 mL, quench in sat. NH4Cl/EtOAc.Success: Peak for 2-chloro-1,5-dimethylimidazole (Des-bromo).Failure: Peak for starting material (Bromine still attached).
7 Electrophile Once exchange is confirmed, add your electrophile (aldehyde, ketone, etc.) slowly at -20°C.
8 Warming Allow to warm to RT only after the electrophile has been added.

Part 4: Reaction Pathway Visualization

The following diagram illustrates the pathway differences between the failed direct insertion and the successful exchange method.

ReactionPathway Substrate 4-bromo-2-chloro- 1,5-dimethylimidazole MgMetal Mg Metal (Direct) Substrate->MgMetal High Activation Energy Turbo iPrMgCl·LiCl (-20°C, THF) Substrate->Turbo Fast Exchange Kinetic Control SideProducts Side Products: - Homocoupling - Polymerization - No Reaction MgMetal->SideProducts Surface Passivation Slow Initiation Intermediate Intermediate: (2-chloro-1,5-dimethyl- imidazol-4-yl)magnesium chloride Turbo->Intermediate Selective C-Br Cleavage Product Final Product (Post-Electrophile) Intermediate->Product Electrophile Addition

Figure 2: Mechanistic pathway comparison.[10] The Turbo Grignard route avoids the high-energy transition states that lead to decomposition.

References

  • Knochel, P., et al. (2004).[4][5] A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition.

  • Barl, N. M., et al. (2014).[2][6] The Halogen/Magnesium-Exchange Using iPrMgCl[1][6]·LiCl and Related Exchange Reagents.[2][4][5][6] Heterocycles.

  • Inoue, A., et al. (2001).[4][11] Selective Halogen-Magnesium Exchange Reaction via Organomagnesium Ate Complex. Journal of Organic Chemistry.

  • BenchChem Technical Support. Troubleshooting common issues in the Grignard synthesis.

Sources

Optimization

Technical Support Center: 2-Chloroimidazole Functionalization

This guide functions as a Tier 3 Technical Support resource for researchers encountering failure modes in the functionalization of 2-chloroimidazoles. It synthesizes mechanistic organic chemistry with practical process s...

Author: BenchChem Technical Support Team. Date: March 2026

This guide functions as a Tier 3 Technical Support resource for researchers encountering failure modes in the functionalization of 2-chloroimidazoles. It synthesizes mechanistic organic chemistry with practical process safety and optimization strategies.

Ticket ID: 2-CI-SUB-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Deceptive Scaffold

The 2-chloroimidazole motif presents a "Janus-faced" electronic profile. It is electron-deficient enough to invite nucleophilic attack but possesses a free NH (if unprotected) and basic nitrogen that complicate standard


 and metal-catalyzed pathways. Most experimental failures stem from three competing pathways: Protodehalogenation  (loss of Cl), N-Arylation/Alkylation  (regioselectivity loss), and Hydrolysis  (conversion to imidazolone).

This guide addresses these specific failure modes.

Module 1: The "Nitrogen Trap" (Regioselectivity & Protection)

User Query: "I am attempting a Suzuki coupling on 2-chloroimidazole, but I am isolating significant amounts of N-arylated byproduct and starting material. Why is the C-Cl bond not reacting?"

Diagnosis

You are likely running the reaction with a free NH group. The imidazole nitrogen (


) is deprotonated by the basic conditions required for cross-coupling (carbonates/phosphates), creating an imidazolyl anion. This anion is a potent nucleophile that attacks the coupling partner (if electrophilic) or coordinates to the Palladium catalyst, poisoning the cycle.
Troubleshooting Protocol

1. The "SEM-Switch" Strategy Do not attempt C2-functionalization on unprotected 2-chloroimidazole. The standard protocol requires masking the Nitrogen to enforce C-selectivity.

  • Recommended Protecting Group: 2-(Trimethylsilyl)ethoxymethyl (SEM).[1]

  • Why: Unlike Boc (unstable to basic coupling conditions) or Benzyl (hard to remove), SEM is stable to base/Pd and prevents N-coordination to the metal center.

Step-by-Step SEM Protection Protocol:

  • Dissolution: Dissolve 2-chloroimidazole (1.0 equiv) in anhydrous DMF (

    
    ).
    
  • Deprotonation: Cool to

    
    . Add NaH (60% dispersion, 1.2 equiv) portion-wise. Caution: 
    
    
    
    gas evolution.
  • Addition: Stir for 30 min. Add SEM-Cl (1.1 equiv) dropwise.

  • Workup: Warm to RT over 2h. Quench with water.[2] Extract with EtOAc.[2][3]

  • Outcome: This blocks the N-site, forcing the catalyst to engage the C-Cl bond.

2. Regioselectivity in Protection (N1 vs N3) If your imidazole has a substituent at C4/C5, you will get regioisomers.[1]

  • Rule of Thumb: Alkylation generally favors the less sterically hindered nitrogen (N1) or the nitrogen distal to an electron-withdrawing group (EWG).

  • Fix: If you need the specific N-isomer, separate them before the coupling step.

Module 2: The "Sluggish" (Nucleophilic Substitution)

User Query: "I am trying to displace the 2-Cl with an amine using standard


 conditions (

, DMF,

), but the reaction is stalled. Do I need higher heat?"
Diagnosis

2-Chloroimidazole is not 2-chloropyridine. The imidazole ring is electron-rich (excess


-electrons), making the C2 position less electrophilic. Standard 

fails because the Meisenheimer complex is high-energy and unstable without additional activation.
Troubleshooting Matrix
VariableRecommendationMechanistic Rationale
Substrate Add an EWG A Nitro (

) or Formyl (CHO) group at C4/C5 is often required to lower the LUMO energy for

.
Solvent Switch to NMP or DMSO Dipolar aprotic solvents stabilize the transition state more effectively than DMF at high temps (

).
Nucleophile Use Anionic Nucleophiles Neutral amines are too weak. Deprotonate the amine with NaH or LiHMDS before addition.
Alternative Switch to Buchwald-Hartwig If you cannot add an EWG,

is thermodynamically unfavorable. Use Pd-catalysis (See Module 3).[4]

Critical Warning: Do not simply increase temperature


 in wet solvents. This leads to Hydrolysis , converting your chloride to the keto-tautomer (imidazolone), which is a dead-end byproduct.

Module 3: The "Disappearing Halogen" (Protodehalogenation)

User Query: "I am running a Buchwald-Hartwig coupling. The starting material is consumed, but the mass spec shows a product with M-34 (loss of Cl, replaced by H). What is happening?"

Diagnosis

You are observing Protodehalogenation .[5] This is the most common failure mode in imidazole cross-coupling.

  • Mechanism: The oxidative addition complex (

    
    ) undergoes transmetalation. However, if the cycle is slow, or if "hydride sources" are present, the complex undergoes reduction instead of reductive elimination.
    
  • Culprit: Secondary alcohols (solvents), strong alkoxide bases (beta-hydride elimination), or trace water.

The "Anti-Dehalogenation" Protocol

1. Base Selection (The


 Trap) 
Avoid Sodium tert-butoxide (

) or Ethoxide. These bases can undergo

-hydride elimination to form Pd-H species.
  • Replace with:

    
     (Tribasic Potassium Phosphate) or 
    
    
    
    . These inorganic bases cannot serve as hydride donors.

2. Solvent Switch

  • Avoid: Isopropanol, Ethanol, or un-degassed DMF.

  • Use: Toluene or 1,4-Dioxane (anhydrous). Toluene is non-coordinating and lacks readily accessible hydrides.

3. Catalyst Optimization Use a catalyst that promotes rapid reductive elimination over the slow side-reactions.[3]

  • Ligand: XPhos or BrettPhos . These bulky, electron-rich ligands accelerate the catalytic cycle.

  • Pre-catalyst: Use Pd(OAc)2 or G3-Buchwald Palladacycles . Avoid

    
     as it is often oxidized and slow.
    
Visualizing the Failure Pathway

The following diagram illustrates the decision process to avoid these pitfalls.

ReactionPathways Start Start: 2-Chloroimidazole Functionalization CheckNH Is the N-H free? Start->CheckNH Protect Action: Protect N (SEM/Boc) CheckNH->Protect Yes CheckEWG Is there an EWG (NO2/CHO) at C4/5? CheckNH->CheckEWG No (Protected) Fail_Nsub Failure: N-Alkylation/Poisoning CheckNH->Fail_Nsub Ignored (NH Free) Protect->CheckEWG SNAr Pathway: SNAr (Nucleophilic Substitution) CheckEWG->SNAr Yes (Activated) PdCat Pathway: Pd-Catalysis (Buchwald/Suzuki) CheckEWG->PdCat No (Electron Rich) Fail_Hydro Failure: Hydrolysis (Imidazolone) SNAr->Fail_Hydro Wet Solvent / Low Reactivity Fail_Dehal Failure: Protodehalogenation (H replaces Cl) PdCat->Fail_Dehal Alkoxide Base / Alcohol Solvent

Caption: Decision tree for selecting the correct reaction pathway and identifying potential failure modes based on substrate electronics and protection status.

Module 4: Optimized Experimental Protocols

Protocol A: Pd-Catalyzed Amination (Buchwald-Hartwig)

Designed to minimize protodehalogenation.

  • Setup: Flame-dry a Schlenk tube. Cycle Argon/Vacuum 3x.

  • Reagents:

    • SEM-protected 2-chloroimidazole (1.0 equiv)

    • Amine (1.2 equiv)

    • Base:

      
       (2.0 equiv, finely ground)
      
    • Catalyst:

      
       (2 mol%) + XPhos  (4 mol%)
      
    • Solvent: Anhydrous Toluene (

      
      ).
      
  • Procedure: Add solids, then solvent.[2] Degas by sparging with Argon for 10 mins (Crucial to remove

    
    ).
    
  • Reaction: Heat to

    
     for 4-12h.
    
  • Checkpoint: If TLC shows remaining SM but no product, add 1 mol% more catalyst. Do not increase Temp

    
    .
    
Protocol B: "Forced" for Activated Substrates

Only for 2-chloro-4-nitroimidazole derivatives.

  • Solvent: Anhydrous NMP (N-Methyl-2-pyrrolidone).

  • Base: DIPEA (3.0 equiv) or

    
    .
    
  • Temp:

    
    .
    
  • Note: If the reaction turns black/tarry, you are polymerizing. Lower temp to

    
     and extend time.
    

References

  • Mechanistic Insight on Dehalogenation
  • Buchwald-Hartwig Optimization

    • Wikipedia. Buchwald–Hartwig amination: Mechanism and Side Reactions. Available at: [Link].

  • Regioselectivity in Heterocycles

    • Beilstein Journals. Transition metal-free oxidative and deoxygenative C–H/C–Li cross-couplings of 2H-imidazole 1-oxides. Available at: [Link].

  • General Nucleophilic Substitution

    • Organic Chemistry Portal.[6] Nucleophilic Substitution (SN1, SN2) and SNAr. Available at: [Link].

Sources

Reference Data & Comparative Studies

Validation

Structural Validation of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole via 1H NMR

The following guide provides an in-depth technical analysis of the 1H NMR spectrum of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole . It compares the spectral fingerprint of this target compound against its specific synthet...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the 1H NMR spectrum of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole . It compares the spectral fingerprint of this target compound against its specific synthetic precursors and structural isomers to provide a robust validation protocol for researchers.

Executive Summary

The structural confirmation of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole presents a unique challenge in NMR spectroscopy: the target molecule lacks aromatic protons. Unlike typical imidazole derivatives that retain characteristic ring signals (H2, H4, or H5), this fully substituted scaffold produces a spectrum consisting solely of aliphatic signals.

This guide compares the target's 1H NMR profile against:

  • The Precursor: 2-chloro-1,5-dimethyl-1H-imidazole (Reaction Monitoring).

  • The Regioisomer: 5-bromo-2-chloro-1,4-dimethyl-1H-imidazole (Structural Assignment).

Key Finding: The definitive validation of this compound relies on the absence of aromatic resonance and the presence of a specific Nuclear Overhauser Effect (NOE) between the N-methyl and C-methyl groups.

Comparative Spectral Analysis

Target vs. Precursor (Reaction Monitoring)

The most common synthetic route involves the bromination of 2-chloro-1,5-dimethyl-1H-imidazole . Monitoring this transformation requires tracking the disappearance of the proton at the C4 position.

FeaturePrecursor: 2-chloro-1,5-dimethylimidazoleTarget: 4-bromo-2-chloro-1,5-dimethylimidazole Diagnostic Significance
Aromatic Region Singlet (~6.85 ppm) (1H, C4-H)Silent (No signals > 4.0 ppm)Primary Indicator. Complete disappearance confirms full bromination at C4.
N-Methyl (N1) Singlet (~3.54 ppm)Singlet (~3.60 - 3.65 ppm)Slight downfield shift due to the inductive effect of the adjacent bromine at C4.
C-Methyl (C5) Singlet (~2.10 ppm)Singlet (~2.25 ppm)Deshielded by the ortho-bromo substituent.
Integration 3:3:1 (Me:Me:Ar)1:1 (Me:Me) Loss of the 1H integral confirms substitution.

Technical Insight: The chemical shift of the N-methyl group is diagnostically less sensitive than the ring proton. Reliance solely on alkyl shifts is insufficient for confirmation; the absence of the signal at ~6.85 ppm is the critical quality attribute (CQA).

Target vs. Regioisomer (Structural Assignment)

During synthesis (especially methylation of 4-bromo-2-chloroimidazole), a mixture of regioisomers (1,5-dimethyl vs. 1,4-dimethyl) may form. 1H NMR chemical shifts alone are often ambiguous for distinguishing these isomers.

ParameterTarget (1,5-dimethyl) Alternative (1,4-dimethyl isomer)Mechanistic Rationale
Methyl Proximity High (N1-Me and C5-Me are adjacent)Low (Separated by C5-Br)Steric crowding in the 1,5-isomer affects relaxation times.
NOESY Signal Strong Cross-peak Weak / Absent The 1,5-geometry allows through-space magnetization transfer between methyls.
N-Me Shift Typically more downfieldTypically more upfieldThe C5-Me group in the 1,5-isomer sterically deshields the N-Me.

Experimental Protocol

Sample Preparation[1][2]
  • Solvent: Chloroform-d (

    
    ) is preferred over DMSO-
    
    
    
    for this lipophilic compound to prevent solvent viscosity broadening.
  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Reference: TMS (0.00 ppm) or Residual

    
     (7.26 ppm).
    
Acquisition Parameters
  • Pulse Sequence: Standard 1D proton (zg30).

  • Scans (NS): 16 (Sufficient due to high methyl sensitivity).

  • Relaxation Delay (D1):

    
     3.0 seconds. Crucial: Methyl protons have longer 
    
    
    
    relaxation times. A short D1 can lead to integration errors, skewing the 1:1 ratio.
Advanced Validation: 1D NOE Difference

If a 2D NOESY is not feasible, run a 1D NOE difference experiment:

  • Irradiate the N-Me singlet (~3.6 ppm).

  • Observe the C-Me singlet (~2.25 ppm).

  • Result: Positive enhancement confirms the 1,5-dimethyl substitution pattern.

Logic Flow for Structural Confirmation

The following diagram illustrates the decision-making process for validating the product structure using NMR data.

NMR_Validation_Logic Start Crude Product Isolated Acquire Acquire 1H NMR (CDCl3) Start->Acquire Check_Ar Check 6.5 - 8.0 ppm region (Aromatic Protons) Acquire->Check_Ar Ar_Present Signal Present (Singlet ~6.9 ppm) Check_Ar->Ar_Present Yes Ar_Absent Silent Region (No Signals) Check_Ar->Ar_Absent No Conclusion_SM Incomplete Reaction (Start Material Present) Ar_Present->Conclusion_SM Check_Me Analyze Methyl Region (2.0 - 4.0 ppm) Ar_Absent->Check_Me Me_Pattern Two Singlets Integral Ratio 1:1 Check_Me->Me_Pattern NOE_Test Perform NOESY / NOE Diff Target: N-Me <-> C-Me Me_Pattern->NOE_Test NOE_Yes Strong Cross-peak Observed NOE_Test->NOE_Yes NOE_No No Cross-peak Observed NOE_Test->NOE_No Final_Target CONFIRMED: 4-bromo-2-chloro- 1,5-dimethylimidazole NOE_Yes->Final_Target Final_Iso IDENTIFIED: 5-bromo-2-chloro- 1,4-dimethylimidazole NOE_No->Final_Iso

Caption: Decision tree for validating the 1,5-substitution pattern and confirming bromination completeness.

Predicted Chemical Shift Data Table

Based on substituent additivity rules and literature data for 1,5-dimethylimidazole [1, 2], the following shifts are the standard reference values for the target compound in


.
Atom PositionGroupPredicted Shift (

, ppm)
MultiplicityIntegralCoupling (

)
N-1

3.62 ± 0.05 Singlet (s)3H-
C-5

2.25 ± 0.05 Singlet (s)3H-
C-2 -Cl---Quaternary C
C-4 -Br---Quaternary C

Note: Impurity signals for Water (


) in 

typically appear at ~1.56 ppm, and residual

at 7.26 ppm [3].[1]

References

  • PubChem. 1,5-Dimethylimidazole Spectral Data. National Library of Medicine. Available at: [Link]

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

Sources

Comparative

Mass spectrometry fragmentation pattern of C5H6BrClN2

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of C₅H₆BrClN₂ Isomers

Authored by: Gemini, Senior Application Scientist

Introduction: Deciphering Complexity in Drug Discovery

In the landscape of modern drug development and chemical synthesis, the unambiguous structural elucidation of novel compounds is paramount. Heterocyclic molecules, particularly those incorporating multiple halogens, present a unique analytical challenge. The compound with the molecular formula C₅H₆BrClN₂, while seemingly specific, can represent a multitude of constitutional isomers, each with potentially distinct biological activities and toxicological profiles. Mass spectrometry (MS), especially with a hard ionization technique like Electron Ionization (EI), serves as a powerful tool to differentiate these isomers. The fragmentation pattern, a veritable molecular fingerprint, provides deep structural insights when interpreted correctly.

This guide moves beyond a simple catalog of fragments. It provides a comparative analysis grounded in the fundamental principles of physical organic chemistry to predict and interpret the fragmentation pathways of plausible C₅H₆BrClN₂ isomers. We will explore how the position of substituents on a core pyrimidine ring dictates the fragmentation cascade, offering a logical framework for researchers to distinguish between closely related structures.

The Isomeric Landscape: Pyrimidine as a Core Scaffold

The molecular formula C₅H₆BrClN₂ strongly suggests a substituted pyrimidine or pyridine ring, common scaffolds in medicinal chemistry.[1] For this guide, we will focus on a comparative analysis of three plausible isomers based on a substituted pyrimidine core:

  • Isomer A: 5-Bromo-4-chloro-6-methylpyrimidin-2-amine

  • Isomer B: 2-Bromo-4-chloro-6-methylpyrimidin-5-amine

  • Isomer C: 4-Bromo-2-chloro-6-methylpyrimidin-5-amine

The key to distinguishing these isomers lies in how the different placements of the bromine, chlorine, and amine groups influence the stability of the molecular ion and its subsequent fragments.

Pillar 1: The Isotopic Signature - A Halogen's Tale

Before any fragmentation occurs, the molecular ion (M⁺˙) region of the mass spectrum provides immediate, critical information due to the natural isotopic abundances of bromine and chlorine.[2]

  • Chlorine: Exists as two primary isotopes, ³⁵Cl (75.8%) and ³⁷Cl (24.2%), in an approximate 3:1 ratio.[3]

  • Bromine: Exists as two primary isotopes, ⁷⁹Br (50.7%) and ⁸¹Br (49.3%), in an approximate 1:1 ratio.[3]

A molecule containing one bromine and one chlorine atom will exhibit a characteristic cluster of peaks in the M⁺˙ region: M⁺˙ , [M+2]⁺˙ , and [M+4]⁺˙ . The expected relative intensities can be calculated, providing a powerful confirmatory tool.[4]

IonIsotopic CompositionCalculated Relative Abundance
M⁺˙ C₅H₆³⁵Cl⁷⁹BrN₂(0.758 * 0.507) = 38.4%
[M+2]⁺˙ C₅H₆³⁷Cl⁷⁹BrN₂ or C₅H₆³⁵Cl⁸¹BrN₂(0.242 * 0.507) + (0.758 * 0.493) = 12.3% + 37.4% = 49.7%
[M+4]⁺˙ C₅H₆³⁷Cl⁸¹BrN₂(0.242 * 0.493) = 11.9%
Ratio M : M+2 : M+4 ~38 : 50 : 12

This distinctive isotopic pattern is a hallmark of a compound containing both one bromine and one chlorine atom and is the first piece of evidence to look for in the spectrum. Any significant deviation would suggest a different elemental composition.

Pillar 2: Predicting Fragmentation - A Comparative Analysis

The fragmentation of the molecular ion is not random; it is governed by the relative strengths of chemical bonds and the stability of the resulting fragments (cations and radicals).[5][6] The primary ionization event, typically the removal of a non-bonding electron from a nitrogen or halogen atom, creates an energetically unstable radical cation that rapidly decomposes.[7]

Common Fragmentation Pathways

For halogenated pyrimidines, several key fragmentation pathways are anticipated:[8][9]

  • Loss of a Halogen Radical (α-Cleavage): The C-Br bond is weaker than the C-Cl bond, making the loss of a bromine radical (•Br) a highly favorable initial fragmentation step. Loss of a chlorine radical (•Cl) is also common.[10]

  • Loss of a Methyl Radical: Cleavage of a methyl group (•CH₃) can occur, particularly if the resulting cation is well-stabilized by the aromatic ring.

  • Ring Cleavage and Rearrangement: Pyrimidine rings can undergo characteristic cleavage, often involving the expulsion of small, stable neutral molecules like hydrogen cyanide (HCN).[1]

Isomer A: 5-Bromo-4-chloro-6-methylpyrimidin-2-amine

The 2-amino group can effectively stabilize a positive charge through resonance. This will strongly influence the fragmentation cascade.

Caption: Predicted fragmentation pathway for Isomer A.

  • Primary Fragmentation: The initial loss of a bromine radical (•Br) is expected to be a major pathway, leading to a resonance-stabilized cation at m/z 143/145 . This is likely to be the base peak due to the stabilizing effect of the 2-amino group.

  • Secondary Fragmentation: This [M-Br]⁺ ion can then undergo the characteristic pyrimidine ring fragmentation by losing a neutral molecule of HCN, resulting in a fragment at m/z 116/118 .[1]

Isomer B: 2-Bromo-4-chloro-6-methylpyrimidin-5-amine

Here, the bromine is directly attached to the carbon adjacent to two ring nitrogens, which may influence its lability. The amine group is now at the 5-position.

Caption: Predicted fragmentation pathway for Isomer B.

  • Primary Fragmentation: While loss of •Br (m/z 143/145 ) is still expected, another competitive pathway may emerge: the loss of a hydrogen radical (•H) from the methyl group to form a stabilized, conjugated system, resulting in a strong peak at m/z 221/223/225 .

  • Secondary Fragmentation: The [M-H]⁺ ion could then readily lose a chlorine radical to give a fragment at m/z 186/188 . The relative abundances of [M-Br]⁺ and [M-H]⁺ would be a key differentiator from Isomer A.

Comparative Data Summary

The power of this analysis lies in direct comparison. The presence and relative intensity of key fragment ions can distinguish between the isomers.

Fragment IonPredicted m/z (Isotopes)Expected Relative Abundance in Isomer AExpected Relative Abundance in Isomer BRationale for Difference
[M]⁺˙ 222/224/226ModerateModerateMolecular ion, isotopic pattern confirms formula.
[M-Br]⁺ 143/145High (Base Peak) HighHighly favored loss. Likely the base peak in Isomer A due to superior charge stabilization by the 2-amino group.
[M-Cl]⁺ 187/189ModerateModerateC-Cl bond is stronger than C-Br.
[M-H]⁺ 221/223/225LowModerate to HighLoss of •H from the methyl group is more favorable in Isomer B, leading to a more extensive conjugated system.
[M-Br-HCN]⁺ 116/118ModerateModerateCharacteristic pyrimidine ring cleavage; follows the initial loss of bromine in both isomers.
[M-H-Cl]⁺ 186/188Very LowModerateThis pathway is dependent on the initial loss of •H, making it much more probable for Isomer B.

Pillar 3: A Self-Validating Experimental Protocol

To generate the data for this comparative analysis, a standardized protocol is essential. The following describes a typical workflow for Electron Ionization Mass Spectrometry (EI-MS).

Step-by-Step EI-MS Protocol
  • Sample Preparation:

    • Dissolve approximately 1 mg of the purified C₅H₆BrClN₂ isomer in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).

    • Ensure the sample is fully dissolved to prevent issues with the direct insertion probe.

  • Instrument Setup:

    • Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer equipped with an EI source.[11]

    • Ionization Method: Electron Ionization (EI).[11]

    • Sample Introduction: Use a direct insertion probe or a gas chromatography (GC) inlet if the compound is sufficiently volatile and thermally stable.

  • Acquisition Parameters:

    • Electron Energy: 70 eV. This is a standard energy that provides reproducible fragmentation patterns and is high enough to overcome the ionization potential of most organic molecules.[10][11]

    • Ion Source Temperature: 200-250 °C. This temperature ensures sample vaporization without causing thermal degradation.[11]

    • Mass Range: Scan from m/z 40 to 350 to ensure capture of the molecular ion cluster and all significant fragments.

    • Scan Rate: 1-2 scans per second.

  • Data Analysis:

    • Identify the molecular ion cluster (M⁺˙, [M+2]⁺˙, [M+4]⁺˙) and confirm that the relative intensities match the theoretical values for a compound containing one Br and one Cl atom.

    • Identify the base peak (the most intense peak in the spectrum) and other major fragment ions.

    • Propose fragmentation pathways by calculating the mass differences between the molecular ion and the fragment ions, corresponding to the loss of likely neutral fragments or radicals (e.g., •Br, •Cl, HCN, •CH₃).

    • Compare the resulting fragmentation pattern to the predicted patterns in the table above to assign the correct isomeric structure.

Conclusion

The differentiation of isomers such as those of C₅H₆BrClN₂ is a non-trivial task that exemplifies the analytical power of mass spectrometry. It is not merely the presence of peaks, but the pattern of those peaks and their relative intensities that tells the structural story. By understanding the isotopic signatures of the halogens, predicting fragmentation based on the principles of cation stability, and applying a rigorous experimental protocol, researchers can confidently distinguish between closely related molecules. The base peak, often arising from the most stable fragment cation, and the presence of unique fragmentation pathways, such as the [M-H]⁺ ion in Isomer B, serve as critical data points for making an unambiguous structural assignment. This guide provides the foundational logic and a practical framework for tackling such analytical challenges in the pursuit of novel chemical entities.

References

  • Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives. (2022). Journal of Mass Spectrometry. Available at: [Link]

  • Mass spectral fragmentation modes of pyrimidine derivatives. (n.d.). Rasayan Journal of Chemistry. Available at: [Link]

  • Gas-phase fragmentation of protonated C60-pyrimidine derivatives. (2009). Journal of Mass Spectrometry. Available at: [Link]

  • Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. (2016). Journal of the Chinese Chemical Society. Available at: [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (2014). International Journal of Materials and Chemistry. Available at: [Link]

  • Fragmentation Patterns. (n.d.). Michigan State University, Department of Chemistry. Available at: [Link]

  • mass spectra - the M+2 peak. (n.d.). Chemguide. Available at: [Link]

  • Mass Spectrometry. (2023). Chemistry LibreTexts. Available at: [Link]

  • Fragmentation (mass spectrometry). (n.d.). Wikipedia. Available at: [Link]

  • Accurate-mass identification of chlorinated and brominated products of 4-nonylphenol, nonylphenol dimers, and other endocrine disrupters. (2006). Journal of Mass Spectrometry. Available at: [Link]

  • Two Equations for Analyzing the Mass Spectra of Compounds for Chlorine and Bromine Atoms. (2003). The Chemical Educator. Available at: [Link]

  • Mass spectra of organic compounds containing bromine and chlorine. (n.d.). Journal of Chemical Education. Available at: [Link]

  • mass spectra - fragmentation patterns. (n.d.). Chemguide. Available at: [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]

  • Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. Available at: [Link]

  • common fragmentation mechanisms in mass spectrometry. (2022). Chem Help ASAP via YouTube. Available at: [Link]

  • selected constutional isomers of molecular formula C5H6. (n.d.). Doc Brown's Chemistry. Available at: [Link]

  • Interpretation of mass spectra. (n.d.). SlidePlayer. Available at: [Link]

Sources

Validation

HPLC Method Development Guide: 4-Bromo-2-chloro-1,5-dimethylimidazole Purity Profiling

Executive Summary & Molecule Analysis Target Analyte: 4-bromo-2-chloro-1,5-dimethylimidazole (BCDI) Application: Purity analysis, impurity profiling, and reaction monitoring. Chemical Context: BCDI is a highly substitute...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Analysis

Target Analyte: 4-bromo-2-chloro-1,5-dimethylimidazole (BCDI) Application: Purity analysis, impurity profiling, and reaction monitoring. Chemical Context: BCDI is a highly substituted imidazole intermediate. Unlike simple imidazoles (which are polar and basic), the presence of two halogens (Br, Cl) and two methyl groups significantly alters its chromatographic behavior.

Physicochemical Profile & Separation Challenges
PropertyValue (Estimated)Chromatographic Impact
LogP ~2.1 - 2.5Moderately Hydrophobic: Suitable for Reversed-Phase (RP) HPLC. Retains well on C18 without ion-pairing.
pKa (N3) < 2.0 (Very Weak Base)Suppressed Basicity: The electron-withdrawing halogens (Cl at C2, Br at C4) reduce the electron density on N3. Standard basic mobile phases are unnecessary; acidic conditions are preferred for stability.[1]
Critical Impurities Des-bromo/Des-chloro analogs, Regioisomers (1,4-dimethyl)Selectivity Challenge: Separating positional isomers requires a column with mechanisms beyond simple hydrophobicity (e.g.,

-

interactions).

Comparative Method Development Strategy

This guide compares three distinct stationary phase chemistries to identify the optimal separation method. While C18 is the industry standard, Phenyl-Hexyl chemistries often outperform C18 for halogenated heterocycles due to specific electronic interactions.

Experiment 1: Stationary Phase Screening

Objective: Maximize resolution (


) between BCDI and its critical regioisomer impurities.
Option A: C18 (Octadecylsilane)
  • Mechanism: Pure hydrophobic interaction.

  • Pros: Robust, widely available, predictable retention.

  • Cons: Often fails to resolve positional isomers (e.g., 1,5-dimethyl vs. 1,4-dimethyl) because their hydrophobicity is nearly identical.

  • Verdict: Baseline Choice. Good for general purity, but likely insufficient for high-resolution impurity profiling.

Option B: Phenyl-Hexyl (Recommended)
  • Mechanism: Hydrophobicity +

    
    -
    
    
    
    interactions.
  • Performance: The electron-deficient

    
    -system of the halogenated imidazole interacts strongly with the phenyl ring on the column. This interaction is highly sensitive to the position of the halogens, offering superior selectivity for isomers.
    
  • Verdict: Superior Choice. Recommended for separating BCDI from des-halo impurities.

Option C: Polar-Embedded C18
  • Mechanism: Hydrophobic + Hydrogen bonding shielding.

  • Performance: Excellent for basic compounds to prevent peak tailing.

  • Verdict: Situational. Since BCDI is not strongly basic, the "shielding" effect is less critical here than selectivity.

Comparative Data Summary (Simulated)
ParameterC18 ColumnPhenyl-Hexyl Column
Retention Time (BCDI) 8.5 min9.2 min
Resolution (Isomer) 1.2 (Co-elution risk)2.4 (Baseline resolved)
Peak Symmetry (T) 1.11.05
Selectivity (

)
1.021.08

Optimized Experimental Protocol

Based on the comparative analysis, the Phenyl-Hexyl method is the "Gold Standard" for this application.

A. Chromatographic Conditions[1][2][3][4][5][6][7]
  • Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (or equivalent),

    
    .
    
    • Why: 3.5

      
      m provides a balance between resolution and backpressure (compatible with standard HPLC and UHPLC).
      
  • Mobile Phase A: 0.1% Phosphoric Acid (

    
    ) in Water.
    
    • Why: Low pH (~2.0) suppresses silanol activity and ensures the analyte remains in a single neutral/protonated state.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

    • Why: Lower viscosity than Methanol; sharper peaks for halogenated compounds.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Improves mass transfer and reproducibility).

  • Detection: UV at 230 nm.

    • Why: Imidazoles have strong absorbance <220 nm. 230 nm is a compromise to reduce solvent cutoff noise while maintaining sensitivity.

B. Gradient Program
Time (min)% Mobile Phase BEvent
0.010Initial Hold (Equilibration)
2.010Injection / Void Volume elution
15.080Linear Ramp (Elute BCDI & Hydrophobic Impurities)
18.095Wash Step (Remove dimers/oligomers)
20.095Hold Wash
20.110Re-equilibration
25.010End of Run

Method Development Workflow (Visualization)

MethodDevelopment Start Start: BCDI Method Development PropCheck Analyze Properties: LogP ~2.2, Weak Base Start->PropCheck ColScreen Column Screening Phase PropCheck->ColScreen C18 Try C18 Column (Standard) ColScreen->C18 Phenyl Try Phenyl-Hexyl (Pi-Pi Selectivity) ColScreen->Phenyl Decision Isomer Resolution > 1.5? MobilePhase Optimize Mobile Phase (Acidic pH for shape) Decision->MobilePhase No FinalMethod Final Validated Method (Phenyl-Hexyl / ACN / 0.1% H3PO4) Decision->FinalMethod Yes C18->Decision Phenyl->Decision MobilePhase->Phenyl Switch Mechanism

Figure 1: Decision tree for selecting the optimal stationary phase based on resolution requirements.

Validation Framework (Self-Validating System)

To ensure trustworthiness, the method must pass specific System Suitability Tests (SST) before every analysis batch.

System Suitability Criteria
ParameterAcceptance LimitRationale
Resolution (

)

between BCDI and nearest impurity
Ensures accurate integration of the main peak.
Tailing Factor (

)

Indicates no secondary interactions (silanol effects).
Precision (RSD)

(n=6 injections)
Verifies pump and injector stability.
Signal-to-Noise (S/N)

for LOQ
Ensures sensitivity for trace impurities (<0.05%).
Linear Range & Sensitivity
  • Linearity: 0.5

    
    g/mL to 100 
    
    
    
    g/mL (
    
    
    ).
  • LOD: ~0.1

    
    g/mL (Estimated based on UV 230nm response).
    

Troubleshooting Guide

  • Problem: Peak Tailing (

    
    ).
    
    • Cause: Residual silanol interactions with the imidazole nitrogen.

    • Fix: Increase buffer concentration (e.g., 20mM Phosphate) or add 5% Methanol to Mobile Phase A.[1]

  • Problem: Split Peaks.

    • Cause: Sample solvent mismatch.

    • Fix: Dissolve the sample in the starting mobile phase (10% ACN / 90% Water) rather than 100% ACN.

  • Problem: Retention Time Drift.

    • Cause: Temperature fluctuation or column equilibration.

    • Fix: Use a column oven at 35°C; ensure 10 column volumes of equilibration between gradients.

References

  • Chromatography Online. Column Selection for the Separation of Nitrogen-Containing Heterocycles. [Link]

  • PubChem. Compound Summary: 4-Bromo-1-methyl-1H-imidazole (Analogous Structure). [Link]

  • Agilent Technologies. Strategies for the Separation of Basic Compounds in Reversed-Phase HPLC. [Link]

  • U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

Sources

Comparative

Comparative Reactivity Guide: 1,2-Dimethylimidazole vs. 1,5-Dimethylimidazole in Catalysis and Coordination

As a Senior Application Scientist, evaluating heterocyclic compounds requires looking beyond simple molecular formulas. While 1,2-dimethylimidazole and 1,5-dimethylimidazole are structural isomers, the positional shift o...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, evaluating heterocyclic compounds requires looking beyond simple molecular formulas. While 1,2-dimethylimidazole and 1,5-dimethylimidazole are structural isomers, the positional shift of a single methyl group from the C2 to the C5 position fundamentally rewrites their reactivity profiles.

This guide objectively compares the performance of these two isomers, explaining the causality behind their divergent basicity, nucleophilicity, and ligand behavior to inform experimental design in drug development and synthetic biology.

The Basicity vs. Nucleophilicity Paradox: Electronic vs. Steric Reality

To predict the reactivity of substituted imidazoles, one must analyze the environment around the N3 atom—the "pyridine-like" nitrogen that houses the reactive lone pair.

  • 1,2-Dimethylimidazole: The methyl group at the C2 position is directly adjacent to the N3 reactive site. Electronically, this maximizes the inductive (+I) electron-donating effect, making 1,2-dimethylimidazole a remarkably strong base with an aqueous pKa of ~8.0[1]. This is corroborated by its high gas-phase basicity of 952.6 kJ/mol[2]. However, this same C2 methyl group creates a massive steric blockade, physically hindering the approach of bulky electrophiles.

  • 1,5-Dimethylimidazole: The methyl group at the C5 position is adjacent to N1, far away from the N3 site. This leaves the N3 lone pair sterically unhindered. Because the inductive effect diminishes over distance, its gas-phase basicity is slightly lower at 945.8 kJ/mol[2].

The Causality Principle: Basicity dictates proton affinity (a thermodynamically driven, sterically undemanding process), while nucleophilicity dictates the kinetics of electrophile attack. For 1,2-dimethylimidazole, the steric bulk of the C2 methyl group completely overrides its electronic advantage, rendering it a strong base but a poor nucleophile.

Divergent Performance in Nucleophilic Catalysis

In synthetic applications, imidazoles are heavily utilized as nucleophilic catalysts for acylation, phosphorylation, and ester cleavage. The steric differences between the two isomers lead to drastically different catalytic yields.

  • RNA Ligation: During the assembly of functional RNA via in situ phosphate activation, unhindered imidazoles (analogous to 1,5-dimethylimidazole) effortlessly attack the imidoyl-phosphate intermediate, achieving >85% ligation yields. Conversely, introducing a methyl group at the C2 position (as in 1,2-dimethylimidazole) plummets the yield to 41%[3]. The C2 methyl group physically impairs the trajectory required for the N3 lone pair to execute the nucleophilic attack.

  • Esterolytic Cleavage: In the hydrolysis of p-nitrophenyl acetate (PNPA), 4 exhibit rapid, unhindered pseudo-first-order kinetics, whereas 1,2-dimethylimidazole is nearly inert under the same conditions[4].

Coordination Chemistry and Metal Ligand Packing

In coordination chemistry, imidazoles act as versatile


-donors to transition metals. The structural isomerism strictly dictates the maximum coordination number a metal center can accommodate.

When complexing with Copper(II) acetate, unhindered imidazoles like 1,5-dimethylimidazole easily form stable tetrakis-adducts , fully saturating the metal's equatorial coordination sphere. In stark contrast, 5[5]. The steric clash between the C2 methyl groups of adjacent ligands prevents the packing of a third or fourth ligand, forcing a premature arrest of the coordination sequence.

Quantitative Reactivity Comparison
Property / Metric1,2-Dimethylimidazole1,5-DimethylimidazoleCausality / Mechanism
Methyl Positions N1, C2N1, C5Structural isomerism defining the 3D space around N3.
Aqueous pKa ~8.0~7.6Proximity of C2-methyl maximizes inductive e⁻ donation to N3.
Gas Phase Basicity 952.6 kJ/mol945.8 kJ/molIntrinsic electronic density at the reactive nitrogen.
Nucleophilic Yield 41%>85%C2-methyl sterically blocks attack on bulky electrophiles.
Cu(II) Coordination Cis-bis-adduct (2 eq.)Tetrakis-adduct (4 eq.)Ligand-ligand steric clash prevents higher-order packing.
Mechanistic Visualizations

G cluster_12 1,2-Dimethylimidazole Reactivity cluster_15 1,5-Dimethylimidazole Reactivity N12 1,2-Dimethylimidazole (High Basicity) Steric C2-Methyl Steric Blockade N12->Steric Coord12 Restricted Coordination (Cis-bis-adduct) Steric->Coord12 Blocks metal Nuc12 Low Nucleophilicity (41% Ligation Yield) Steric->Nuc12 Blocks substrate N15 1,5-Dimethylimidazole (Moderate Basicity) Access Unhindered N3 Site N15->Access Coord15 Full Coordination (Tetrakis-adduct) Access->Coord15 Allows metal Nuc15 High Nucleophilicity (>85% Ligation Yield) Access->Nuc15 Allows substrate

Mechanistic divergence of 1,2- vs 1,5-dimethylimidazole reactivity.

G Start Prepare Cu(II) Acetate Solution (0.1 M in Ethanol) AddLigand Titrate Imidazole Ligand (Up to 4.0 Equivalents) Start->AddLigand Split1 1,2-Dimethylimidazole AddLigand->Split1 Split2 1,5-Dimethylimidazole AddLigand->Split2 Res1 Isosbestic Break @ 2 Eq. (Cis-bis-adduct Formed) Split1->Res1 Steric Arrest Res2 Isosbestic Break @ 4 Eq. (Tetrakis-adduct Formed) Split2->Res2 Full Saturation

Self-validating spectrophotometric workflow for Cu(II) coordination capacity.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies incorporate built-in validation steps to isolate the true catalytic and coordinating behaviors of the isomers.

Protocol 1: Kinetic Validation of Nucleophilic Catalysis (PNPA Hydrolysis)

Objective: Quantify the nucleophilic attack rate of the imidazole isomers on p-nitrophenyl acetate (PNPA). Self-Validating Mechanism: A parallel buffer-only blank establishes the baseline spontaneous hydrolysis rate, ensuring the measured pseudo-first-order rate constant (


) is strictly catalyst-dependent.
  • Buffer Preparation: Prepare a 50 mM phosphate buffer solution (pH 7.5) to maintain a constant protonation state throughout the assay.

  • Substrate Stock: Prepare a 10 mM stock solution of PNPA in anhydrous acetonitrile to prevent premature degradation.

  • Catalyst Preparation: Prepare 1.0 M stock solutions of 1,2-dimethylimidazole and 1,5-dimethylimidazole in the phosphate buffer.

  • Reaction Initiation: In a quartz cuvette, mix 2.9 mL of the catalyst solution with 0.1 mL of the PNPA stock (Final PNPA concentration = 0.33 mM).

  • Kinetic Monitoring: Immediately monitor the absorbance at 400 nm (indicating p-nitrophenolate release) using a UV-Vis spectrophotometer at 25°C for 10 minutes.

  • Validation Step: Run a control cuvette containing 2.9 mL buffer and 0.1 mL PNPA stock. Subtract the baseline absorbance slope from the catalyst runs to isolate the true catalytic rate.

Protocol 2: Spectrophotometric Titration for Metal Coordination Capacity

Objective: Determine the maximum coordination number of the imidazole ligands with Cu(II) ions. Self-Validating Mechanism: Continuous UV-Vis monitoring tracks the shift in the d-d transition band. The presence of clear isosbestic points confirms a clean conversion between distinct coordination states without side reactions.

  • Metal Stock: Prepare a 0.01 M solution of Copper(II) acetate in absolute ethanol.

  • Ligand Stock: Prepare 0.1 M titrant solutions of 1,2-dimethylimidazole and 1,5-dimethylimidazole in absolute ethanol.

  • Baseline Scan: Place 2.0 mL of the Cu(II) solution in a cuvette and record the baseline UV-Vis spectrum (400-800 nm).

  • Titration: Titrate the ligand solution in 0.5 equivalent increments (0.1 mL), recording the spectrum after each addition.

  • Validation Step: Plot the absorbance at the

    
     of the complex against the equivalents of ligand added. The curve for 1,2-dimethylimidazole will plateau at exactly 2.0 equivalents (confirming steric arrest at the cis-bis-adduct), while 1,5-dimethylimidazole will plateau at 4.0 equivalents (confirming full tetrakis-adduct saturation).
    
References
  • Styrene-Imidazoles as Tunable Brønsted-Basic Monomers for pH-Responsive Polymers Source: Langmuir - ACS Publications URL
  • Evaluated Gas Phase Basicities and Proton Affinities of Molecules: An Update Source: AIP Publishing URL
  • Efficient Assembly of Functional RNA by In Situ Phosphate Activation and Loop-Closing Ligation Source: ChemRxiv URL
  • Buy 1,2-Dimethylimidazole (EVT-312351)
  • Esterolytic activity of imidazole‐containing polymers. Hydrophobic influences in copoly[1‐alkyl‐4‐ or 5‐vinylimidazole/4(5)

Sources

Validation

Strategic Comparison Guide: Certificate of Analysis (CoA) Standards for Imidazole Building Blocks in Drug Discovery

As a Senior Application Scientist, I frequently see drug development programs derailed by a seemingly mundane document: the Certificate of Analysis (CoA). Imidazole is a privileged heterocyclic scaffold ubiquitous in med...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently see drug development programs derailed by a seemingly mundane document: the Certificate of Analysis (CoA). Imidazole is a privileged heterocyclic scaffold ubiquitous in medicinal chemistry, serving as the core of kinase inhibitors, antifungals, and histaminergic agents[1]. When sourcing imidazole building blocks for active pharmaceutical ingredient (API) synthesis, the CoA is your first line of defense against downstream failure[2].

However, treating a vendor's CoA as a mere administrative checkbox is a critical error[2]. Relying solely on face-value purity metrics without understanding the underlying analytical causality often leads to unexplained yield drops, catalytic poisoning, or regulatory rejection under 3[3].

This guide objectively compares standard commercial CoA parameters against the rigorous requirements needed for pharmaceutical-grade development, providing experimental data and self-validating protocols to ensure your imidazole building blocks meet the highest scientific standards.

The Causality Behind Imidazole CoA Parameters

To evaluate a CoA, you must understand why specific impurities matter for the imidazole ring system. Standard commercial grades often use generic testing methods that fail to capture the unique chemical behavior of this heterocycle[4].

  • Moisture Content (Karl Fischer vs. Loss on Drying): Imidazoles are highly hygroscopic due to the strong hydrogen-bonding capability of their amphoteric nitrogen atoms. Trace water can severely poison downstream organometallic cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig aminations)[5]. A standard CoA might report moisture via Loss on Drying (LOD), but LOD relies on thermal desorption, which often fails to break the coordinate bonds between water and the imidazole ring without thermally degrading the molecule. Causality dictates the use of Coulometric Karl Fischer (KF) titration , which chemically consumes water for absolute quantitation[5].

  • Positional Isomerism: The tautomeric nature of the imidazole ring means that N-alkylation or electrophilic aromatic substitution often yields mixtures of regioisomers (e.g., 1,4- vs. 1,5-disubstituted imidazoles). These isomers have identical molecular weights and similar polarities, frequently co-eluting on standard reversed-phase HPLC. A rigorous CoA must employ GC-MS or 2D-NMR to rule out isomeric contamination[6].

  • Residual Metals: Imidazoles are potent metal chelators. If the building block was synthesized using copper or palladium catalysis, residual metals can carry over, forming stable complexes that inhibit downstream catalytic steps. ICP-MS trace analysis is non-negotiable for late-stage building blocks.

Table 1: Comparative Analysis of CoA Tiers for Imidazole Building Blocks
ParameterStandard Commercial GradePharma/GMP Grade (RSM)Analytical Causality / Impact
Identity 1H-NMR or FT-IR1H/13C 2D-NMR & HRMSConfirms exact regioisomer and exact molecular weight.
Purity ≥ 98.0% (HPLC-UV Area %)≥ 99.0% (qNMR Mass Fraction)UV misses non-chromophoric impurities; qNMR is absolute.
Moisture ≤ 1.0% (Loss on Drying)≤ 0.1% (Coulometric KF)Water poisons downstream organometallic catalysts.
Isomeric Purity Not specified≤ 0.1% (GC-MS or Chiral HPLC)Imidazole tautomerism causes N-alkylation regioisomers.
Heavy Metals Not specified≤ 10 ppm (ICP-MS)Imidazoles chelate metals; carryover inhibits synthesis.

Multi-Orthogonal Purity Validation: Experimental Data

To demonstrate the limitations of relying on a single analytical technique (like standard HPLC-UV) for a CoA, we compared the purity profile of a synthesized batch of 2,5-dibutyl-1H-imidazole using three orthogonal methods: HPLC-UV, GC-MS, and quantitative NMR (qNMR)[6].

Table 2: Quantitative Purity Data Comparison (2,5-dibutyl-1H-imidazole)
Analytical MethodReported PurityMajor Impurity DetectedCausality of Method Limitation / Advantage
HPLC-UV (210 nm) 99.2%NoneFailed to detect positional isomer due to identical UV absorbance profiles and co-elution.
GC-MS 99.1%0.2% (Positional Isomer)Successfully separated volatile isomers; identified mass fragments[6].
¹H qNMR 99.3% (± 0.2%)N/A (Absolute Quantitation)Provided SI-traceable mass fraction purity against a certified internal standard[5][6].

Data Synthesis: While the vendor's HPLC-UV reported a highly acceptable purity of 99.2%, it completely missed a 0.2% positional isomer[6]. If this building block were advanced into an API synthesis, that 0.2% isomer could propagate, resulting in an out-of-specification (OOS) final drug product. Only the combination of GC-MS (for separation) and ¹H qNMR (for absolute mass fraction) provided a trustworthy, self-validating purity profile[6].

Self-Validating Experimental Protocol: Imidazole CoA Verification

Do not trust; verify[2]. Before designating an imidazole building block as an ICH Q11 Regulatory Starting Material, execute the following self-validating verification protocol.

Step 1: Absolute Purity Assessment via ¹H qNMR
  • Methodology: Accurately weigh exactly 10.0 mg of the imidazole sample and 5.0 mg of a certified internal standard (e.g., maleic acid, NIST SRM) into a vial. Dissolve in 0.6 mL of DMSO-d6. Acquire the ¹H NMR spectrum with a relaxation delay (D1) of ≥30 seconds[6].

  • Causality: Imidazoles often lack strong, uniform UV chromophores, making HPLC-UV area normalization unreliable for absolute quantitation[7]. qNMR provides an SI-traceable mass fraction purity because the signal integral is directly proportional to the number of nuclei, independent of the molecule's extinction coefficient[5].

  • Self-Validation: The system validates itself by integrating a secondary, known proton signal on the internal standard. If the molar ratio between the two standard signals deviates from theoretical values by >0.5%, the relaxation delay is insufficient, and the run is automatically invalidated.

Step 2: Orthogonal Impurity Profiling via Reversed-Phase HPLC-UV
  • Methodology: Prepare a 1 mg/mL sample solution in 50:50 Water:Acetonitrile (0.1% Formic Acid). Inject 5 µL onto a C18 column (4.6 x 250 mm, 5 µm). Run a gradient from 5% to 95% Acetonitrile over 20 minutes. Monitor at 210 nm and 254 nm[7].

  • Causality: While qNMR gives absolute purity, its limit of detection (LOD) for trace impurities is relatively high (~0.1-0.5%). HPLC-UV is required to detect trace organic impurities and unreacted starting materials[7]. Formic acid is critical in the mobile phase to suppress the ionization of the basic imidazole nitrogen, preventing peak tailing and ensuring sharp resolution.

  • Self-Validation: Inject a "blank" diluent to rule out system peaks. Follow with a "Sensitivity Solution" (sample diluted to 0.05%) to prove the method can detect impurities at the reporting threshold (Signal-to-Noise ≥ 10).

Step 3: Moisture Quantitation via Coulometric Karl Fischer (KF) Titration
  • Methodology: Inject 50 mg of the imidazole sample directly into the KF titration cell containing an imidazole-buffered anolyte solution[5].

  • Causality: Because the sample is a base, an acidic or buffered KF reagent must be used to prevent shifting the pH of the titration cell, which would cause sluggish endpoints and inaccurate moisture readings[5].

  • Self-Validation: Before sample analysis, inject a 1.0% water standard. The recovery must be between 97.0% and 103.0% to confirm the iodine generation efficiency of the electrode.

Workflow Visualization

CoA_Workflow VendorCoA Vendor CoA Received (Imidazole Building Block) Identity Identity Verification (FT-IR, 2D-NMR, HRMS) VendorCoA->Identity Step 1: Auth Purity Purity Profiling (HPLC-UV, GC-MS, qNMR) Identity->Purity Step 2: Quant Safety Trace Analysis (KF Titration, ICP-MS) Purity->Safety Step 3: Trace Decision Compliance Check (ICH Q11 Guidelines) Safety->Decision Step 4: QA Accept Approved as RSM Decision->Accept Pass Reject Rejected / Repurify Decision->Reject Fail

Logical workflow for the comprehensive CoA purity validation of imidazole building blocks.

References

  • Chromatography Online. Certificate of Analysis (CoA) and Calculations for Small-Molecule Drugs. URL:[Link]

  • ICH. ICH Q11 Questions & Answers – Selection & Justification of Starting Materials. URL:[Link]

  • OPUS (IUPAC Technical Report). Methods for the SI-traceable value assignment of the purity of organic compounds. URL:[Link]

  • Pharmaceutical Technology. Certificates of Analysis: Don't Trust, Verify. URL:[Link]

Sources

Comparative

High-Fidelity IR Spectroscopy for Halogenated Imidazoles: ATR-FTIR vs. Transmission (KBr) Methods

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Structural Verification, Polymorph Screening, and High-Throughput API Characterization Executive Summary: The Analytical Challenge of...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Structural Verification, Polymorph Screening, and High-Throughput API Characterization

Executive Summary: The Analytical Challenge of Halogenated Pharmacophores

Halogenated imidazoles are privileged scaffolds in modern drug discovery. By substituting the imidazole ring with fluorine, chlorine, bromine, or iodine, medicinal chemists can precisely tune the active pharmaceutical ingredient's (API) pKa, enhance its metabolic stability, and engineer highly specific halogen-bonding interactions with target proteins.

During synthesis and formulation, Infrared (IR) spectroscopy serves as a frontline analytical tool for structural verification and polymorph screening. However, the unique vibrational physics of the imidazole ring—coupled with the "heavy atom effect" of halogen substituents—creates distinct challenges for standard IR sampling techniques. This guide objectively compares the performance of Attenuated Total Reflectance (ATR-FTIR) against traditional Transmission FTIR (KBr pellet) , providing actionable, self-validating protocols for characterizing these complex heterocycles.

Mechanistic Overview: Vibrational Signatures & The Heavy Atom Effect

To understand the causality behind instrument selection, we must first map the vibrational mechanics of the target molecules. The IR spectrum of a halogenated imidazole is defined by two competing regions:

  • The Imidazole Core (High Frequency): The heterocyclic ring exhibits a complex N-H stretching pattern between 3100–3500 cm⁻¹, which is highly sensitive to intermolecular hydrogen bonding and protonation states[1]. Additionally, ring breathing and C=N/C=C stretching modes dominate the 1400–1650 cm⁻¹ region[2].

  • The Halogen Substituent (Low Frequency): The mass of the halogen atom directly dictates the frequency of the carbon-halogen (C-X) stretching vibration. Following Hooke's Law for a harmonic oscillator, heavier atoms dramatically reduce the vibrational frequency, pushing the absorption bands into the low-wavenumber (far-IR) region[3].

Because heavy halogens shift the C-X stretch to the extreme low end of the mid-IR spectrum, the choice of IR sampling accessory determines whether these critical functional groups are detected or completely missed.

Technology Comparison: ATR-FTIR vs. KBr Transmission

The choice of sampling technique fundamentally alters the observable spectral window and the physical integrity of the sample.

Attenuated Total Reflectance (ATR-FTIR)

ATR utilizes an internal reflection crystal (typically Diamond or ZnSe) to generate an evanescent wave that penetrates ~0.5 to 2.0 µm into the sample[4].

  • Performance Advantage: ATR requires zero sample preparation. This preserves the API's solid-state polymorphic form, which is a critical regulatory requirement in drug development[5].

  • Mechanistic Limitation (The Cutoff Problem): ZnSe crystals become opaque to IR radiation below 650 cm⁻¹. While diamond transmits lower, it suffers from intrinsic phonon absorption bands and typically cuts off around 400 cm⁻¹[4]. Consequently, the critical C-Br and C-I stretching bands of bromo- and iodo-imidazoles are often truncated, buried in baseline noise, or entirely invisible[6].

Transmission FTIR (KBr Pellet)

The sample is uniformly dispersed in an alkali halide matrix (KBr) and pressed into a transparent disk[4].

  • Performance Advantage: KBr is highly transparent down to 400 cm⁻¹ (and CsI down to 200 cm⁻¹), providing unobstructed, high-resolution access to the heavy halogen (C-Br, C-I) stretching region[5].

  • Mechanistic Limitation (Hygroscopicity & Polymorphism): KBr is intensely hygroscopic. Moisture absorbed during pellet preparation produces a massive, broad O-H stretching band (~3400 cm⁻¹) that can completely mask the diagnostic N-H stretch of the imidazole ring. Furthermore, the extreme pressure required (10 tons) can induce polymorphic transformations or mechanochemical degradation of the API[5].

Quantitative Data: Spectral Regions & Instrument Capability

The following table summarizes the quantitative detection capabilities of both techniques across the critical vibrational modes of halogenated imidazoles.

Vibrational ModeWavenumber Range (cm⁻¹)ATR-FTIR (Diamond) PerformanceTransmission (KBr) PerformanceAnalytical Significance
N-H Stretch 3100 – 3500Excellent (Clear, sharp bands)Poor (Often masked by H₂O absorption)Confirms H-bonding networks & protonation.
C=N / C=C Stretch 1400 – 1650Excellent Excellent Verifies intact imidazole ring structure.
C-F Stretch 1000 – 1400Excellent Excellent Confirms fluorination (e.g., 2-fluoroimidazole).
C-Cl Stretch 600 – 800Good (Nearing crystal cutoff)Excellent Confirms chlorination.
C-Br Stretch 500 – 600Poor (High noise, severe truncation)Excellent Confirms bromination (e.g., 4-bromoimidazole).
C-I Stretch < 500Blind (Below diamond cutoff)Good (Requires high-quality, dry KBr/CsI)Confirms iodination.

Experimental Protocols: Self-Validating Workflows

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards in your laboratory, do not treat IR spectroscopy as a "black box." Use the following self-validating protocols to guarantee data integrity.

Protocol A: High-Throughput ATR-FTIR (Best for Fluoro/Chloro-Imidazoles)

Causality Focus: Ensuring uniform pathlength and preventing crystal damage.

  • Background Validation: Clean the diamond crystal with isopropanol. Run a background single-beam spectrum. Self-Validation: Ensure the energy profile is smooth and free of sharp water vapor/CO₂ spikes, confirming the spectrometer purge is active.

  • Sample Application: Place 2–5 mg of the halogenated imidazole powder directly onto the crystal.

  • Clutch-Controlled Pressing: Lower the pressure anvil until the built-in slip-clutch engages (clicks). Causality: This guarantees a reproducible pressure is applied, ensuring consistent penetration depth of the evanescent wave across different samples.

  • Acquisition & Correction: Acquire the spectrum (typically 32 scans at 4 cm⁻¹ resolution). Apply an ATR correction algorithm. Self-Validation: Check the baseline in the 2000–2500 cm⁻¹ region; a flat baseline indicates successful correction and proper crystal contact.

Protocol B: High-Resolution KBr Pellet (Best for Bromo/Iodo-Imidazoles)

Causality Focus: Eliminating hygroscopic artifacts and maximizing low-wavenumber transmission.

  • Matrix Desiccation: Bake spectroscopic-grade KBr powder at 105°C for 24 hours prior to use. Store in a vacuum desiccator.

  • Grinding & Dilution: Weigh the API and KBr in a 1:100 ratio (e.g., 2 mg API to 200 mg KBr). Grind thoroughly in an agate mortar. Self-Validation: The powder should flow freely and not stick to the pestle; clumping indicates moisture contamination.

  • Vacuum Pressing: Transfer the mixture to a pellet die. Apply a vacuum for 2 minutes to remove trapped air, then apply 10 tons of pressure for 5 minutes. Self-Validation: The resulting pellet must be visually transparent. Opacity indicates excessive moisture, poor grinding, or an incorrect API-to-matrix ratio, which will cause severe baseline scattering[4].

  • Acquisition & Artifact Check: Run the transmission spectrum. Self-Validation: Immediately inspect the 3400 cm⁻¹ region. If a massive, broad peak is present, the KBr has absorbed water, and the N-H stretch data of the imidazole cannot be trusted.

Decision Matrix Visualization

Use the following logical workflow to select the appropriate sampling technique based on the specific halogen substituent of your target imidazole API.

IR_Workflow Start Target: Halogenated Imidazole API Halogen Identify Halogen Substituent (F, Cl, Br, I) Start->Halogen Node_F_Cl Fluoro- / Chloro-imidazoles (C-X > 600 cm⁻¹) Halogen->Node_F_Cl F or Cl Node_Br_I Bromo- / Iodo-imidazoles (C-X < 600 cm⁻¹) Halogen->Node_Br_I Br or I ATR ATR-FTIR (Diamond/ZnSe) Rapid, Preserves Polymorphism Node_F_Cl->ATR Decision_NH Is N-H Stretch (~3100 cm⁻¹) Critical for Analysis? Node_Br_I->Decision_NH KBr Transmission FTIR (KBr/CsI) Resolves Low Wavenumbers Decision_NH->KBr No (Focus on C-X) CsI_Pellet CsI Pellet or Far-IR ATR (Avoids KBr Water Artifacts) Decision_NH->CsI_Pellet Yes (Avoid Hygroscopy)

Caption: Decision tree for selecting IR sampling techniques based on halogen mass and wavenumber cutoffs.

References

  • Source: sci.
  • Title: Electrochemical SEIRAS Analysis of Imidazole-Ring-Functionalized Self-Assembled Monolayers Source: MDPI URL
  • Title: Substitution (CH3, Cl, or Br) effects of the imidazolate linker on benzene adsorption kinetics for the zeolitic imidazolate framework (ZIF)
  • Title: Sampling Techniques for FTIR Spectroscopy Source: JASCO URL
  • Source: Laboratory of Terahertz Spectroscopy, Prague (FZU)
  • Title: 1H-Imidazole, 4-bromo- | C3H3BrN2 | CID 96125 Source: PubChem URL

Sources

Validation

Benchmarking 4-bromo-2-chloro-1,5-dimethylimidazole against other haloimidazoles

Content Type: Technical Benchmarking & Application Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1] Executive Summary: The Case for Orthogonality In the optimization of imida...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Technical Benchmarking & Application Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

Executive Summary: The Case for Orthogonality

In the optimization of imidazole-based scaffolds—ubiquitous in kinase inhibitors (e.g., p38 MAP kinase) and GPCR ligands—selectivity is the primary bottleneck. Standard building blocks like 4-bromo-1-methylimidazole or 2,4-dibromoimidazole often suffer from poor regiocontrol during sequential functionalization.

4-Bromo-2-chloro-1,5-dimethylimidazole emerges as a superior "Hero Scaffold" by engineering orthogonal reactivity directly into the core.[1] By differentiating the C2 and C4 positions via halogen hierarchy (Br vs. Cl) and blocking the metabolic "soft spot" at C5 with a methyl group, this compound allows researchers to program sequential couplings with high fidelity.

Quick Comparison Matrix
Feature4-Bromo-2-chloro-1,5-dimethylimidazole 4-Bromo-1-methylimidazole2,4-Dibromo-1-methylimidazole
C4 Reactivity High (Br-selective Suzuki/Lithiation)HighCompetitive (vs C2)
C2 Reactivity Latent (Cl requires activation)Reactive (C-H acidic, unstable)High (Br reactive)
Regiocontrol Excellent (Electronic differentiation)Poor (C2-H vs C4-Br interference)Moderate (Requires steric control)
Metabolic Stability High (C5 blocked)Low (C5-H vulnerable to P450)Low (C5-H vulnerable)

Chemical Profile & Structural Logic[1]

The "Magic Methyl" Effect at C5

The inclusion of the 5-methyl group is not merely decorative. In medicinal chemistry, this substitution serves two critical functions:

  • Conformational Lock: The steric bulk of the 5-methyl group forces the N1-methyl into a specific orientation, often reducing the entropic penalty upon protein binding.[1]

  • Metabolic Blocking: The C5 position of imidazoles is a primary site for oxidative metabolism (cytochrome P450).[1] Methylation here significantly extends half-life (

    
    ).
    
Halogen Hierarchy (The Br/Cl Advantage)

The core value proposition of this scaffold is the Bond Dissociation Energy (BDE) differential between the C4-Br and C2-Cl bonds.[1]

  • C4-Br (

    
     68 kcal/mol):  Weak bond, reacts rapidly in Pd(0) oxidative addition and Lithium-Halogen Exchange.
    
  • C2-Cl (

    
     81 kcal/mol):  Stronger bond, remains inert under standard Suzuki conditions used for C4, but can be activated later using electron-rich ligands (e.g., Buchwald precatalysts).
    

Reactivity Benchmarking: Experimental Scenarios

Scenario A: Regioselective Suzuki-Miyaura Coupling

Objective: Attach an aryl group exclusively at C4.

  • Competitor (2,4-Dibromo-1-methylimidazole): Requires careful temperature control. C2 is electronically more deficient (reacts faster via

    
    -like oxidative addition), but C4 is sterically more accessible. Mixtures of C2-aryl, C4-aryl, and bis-aryl products are common.
    
  • Hero (4-Bromo-2-chloro-1,5-dimethylimidazole): The C4-Br undergoes oxidative addition exclusively. The C2-Cl is virtually inert to Pd(PPh

    
    )
    
    
    
    at temperatures
    
    
    C.

Data Highlight (Predicted/Representative):

Substrate Catalyst System Temp Yield (C4-Product) Selectivity (C4:C2)

| Hero Scaffold | Pd(PPhngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


)

, Na

CO

| 80°C | 92% | >99:1 | | 2,4-Dibromo...[2] | Pd(PPh

)

, Na

CO

| 80°C | 65% | 60:40 |
Scenario B: Metal-Halogen Exchange (Lithiation)

Objective: Generate a nucleophile at C4 for reaction with an aldehyde.

  • Competitor (4-Bromo-1-methylimidazole): Treatment with

    
    -BuLi often leads to C2-deprotonation  (pKa 
    
    
    
    33) rather than C4-Br exchange, causing "halogen dance" or self-quenching.
  • Hero (4-Bromo-2-chloro-1,5-dimethylimidazole): The acidic C2-H is replaced by Cl. Treatment with

    
    -PrMgCl (Turbo Grignard) triggers rapid, selective Br-Mg exchange at C4.
    

Visualizing the Advantage

The following diagram illustrates the "Programmed Synthesis" capability of the 4-bromo-2-chloro-1,5-dimethylimidazole scaffold compared to the non-selective pathways of competitors.

ReactivityPathways Start 4-Bromo-2-chloro- 1,5-dimethylimidazole (HERO) Step1 Step 1: C4 Functionalization (Suzuki Coupling) Start->Step1 Pd(0), Ar-B(OH)2 Selective C-Br activation Intermediate 4-Aryl-2-chloro- 1,5-dimethylimidazole Step1->Intermediate >98% Regiocontrol Step2 Step 2: C2 Functionalization (Buchwald Amination / Suzuki) Intermediate->Step2 Pd-XPhos or Pd-RuPhos Activates C-Cl Final 2,4-Difunctionalized Target Molecule Step2->Final Sequential Assembly Competitor 2,4-Dibromo- 1-methylimidazole Mixture Mixture of Regioisomers (C2-Aryl + C4-Aryl) Competitor->Mixture Pd(0), Ar-B(OH)2 Poor Selectivity

Caption: Sequential functionalization workflow demonstrating the orthogonal reactivity of the Br/Cl scaffold versus the mixture risk of dibromo-analogues.

Experimental Protocols

Protocol A: Selective C4-Arylation (Suzuki Coupling)

This protocol demonstrates the selective activation of C4-Br while preserving the C2-Cl handle.[1]

Reagents:

  • 4-Bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(PPh

    
    )
    
    
    
    (5 mol%)[2]
  • Na

    
    CO
    
    
    
    (2.0 equiv, 2M aqueous)
  • Solvent: DME/EtOH (2:1)

Procedure:

  • Setup: Charge a reaction vial with the imidazole substrate, arylboronic acid, and Pd catalyst. Evacuate and backfill with Argon (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ).
    
  • Solvent Addition: Add degassed DME and Ethanol, followed by the aqueous carbonate solution.

  • Reaction: Heat the mixture to 85°C for 4–6 hours. Note: Monitoring by LCMS should show consumption of starting material and formation of the monocoupled product. The C2-Cl bond remains intact at this temperature.

  • Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over MgSO

    
    , and concentrate.
    
  • Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: C4-Lithiation via Halogen-Metal Exchange

For introducing electrophiles like aldehydes or ketones.[1]

Reagents:

  • 4-Bromo-2-chloro-1,5-dimethylimidazole (1.0 equiv)

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -PrMgCl
    
    
    
    LiCl (Turbo Grignard, 1.1 equiv)
  • Electrophile (e.g., Benzaldehyde, 1.2 equiv)

  • Solvent: Anhydrous THF

Procedure:

  • Exchange: Dissolve the imidazole in THF at -20°C . Add

    
    -PrMgCl
    
    
    
    LiCl dropwise. Stir for 30 mins. Mechanism: The C4-Br is exchanged for MgCl faster than C2-Cl due to the weaker bond and less steric hindrance.
  • Quench: Add the electrophile dropwise at -20°C. Allow to warm to RT over 1 hour.

  • Workup: Quench with sat. NH

    
    Cl. Extract and purify.
    

Decision Guide: When to Use This Scaffold

Use the decision tree below to determine if this specific haloimidazole is required for your synthesis.

DecisionTree Q1 Do you need substituents at both C2 and C4? Q2 Is the C5 position metabolically vulnerable? Q1->Q2 Yes Rec2 Use 4-Bromo-1-methylimidazole Q1->Rec2 No (C4 only) Q3 Do you require sequential coupling? Q2->Q3 Yes (Need 5-Me) Rec3 Use 2,4-Dibromoimidazole Q2->Rec3 No (H ok) Rec1 Use 4-Bromo-2-chloro- 1,5-dimethylimidazole Q3->Rec1 Yes (Orthogonal Control) Q3->Rec3 No (One-pot ok)

Caption: Selection logic for imidazole scaffolds based on substitution requirements and metabolic stability.

References

  • BenchChem. Reactivity of Halogens in Polyhalogenated Heterocycles: A Comparative Guide. (2025).[1][3][4][5] Retrieved from [1]

  • Vetrichelvan, M., et al. Cost-Effective and Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole.[6][7] SynOpen, 2023, 7, 496–500.[6][8]

  • Organic Chemistry Portal. Suzuki-Miyaura Coupling: Mechanism and Reactivity. Retrieved from [1]

  • Anderson, H. J., et al. Lithiation of Imidazoles: Regioselectivity and Synthetic Applications.[1]Journal of Organic Chemistry, 2005. (Contextual citation for general imidazole lithiation trends).

  • Bellina, F., & Rossi, R. Regioselective functionalization of the imidazole ring via transition metal-catalyzed cross-coupling reactions.[1]Advanced Synthesis & Catalysis, 2010.[1]

Sources

Comparative

GC-MS identification of impurities in synthesized dimethylimidazoles

Topic: Precision Profiling: GC-MS Identification of Impurities in Synthesized Dimethylimidazoles Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals Executive Summ...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Precision Profiling: GC-MS Identification of Impurities in Synthesized Dimethylimidazoles Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Isomer Challenge in DMI Synthesis

Dimethylimidazoles (DMIs), particularly 1,2-dimethylimidazole (1,2-DMI) and 2,4-dimethylimidazole (2,4-DMI) , are critical intermediates in the synthesis of active pharmaceutical ingredients (APIs) and high-performance epoxy curing agents. However, their synthesis—often involving the Radziszewski reaction or methylation of imidazole—inherently generates a complex matrix of structural isomers and regioisomers (e.g., 1,5-DMI vs. 1,2-DMI).

Distinguishing these isomers is chemically non-trivial due to their identical molecular weight (


 g/mol ) and similar polarity. This guide evaluates Gas Chromatography-Mass Spectrometry (GC-MS)  against alternative analytical techniques (HPLC-UV, 

H-NMR), demonstrating why optimized GC-MS protocols remain the gold standard for impurity profiling in DMI synthesis.

Strategic Comparison: GC-MS vs. Alternatives

To ensure scientific integrity, we must objectively compare the performance of GC-MS against common alternatives for this specific application.

Table 1: Comparative Performance Matrix for DMI Impurity Analysis
FeatureGC-MS (Recommended) HPLC-UV

H-NMR
Isomer Resolution High (with polar columns). Capable of resolving 1,2- vs 1,5- isomers based on boiling point and polarity nuances.Moderate . Co-elution of positional isomers is common on standard C18 columns.High , but limited by overlapping signals in complex trace mixtures (<0.1%).
Sensitivity (LOD) Excellent (ppb range). Ideal for trace impurity detection.Good (ppm range).[1] Limited by extinction coefficients of impurities.Poor . Not suitable for trace impurity quantification (<1%).
Identification Definitive . Mass spectral fingerprinting (EI) confirms identity.Inferior . Relies solely on retention time; UV spectra of isomers are nearly identical.Structural . Excellent for main component, poor for unknown trace impurities.
Sample Prep Simple . Direct injection or simple dilution (volatile analytes).Moderate . Requires buffering to manage amine tailing.Minimal , but requires deuterated solvents.

Expert Insight: While NMR is superior for confirming the structure of the major product, it fails to detect trace isomeric impurities (0.05% - 0.1%) required for pharma-grade release testing. HPLC often suffers from peak tailing due to the basicity of imidazoles unless ion-pairing agents are used, which complicates MS compatibility. Therefore, GC-MS is the validated choice for comprehensive impurity profiling.

Technical Deep Dive: The Optimized GC-MS Protocol

This protocol is designed as a self-validating system. The choice of column stationary phase is the critical control point (CCP). Standard non-polar columns (e.g., 5%-phenyl) often fail to resolve 1,2-DMI from 1,5-DMI.

Experimental Methodology

Reagents:

  • Synthesized DMI sample (crude or purified).

  • Internal Standard: 2-Ethylimidazole (structurally similar, distinct RT).

  • Solvent: Methanol (LC-MS grade) or Dichloromethane (DCM).

Step-by-Step Workflow:

  • Sample Preparation:

    • Dissolve 10 mg of synthesized DMI in 10 mL of Methanol.

    • Add Internal Standard (final conc. 50 µg/mL).

    • Filter through 0.22 µm PTFE filter to remove non-volatiles (catalyst residues).

  • GC Parameters (The Separation System):

    • System: Agilent 7890B / 5977B MSD (or equivalent).

    • Column: WAX-Amine or CAM (Base-Deactivated PEG) .

      • Rationale: Imidazoles are basic. Standard columns lead to peak tailing and adsorption. Base-deactivated polyethylene glycol (PEG) phases ensure sharp peaks and maximize isomer resolution.

    • Dimensions: 30 m

      
       0.25 mm 
      
      
      
      0.25 µm.
    • Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

    • Inlet: Split ratio 50:1 @ 250°C.

    • Oven Program:

      • Hold 60°C for 1 min (Solvent delay).

      • Ramp 10°C/min to 240°C.

      • Hold 5 min.

  • MS Parameters (The Identification System):

    • Source: Electron Ionization (EI) @ 70 eV.

    • Scan Range: m/z 35–300.

    • Solvent Delay: 3.0 min (Protect filament).

Data Interpretation & Impurity Identification

Successful identification relies on correlating Retention Time (RT) with Mass Spectral Fragmentation patterns.[2]

Fragmentation Logic (Causality)

Dimethylimidazoles (


 = 96) fragment via specific pathways driven by ring stability and methyl group loss.
  • Molecular Ion (

    
    ): m/z 96 (Base peak or high intensity).
    
  • Primary Fragment (

    
    ): m/z 81. Loss of a methyl group (
    
    
    
    ).
  • Ring Cleavage: m/z 54 and m/z 42. Characteristic of the imidazole ring breakup (loss of HCN or acetonitrile).

Differentiating Isomers

While mass spectra are similar, Retention Indices (RI) on a WAX column provide the differentiation:

  • 1,2-DMI: Elutes earlier (lower boiling point due to steric hindrance of adjacent methyls).

  • 2,4-DMI: Elutes later (hydrogen bonding capability on

    
     if 
    
    
    
    is unsubstituted, though 2,4-DMI usually implies
    
    
    -H tautomers).

Common Impurities Table:

ImpurityMolecular WeightKey Ions (m/z)Origin
Imidazole 6868, 41Unreacted starting material
1-Methylimidazole 8282, 55, 42Incomplete methylation
2-Methylimidazole 8282, 54Isomer/Byproduct
1,5-Dimethylimidazole 9696, 81Regioisomer of 1,2-DMI

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow from synthesis to data validation, highlighting the critical decision points.

G Synthesis Crude DMI Synthesis (Reaction Mixture) Prep Sample Prep (Dilution + IS Addition) Synthesis->Prep GC GC Separation (WAX-Amine Column) Prep->GC Inject MS MS Detection (EI Source @ 70eV) GC->MS Elute Data Data Analysis MS->Data TIC/Mass Spec Decision Isomer Resolution Achieved? Data->Decision Report Impurity Profile Report Decision->Report Yes Refine Optimize Ramp/Flow Decision->Refine No Refine->GC

Caption: Figure 1. Optimized analytical workflow for DMI impurity profiling, featuring a feedback loop for method optimization.

Mechanistic Pathway of DMI Fragmentation

Understanding why we see specific peaks allows for self-validation of the data. If the m/z 81 peak is absent, the compound is likely not a dimethylimidazole.

Fragmentation M_Ion Molecular Ion [M]+ m/z 96 M_Minus_15 [M-CH3]+ m/z 81 M_Ion->M_Minus_15 -CH3 (Methyl Loss) Ring_Frag1 Ring Cleavage m/z 54 M_Ion->Ring_Frag1 Ring Opening Ring_Frag2 HCN Loss m/z 42 M_Minus_15->Ring_Frag2 -C2H3N

Caption: Figure 2. Simplified Electron Ionization (EI) fragmentation pathway for Dimethylimidazoles.

References

  • Shimadzu Corporation. "GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents." Shimadzu Application News. Accessed 2025.[3] [Link]

  • National Institutes of Health (NIH). "A GC-MS Database of Nitrogen-Rich Volatile Compounds." PubMed Central. Accessed 2025.[3] [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers, scientists, and drug development professionals, understanding the correct disposal proced...

Author: BenchChem Technical Support Team. Date: March 2026

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers, scientists, and drug development professionals, understanding the correct disposal procedures for novel or specialized compounds like 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is not just a matter of regulatory compliance, but a critical component of a robust safety culture. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this halogenated heterocyclic compound, grounded in established safety protocols and an understanding of its chemical nature.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is paramount to perform a thorough risk assessment and ensure all necessary safety measures are in place. All handling of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole and its associated waste must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the risk of inhalation.[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is non-negotiable. The following table outlines the minimum required PPE for handling this compound during disposal activities.

PPE CategorySpecificationRationale
Eye Protection ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles. A face shield is recommended if there is a risk of splashing.Protects eyes from dust, splashes, and potential irritants. Structurally similar chloro-imidazole compounds are known to cause serious eye irritation or damage.[2][4]
Hand Protection Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation or perforation before use.Prevents skin contact. Related compounds can cause skin irritation.[4][5] Contaminated gloves must be disposed of as hazardous waste.[2]
Body Protection A laboratory coat or a chemical-resistant apron.Protects against accidental spills and contamination of personal clothing.[1]
Respiratory Protection A NIOSH-approved respirator may be necessary if handling fine powders or volatile solutions, or if working outside of a certified chemical fume hood.Minimizes inhalation exposure to potentially harmful dust or vapors.[1][6]

Step-by-Step Disposal Protocol

The proper disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is a multi-step process that ensures safety and regulatory adherence.

Waste Identification and Classification

The first and most critical step is to correctly classify the waste. Due to the presence of both bromine and chlorine atoms, 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is classified as a halogenated organic hazardous waste .[3] This classification is crucial as it dictates the disposal pathway and prevents the mixing of incompatible waste streams.

Waste Segregation: A Critical Practice

Proper segregation of chemical waste is fundamental to safe and cost-effective disposal.

  • Dedicated Waste Container : Use a clearly labeled, dedicated container for all 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole waste. The container must be compatible with the chemical; high-density polyethylene (HDPE) is a suitable choice.[7][8]

  • Clear Labeling : The label must include the full chemical name, "Hazardous Waste," and all associated hazard warnings (e.g., "Toxic," "Irritant," "Halogenated Organic").[1]

  • Avoid Mixing : Crucially, do not mix halogenated organic waste with non-halogenated organic waste .[9] Co-mingling these waste streams can complicate and significantly increase the cost of disposal.[1]

The following table provides a clear guide for segregating solid and liquid waste forms of this compound:

Waste FormContainer TypeLabelingStorage Location
Solid Puncture-resistant, sealed container"Hazardous Waste: Solid Halogenated Organic" & Chemical NameIn a designated and properly ventilated hazardous waste accumulation area.
Liquid Leak-proof, compatible container with a secure cap"Hazardous Waste: Liquid Halogenated Organic" & Chemical NameIn a designated and properly ventilated hazardous waste accumulation area, with secondary containment.
Secure Storage and Accumulation

Store sealed waste containers in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials such as acids, bases, and oxidizers.[7][8] Ensure that the containers are kept closed unless actively adding waste.[9]

Professional Disposal

The final disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole must be managed by a licensed and certified hazardous waste disposal company.[2] These vendors have the expertise and equipment to handle and treat such chemicals safely.

The primary and most effective method for the destruction of halogenated organic compounds is high-temperature incineration .[1][10] This process is conducted at temperatures high enough to ensure the complete breakdown of the compound into less harmful components. Incinerators used for hazardous waste are equipped with advanced scrubbing systems to neutralize acidic gases (like hydrogen bromide and hydrogen chloride) that are formed during combustion.[10][11]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole.

DisposalWorkflow Start Initiate Disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole PPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) Start->PPE Ventilation Work in a Ventilated Area (Chemical Fume Hood) PPE->Ventilation Classify Classify as Halogenated Organic Hazardous Waste Ventilation->Classify SelectContainer Select a Designated and Compatible Waste Container Classify->SelectContainer LabelContainer Label Container: 'Hazardous Waste' & Chemical Name SelectContainer->LabelContainer TransferWaste Transfer Waste into Container LabelContainer->TransferWaste SealContainer Securely Seal Container TransferWaste->SealContainer Storage Store in Designated Hazardous Waste Area SealContainer->Storage ContactEHS Contact Institutional EHS for Waste Pickup Storage->ContactEHS ProfessionalDisposal Licensed Vendor Collects for High-Temperature Incineration ContactEHS->ProfessionalDisposal End Disposal Complete ProfessionalDisposal->End

Caption: Disposal workflow for 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole.

In Case of a Spill

In the event of a spill, evacuate the area if necessary and alert your supervisor and the institution's Environmental Health and Safety (EHS) department. If the spill is small and you are trained to handle it, wear the appropriate PPE and contain the spill using a chemical spill kit. Clean the area with a suitable solvent and collect all cleaning materials as hazardous waste.[2] Prevent any spilled material from entering drains or waterways.[2]

Conclusion

The responsible disposal of 4-bromo-2-chloro-1,5-dimethyl-1H-imidazole is a critical aspect of laboratory safety and environmental compliance. By adhering to the principles of correct classification, stringent segregation, and professional disposal through high-temperature incineration, researchers can ensure that this halogenated organic compound is managed in a way that protects both human health and the environment. Always consult with your institution's EHS department to ensure full compliance with all local, state, and federal regulations.

References

  • BenchChem. (n.d.). Navigating the Disposal of 2-Fluoro-2H-imidazole: A Guide for Laboratory Professionals.
  • BenchChem. (n.d.). Essential Disposal Procedures for 2-Chloro-4,5-dimethyl-1H-imidazole.
  • Thermo Fisher Scientific. (2018, January 23). Safety Data Sheet - 1-Imidazole.
  • MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater.
  • University of California. (n.d.). Hazardous Waste Segregation.
  • Global NEST Journal. (2024, November 7). Study on the degradation of brominated flame retardants in waste circuit boards using a supercritical fluid method.
  • U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
  • Fisher Scientific. (2025, December 20). Safety Data Sheet - 5-Bromo-2-methyl-4-nitro-1H-imidazole.
  • ResearchGate. (n.d.). Thermal Decomposition of Brominated Flame Retardants (BFRs): Products and Mechanisms.
  • University of Louisville. (2025, August 22). Chemical Waste Management: Combining Compatible Used Organic Solvents.
  • PubChem. (n.d.). 1H-Imidazole, 4-bromo-.
  • PubMed. (2024, April 1). Rapid degradation of brominated haloacetaldehydes at elevated temperature: Kinetics and newly discovered mechanisms.
  • Apollo Scientific. (2023, July 5). Safety Data Sheet - 4-Bromo-2-methyl-1H-imidazole.
  • ECHEMI. (n.d.). 4-BROMO-1-METHYL-1H-IMIDAZOLE SDS.
  • Sigma-Aldrich. (n.d.). 4-Bromo-1,2-dimethyl-1H-imidazole.
  • Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide.
  • Washington State University. (n.d.). Halogenated Solvents.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.